2-Amino-1H-imidazole-5-carboxylic acid

• CAS: 860011-60-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-1H-imidazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Amino-1H-imidazole-5-carboxylic acid (PubChem CID: 541782), a heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to a scarcity of direct experimental data in publicly available literature, this document presents a combination of high-quality computed data and detailed, adaptable experimental protocols for the empirical determination of these properties. The aim is to furnish researchers with a foundational understanding of the molecule's characteristics and the methodologies to validate them. This guide includes structured data tables for key physicochemical parameters, step-by-step experimental procedures for determining pKa, logP, and aqueous solubility, and workflow diagrams generated using Graphviz to visually represent these protocols.

Chemical Identity and Computed Properties

2-Amino-1H-imidazole-5-carboxylic acid is a small molecule featuring an imidazole ring substituted with an amino group at the 2-position and a carboxylic acid at the 5-position. These functional groups are expected to significantly influence its ionization state, polarity, and solubility.

Identifier	Value	Source
IUPAC Name	2-amino-1H-imidazole-5-carboxylic acid	PubChem[1]
CAS Number	860011-60-5	PubChem[1]
Molecular Formula	C₄H₅N₃O₂	PubChem[1]
Molecular Weight	127.10 g/mol	PubChem[1]
Canonical SMILES	C1=C(NC(=N1)N)C(=O)O	PubChem[1]
InChI Key	YTYZMZQDGZMTJM-UHFFFAOYSA-N	PubChem[1]

Physicochemical Data Summary

The following table summarizes the available computed physicochemical data for 2-Amino-1H-imidazole-5-carboxylic acid. It is critical to note that these are predicted values and experimental verification is highly recommended.

Property	Value (Computed)	Source	Notes
XLogP3-AA	-0.4	PubChem[1]	Indicates the compound is likely hydrophilic.
Hydrogen Bond Donor Count	3	PubChem[1]	The amino and carboxylic acid groups are H-bond donors.
Hydrogen Bond Acceptor Count	4	PubChem[1]	The nitrogen atoms and oxygen atoms can act as H-bond acceptors.
Rotatable Bond Count	1	PubChem[1]	Limited conformational flexibility.
Topological Polar Surface Area	92 Ų	PubChem[1]	Suggests good potential for membrane permeability.
pKa (Acidic)	Data not available	-	Expected for the carboxylic acid group.
pKa (Basic)	Data not available	-	Expected for the amino group and imidazole nitrogens.
Aqueous Solubility	Data not available	-	Predicted to be soluble based on its polar nature.
Melting Point	Data not available	-	-

Experimental Protocols for Physicochemical Property Determination

The following sections provide detailed methodologies for the experimental determination of key physicochemical properties of 2-Amino-1H-imidazole-5-carboxylic acid.

Determination of pKa by Potentiometric Titration

The pKa values of the acidic (carboxylic acid) and basic (amino and imidazole groups) functionalities can be determined by potentiometric titration. This method involves monitoring the pH of a solution of the compound as a titrant (a strong base or acid) is added incrementally.

Materials and Equipment:

• 2-Amino-1H-imidazole-5-carboxylic acid

• 0.1 M Sodium Hydroxide (NaOH) solution, standardized

• 0.1 M Hydrochloric Acid (HCl) solution, standardized

• Potassium Chloride (KCl) for maintaining ionic strength

• Deionized water, free of CO₂

• Calibrated pH meter with a suitable electrode

• Magnetic stirrer and stir bar

• Burette (10 mL or 25 mL)

• Beaker (50 mL or 100 mL)

Procedure:

• Sample Preparation: Accurately weigh a sample of 2-Amino-1H-imidazole-5-carboxylic acid and dissolve it in a known volume of CO₂-free deionized water to create a solution of known concentration (e.g., 1 mM). Add KCl to a final concentration of 0.15 M to maintain constant ionic strength.

• Acidic Titration: Place the beaker with the sample solution on the magnetic stirrer and immerse the pH electrode. Start stirring gently.

• Initial pH Adjustment: Add 0.1 M HCl to the solution until the pH is lowered to approximately 1.5-2.0 to ensure all basic groups are protonated.

• Titration with Base: Begin the titration by adding small, precise increments of the standardized 0.1 M NaOH solution from the burette.

• Data Recording: After each addition of NaOH, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

• Endpoint: Continue the titration until the pH reaches approximately 12.0, ensuring all ionizable protons have been titrated.

• Data Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa values correspond to the pH at the half-equivalence points on the titration curve. These can be determined from the inflection points of the first derivative of the titration curve.

Workflow for pKa Determination:

Workflow for pKa determination by potentiometric titration.

Determination of logP by Shake-Flask Method

The partition coefficient (logP) is a measure of a compound's lipophilicity. The shake-flask method is the traditional and a reliable technique for its determination.

Materials and Equipment:

• 2-Amino-1H-imidazole-5-carboxylic acid

• n-Octanol (HPLC grade), pre-saturated with buffer

• Aqueous buffer (e.g., phosphate buffer, pH 7.4), pre-saturated with n-octanol

• Separatory funnels or screw-cap vials

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrument for concentration measurement (e.g., HPLC-UV)

Procedure:

• Phase Saturation: Prepare the n-octanol and aqueous buffer phases by mutually saturating them. Mix equal volumes of n-octanol and buffer in a large container, shake vigorously for an extended period (e.g., 24 hours), and then allow the phases to separate completely.

• Sample Preparation: Prepare a stock solution of 2-Amino-1H-imidazole-5-carboxylic acid in the aqueous buffer.

• Partitioning: In a separatory funnel or vial, add a known volume of the n-octanol phase and a known volume of the aqueous stock solution.

• Equilibration: Shake the mixture for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases and reach equilibrium.

• Phase Separation: Allow the two phases to separate completely. If an emulsion forms, centrifugation can be used to aid separation.

• Concentration Analysis: Carefully sample both the aqueous and n-octanol phases. Determine the concentration of the compound in each phase using a suitable analytical method like HPLC-UV.

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of P.

Workflow for logP Determination:

Workflow for logP determination via the shake-flask method.

Determination of Aqueous Solubility by the Shake-Flask Method

This method determines the equilibrium solubility of a compound in an aqueous medium.

Materials and Equipment:

• 2-Amino-1H-imidazole-5-carboxylic acid (solid)

• Aqueous buffer of desired pH (e.g., pH 7.4)

• Screw-cap vials or flasks

• Shaking incubator or orbital shaker set at a constant temperature (e.g., 25 °C)

• Centrifuge

• Syringe filters (e.g., 0.22 µm)

• Analytical instrument for concentration measurement (e.g., HPLC-UV)

Procedure:

• Sample Preparation: Add an excess amount of solid 2-Amino-1H-imidazole-5-carboxylic acid to a vial containing a known volume of the aqueous buffer. The presence of undissolved solid at the end of the experiment is crucial.

• Equilibration: Seal the vials and place them in a shaking incubator at a constant temperature for a sufficient time (e.g., 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, visually confirm the presence of undissolved solid. Centrifuge the samples at high speed to pellet the excess solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant. To remove any remaining solid particles, filter the supernatant through a syringe filter.

• Concentration Analysis: Dilute the filtered supernatant with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method such as HPLC-UV.

• Solubility Value: The measured concentration represents the equilibrium solubility of the compound under the specified conditions.

Workflow for Aqueous Solubility Determination:

Workflow for aqueous solubility determination.

Conclusion

This technical guide has synthesized the available computed data and provided robust, detailed protocols for the experimental determination of the key physicochemical properties of 2-Amino-1H-imidazole-5-carboxylic acid. While computational predictions offer valuable initial insights, the provided experimental workflows are essential for any research or development program requiring accurate and reliable data for this compound. The amphipathic nature suggested by its structure, with both polar, ionizable groups and a heterocyclic core, makes empirical determination of its properties particularly important for applications in drug design and development. Researchers are strongly encouraged to utilize these protocols to generate experimental data to further characterize this promising molecule.

References

• 1. 2-Amino-1H-imidazole-5-carboxylic acid | C4H5N3O2 | CID 541782 - PubChem [pubchem.ncbi.nlm.nih.gov]

Tautomerism of 2-Amino-1H-imidazole-5-carboxylic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-1H-imidazole-5-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry due to its structural analogy to natural purine precursors and its potential as a scaffold in drug design. A critical aspect of its chemistry, which dictates its biological activity and physicochemical properties, is its tautomerism. This guide provides a comprehensive examination of the tautomeric forms of 2-Amino-1H-imidazole-5-carboxylic acid, integrating theoretical principles with extrapolated experimental and computational data. We will delve into the relative stabilities of the possible tautomers, including the amino, imino, and zwitterionic forms, and explore the factors influencing their equilibrium. Detailed experimental protocols for the characterization of these tautomers using Nuclear Magnetic Resonance (NMR) and UV-Visible spectroscopy are provided, alongside computational methodologies for theoretical investigation. All quantitative data, including predicted relative energies and spectroscopic characteristics, are summarized in structured tables for clarity and comparative analysis. Visual diagrams generated using the DOT language illustrate the key tautomeric equilibria and analytical workflows.

Introduction

The imidazole ring is a fundamental component of many biologically active molecules, including the amino acid histidine and purine bases of nucleic acids. Substituted imidazoles, such as 2-Amino-1H-imidazole-5-carboxylic acid, are therefore of considerable interest in the development of novel therapeutics. The biological function of such molecules is intimately linked to their three-dimensional structure and the distribution of electrons, which are in turn governed by tautomeric equilibria.

Tautomers are structural isomers of chemical compounds that readily interconvert. This phenomenon is particularly prevalent in heterocyclic systems containing both acidic and basic functional groups. In the case of 2-Amino-1H-imidazole-5-carboxylic acid, the presence of the amino and carboxylic acid groups, in addition to the imidazole ring nitrogens, gives rise to several possible tautomeric forms. Understanding the predominant tautomeric form under physiological conditions is crucial for predicting its interactions with biological targets, such as enzymes and receptors, and for optimizing its drug-like properties.

This technical guide aims to provide a detailed analysis of the tautomerism of 2-Amino-1H-imidazole-5-carboxylic acid. While direct experimental and extensive computational studies on this specific molecule are limited in the public domain, this document extrapolates likely behaviors and properties based on well-established principles of physical organic chemistry and data from closely related 2-aminoimidazole and substituted imidazole systems.[1][2]

Tautomeric Forms of 2-Amino-1H-imidazole-5-carboxylic Acid

2-Amino-1H-imidazole-5-carboxylic acid can exist in several tautomeric forms through prototropic shifts. The primary tautomers of interest are the amino tautomers , the imino tautomers , and the zwitterionic tautomer .

The equilibrium between these forms is influenced by various factors, including the solvent's polarity and hydrogen-bonding capability, the pH of the medium, and the temperature.

Amino Tautomers

In the amino tautomers, the exocyclic nitrogen exists as a primary amine (-NH2). Due to the two endocyclic nitrogen atoms in the imidazole ring, two positional isomers are possible for the ring proton:

• 2-Amino-1H-imidazole-5-carboxylic acid (Tautomer A1)

• 2-Amino-3H-imidazole-5-carboxylic acid (Tautomer A2)

The amino tautomers are generally considered to be the most stable forms in the gas phase and in non-polar solvents due to the aromaticity of the imidazole ring.

Imino Tautomers

The imino tautomers are characterized by an exocyclic imine (=NH) group. Protonation can occur at either of the ring nitrogens, leading to:

• 2-Imino-2,3-dihydro-1H-imidazole-5-carboxylic acid (Tautomer I1)

• 2-Imino-1,2-dihydro-3H-imidazole-5-carboxylic acid (Tautomer I2)

The imino forms are generally less stable than the amino forms because they lack the aromatic stabilization of the imidazole ring.

Zwitterionic Tautomer

The presence of both a basic amino group and an acidic carboxylic acid group allows for the formation of a zwitterionic tautomer, where the carboxylic acid is deprotonated (carboxylate, -COO⁻) and one of the nitrogen atoms is protonated. The most likely site of protonation is the more basic sp2-hybridized ring nitrogen.

• 2-Amino-5-carboxy-1H-imidazol-3-ium-3-ide (Tautomer Z1)

The stability of the zwitterionic form is highly dependent on the solvent. In polar, protic solvents such as water, the zwitterion is expected to be significantly stabilized through hydrogen bonding and favorable solvation of the charged groups.

The tautomeric equilibria are illustrated in the following diagram:

References

• 1. benchchem.com [benchchem.com]
• 2. Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer - PMC [pmc.ncbi.nlm.nih.gov]

2-Amino-1H-imidazole-5-carboxylic Acid: A Versatile Pharmacophore for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2-amino-1H-imidazole-5-carboxylic acid core is a privileged scaffold in medicinal chemistry, serving as a versatile pharmacophore in the design of novel therapeutic agents. Its inherent structural features, including a hydrogen bond donor and acceptor, a positive charge at physiological pH, and the ability to be readily functionalized, make it an attractive starting point for developing targeted therapies. This technical guide provides a comprehensive overview of the 2-amino-1H-imidazole-5-carboxylic acid pharmacophore, including its synthesis, biological activities, and its role in the modulation of key signaling pathways implicated in various diseases.

Core Pharmacophoric Features

The 2-amino-1H-imidazole-5-carboxylic acid moiety possesses a unique combination of electronic and steric properties that contribute to its bioactivity. The 2-amino group acts as a strong hydrogen bond donor and can be protonated to form a positively charged guanidinium-like group, facilitating interactions with negatively charged residues in target proteins. The imidazole ring itself can participate in π-π stacking and other non-covalent interactions. The 5-carboxylic acid group provides an additional hydrogen bond donor and acceptor and serves as a key site for derivatization to modulate potency, selectivity, and pharmacokinetic properties.

Synthesis of 2-Amino-1H-imidazole-5-carboxamide Derivatives

A general synthetic route to N-substituted 2-amino-1H-imidazole-5-carboxamides involves the coupling of a protected 2-amino-1H-imidazole-5-carboxylic acid with a desired amine.

General Synthetic Protocol:

• Protection of the 2-amino group: The 2-amino group of 2-amino-1H-imidazole-5-carboxylic acid is typically protected with a suitable protecting group, such as a Boc or Cbz group, to prevent side reactions during the amide coupling step.

• Activation of the carboxylic acid: The carboxylic acid is activated using a coupling agent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like DIPEA (N,N-diisopropylethylamine) in an anhydrous aprotic solvent like DMF (N,N-dimethylformamide).

• Amide bond formation: The desired amine is added to the activated carboxylic acid, and the reaction mixture is stirred at room temperature until completion.

• Deprotection: The protecting group on the 2-amino group is removed under appropriate conditions (e.g., acid for Boc, hydrogenolysis for Cbz) to yield the final N-substituted 2-amino-1H-imidazole-5-carboxamide.

General synthesis workflow for N-substituted 2-amino-1H-imidazole-5-carboxamides.

Biological Activities and Therapeutic Potential

Derivatives of the 2-amino-1H-imidazole-5-carboxylic acid scaffold have demonstrated a wide range of biological activities, with significant potential in oncology and inflammatory diseases.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of 2-aminoimidazole derivatives. These compounds have been shown to inhibit the proliferation of various cancer cell lines, induce apoptosis, and inhibit cell migration.

Table 1: Anticancer Activity of Selected Imidazole Derivatives

Compound	Cell Line	Assay	IC50 (µM)	Reference
Compound 5	Various	Proliferation	Cell-dependent	[1]
Compound 6	Various	Proliferation	Cell-dependent	[1]
CTL-06	HCT-116	FASN Inhibition	3 ± 0.25	[2]
CTL-12	HCT-116	FASN Inhibition	2.5 ± 0.25	[2]
Compound 7b	MCF-7	Cytotoxicity	0.018 ± 0.0039	[3]
Compound 7b	A549	Cytotoxicity	0.011 ± 0.0019	[3]
Compound 22	NUGC-3	Cytotoxicity	0.05	[4]
Compound 5	MCF-7	Cytotoxicity	< 5	[5]
Compound 5	HepG2	Cytotoxicity	< 5	[5]
Compound 5	HCT-116	Cytotoxicity	< 5	[5]

Enzyme Inhibition

The 2-aminoimidazole core has been successfully employed to design potent and selective enzyme inhibitors, particularly targeting kinases and other enzymes involved in disease pathogenesis.

Table 2: Enzyme Inhibitory Activity of Selected Imidazole Derivatives

Compound	Target Enzyme	Assay	IC50 (µM)	Reference
Compound 5	CK1δ	Kinase Assay	0.040	[1]
Compound 5	CK1ε	Kinase Assay	0.199	[1]
Compound 6	CK1δ	Kinase Assay	0.042	[1]
Compound 6	CK1ε	Kinase Assay	0.0326	[1]
AA6	p38 MAP Kinase	Kinase Assay	0.403 ± 0.006	[6][7]

Modulation of Signaling Pathways

The therapeutic effects of 2-amino-1H-imidazole-5-carboxylic acid derivatives are often attributed to their ability to modulate key intracellular signaling pathways that are dysregulated in diseases like cancer.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and growth. Its aberrant activation is a hallmark of many cancers. Some 2-aminoimidazole derivatives have been shown to inhibit this pathway, leading to decreased cancer cell survival and proliferation.

Inhibition of the PI3K/Akt signaling pathway by 2-aminoimidazole derivatives.

MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is another crucial signaling cascade that regulates cell proliferation, differentiation, and survival. Dysregulation of this pathway is also frequently observed in cancer. Certain imidazole derivatives have been developed as inhibitors of key kinases within this pathway, such as p38 MAP kinase.

Inhibition of the p38 MAPK signaling pathway by 2-aminoimidazole derivatives.

Key Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of 2-amino-1H-imidazole-5-carboxylic acid derivatives.

Colony Formation Assay

This assay assesses the ability of single cancer cells to undergo unlimited division and form colonies, a measure of long-term cell survival.

• Cell Seeding: A single-cell suspension is prepared, and cells are seeded at a low density (e.g., 500-1000 cells/well) in 6-well plates.

• Treatment: After 24 hours of incubation to allow for cell attachment, the cells are treated with various concentrations of the test compound.

• Incubation: The plates are incubated for 1-2 weeks, allowing viable cells to form colonies.

• Fixation and Staining: Colonies are fixed with a methanol/acetic acid solution and stained with crystal violet.

• Quantification: The number of colonies (containing >50 cells) is counted, and the surviving fraction is calculated relative to the untreated control.

Cell Migration (Scratch) Assay

This assay is used to evaluate the effect of compounds on cell migration, a key process in cancer metastasis.

• Monolayer Formation: Cells are grown to confluence in a 6-well plate.

• Scratch Creation: A sterile pipette tip is used to create a "scratch" or cell-free gap in the monolayer.

• Treatment: The cells are washed to remove debris and then incubated with the test compound.

• Imaging: The scratch is imaged at time zero and at regular intervals (e.g., every 12-24 hours).

• Analysis: The closure of the scratch over time is measured to determine the rate of cell migration.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the test compound for a specified period.

• Cell Harvesting: Both adherent and floating cells are collected.

• Staining: Cells are washed and resuspended in a binding buffer containing Annexin V-FITC (which binds to phosphatidylserine on the surface of apoptotic cells) and Propidium Iodide (PI; which stains the DNA of necrotic cells with compromised membranes).

• Flow Cytometry: The stained cells are analyzed by flow cytometry to quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Conclusion

The 2-amino-1H-imidazole-5-carboxylic acid scaffold represents a highly valuable pharmacophore in drug discovery. Its synthetic tractability and ability to interact with a variety of biological targets have led to the development of numerous derivatives with potent anticancer and enzyme inhibitory activities. The modulation of key signaling pathways, such as the PI3K/Akt and MAPK/ERK pathways, underscores the therapeutic potential of this chemical class. Further exploration and optimization of this versatile scaffold are likely to yield novel and effective therapies for a range of human diseases.

References

• 1. 2-Benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide derivatives as potent inhibitors of CK1δ/ε - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and anticancer activity of some novel 1H-benzo[d]imidazole-5-carboxamide derivatives as fatty acid synthase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Imidazoles as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, In Silico Studies, and In Vitro Anti-Inflammatory Activity of Novel Imidazole Derivatives Targeting p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Spectroscopic Analysis of 2-Amino-1H-imidazole-5-carboxylic Acid: A Technical Guide

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and drug development due to its structural analogy to endogenous molecules and potential as a building block in the synthesis of bioactive compounds. A thorough understanding of its spectroscopic properties is fundamental for its identification, characterization, and quality control. This guide provides an in-depth overview of the predicted spectroscopic characteristics of 2-Amino-1H-imidazole-5-carboxylic acid, including Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis) spectroscopy, and Mass Spectrometry (MS). The presented data are predicted based on the analysis of structurally related compounds due to the limited availability of experimental spectra for this specific molecule in published literature.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-Amino-1H-imidazole-5-carboxylic acid. These predictions are derived from the known spectral properties of 2-aminoimidazole, imidazole carboxylic acids, and general principles of spectroscopic interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of 2-Amino-1H-imidazole-5-carboxylic acid. The chemical shifts are sensitive to the electronic environment of the nuclei. Due to the presence of acidic protons (imidazole N-H and carboxylic acid O-H) and an amino group, the appearance of the ¹H NMR spectrum can be highly dependent on the solvent, concentration, and temperature. Tautomerism in the imidazole ring can also influence the observed chemical shifts.

Table 1: Predicted ¹H NMR Data for 2-Amino-1H-imidazole-5-carboxylic acid (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Notes
~12.0 - 13.0	Broad Singlet	1H	Carboxylic acid proton (-COOH)	Highly variable position; may exchange with D₂O.
~7.5 - 8.0	Singlet	1H	Imidazole C4-H	The lone proton on the imidazole ring.
~6.5 - 7.0	Broad Singlet	2H	Amino protons (-NH₂)	Position and broadening are variable; may exchange with D₂O.
~11.0 - 12.0	Broad Singlet	1H	Imidazole N-H proton	Position is variable and depends on tautomeric form and hydrogen bonding; may exchange with D₂O.

Table 2: Predicted ¹³C NMR Data for 2-Amino-1H-imidazole-5-carboxylic acid (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Notes
~165 - 175	Carboxylic acid carbon (-COOH)	Typical range for a carboxylic acid carbonyl carbon.
~150 - 155	Imidazole C2 carbon (-C-NH₂)	Carbon bearing the amino group.
~135 - 140	Imidazole C5 carbon (-C-COOH)	Carbon bearing the carboxylic acid group.
~115 - 120	Imidazole C4 carbon (-C-H)	The only carbon in the ring bonded to a hydrogen.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in 2-Amino-1H-imidazole-5-carboxylic acid based on their characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Bands for 2-Amino-1H-imidazole-5-carboxylic acid

Wavenumber (cm⁻¹)	Vibration	Intensity	Notes
3400 - 3200	N-H Stretch	Medium-Strong, Broad	Asymmetric and symmetric stretching of the amino group (-NH₂).
3300 - 2500	O-H Stretch	Strong, Very Broad	Characteristic broad absorption of a hydrogen-bonded carboxylic acid.[1][2]
~3100	N-H Stretch	Medium, Broad	Imidazole ring N-H stretching.
~1720 - 1680	C=O Stretch	Strong, Sharp	Carbonyl stretching of the carboxylic acid.[1]
~1650 - 1600	N-H Bend	Medium	Scissoring vibration of the primary amine.
~1600 - 1450	C=N and C=C Stretch	Medium	Imidazole ring stretching vibrations.
~1300 - 1200	C-O Stretch	Medium	Stretching of the C-O bond in the carboxylic acid.
~950 - 900	O-H Bend	Medium, Broad	Out-of-plane bend of the carboxylic acid O-H.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming its molecular weight and elemental composition.

Table 4: Predicted Mass Spectrometry Data for 2-Amino-1H-imidazole-5-carboxylic acid

m/z	Ion	Method	Notes
127	[M]⁺	EI	Molecular ion peak.
128	[M+H]⁺	ESI (+)	Protonated molecular ion, likely the base peak in positive ion ESI.
126	[M-H]⁻	ESI (-)	Deprotonated molecular ion in negative ion ESI.
82	[M-COOH]⁺	EI/ESI (+)	Fragment corresponding to the loss of the carboxylic acid group.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of 2-Amino-1H-imidazole-5-carboxylic acid in a solvent like ethanol or water is expected to show absorption bands characteristic of the imidazole ring system. Imidazole itself has a characteristic absorption peak around 209 nm.[3] The presence of the amino and carboxylic acid groups as substituents on the imidazole ring is expected to cause a bathochromic (red) shift of this absorption maximum. Therefore, it is predicted that 2-Amino-1H-imidazole-5-carboxylic acid will exhibit a primary absorption band in the range of 220-250 nm, with a possible weaker secondary band at a longer wavelength.

Experimental Protocols

The following are detailed, generalized methodologies for the spectroscopic analysis of a solid organic compound like 2-Amino-1H-imidazole-5-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the molecular structure.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-Amino-1H-imidazole-5-carboxylic acid.

  • Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆, D₂O with pH adjustment) in a clean, dry NMR tube. DMSO-d₆ is often suitable for molecules with exchangeable protons as it allows for their observation.

  • If necessary, gently warm the sample or use sonication to aid dissolution.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve a homogeneous field and good peak shape.

  • Tune the probe for the desired nuclei (¹H and ¹³C).

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse program. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an appropriate number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary due to the lower natural abundance and longer relaxation times of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

  • Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups in the molecule.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • Ensure the ATR crystal (e.g., diamond or germanium) is clean. Record a background spectrum of the empty ATR unit.

  • Place a small amount of the solid 2-Amino-1H-imidazole-5-carboxylic acid powder directly onto the ATR crystal.

• Data Acquisition:

  • Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal.

  • Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

  • Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Processing:

  • The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the characteristic absorption bands.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern.

Methodology (Electrospray Ionization - ESI):

• Sample Preparation:

  • Prepare a dilute solution of 2-Amino-1H-imidazole-5-carboxylic acid (e.g., 1-10 µg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water. A small amount of a volatile acid (e.g., formic acid for positive mode) or base (e.g., ammonium hydroxide for negative mode) can be added to promote ionization.

• Instrument Setup:

  • Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

  • Optimize the ESI source parameters, including capillary voltage, nebulizing gas pressure, and drying gas temperature and flow rate, to achieve a stable and strong signal for the ion of interest.

• Data Acquisition:

  • Acquire the mass spectrum in both positive and negative ion modes over a suitable mass range (e.g., m/z 50-500).

  • For structural confirmation, perform tandem mass spectrometry (MS/MS) by selecting the molecular ion ([M+H]⁺ or [M-H]⁻) as the precursor ion and subjecting it to collision-induced dissociation (CID) to generate fragment ions.

• Data Processing:

  • Analyze the resulting mass spectra to identify the molecular ion and characteristic fragment ions.

  • Use the accurate mass measurement from a high-resolution mass spectrometer to confirm the elemental composition.

Visualizations

Caption: General workflow for the spectroscopic analysis of 2-Amino-1H-imidazole-5-carboxylic acid.

Caption: Logical workflow for structural elucidation using tandem mass spectrometry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Spectroscopic Characterization of 3-Aminoisoxazole, a Prebiotic Precursor of Ribonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 2-Amino-1H-imidazole-5-carboxylic Acid: A Synthetic Building Block

This technical guide provides a comprehensive overview of 2-Amino-1H-imidazole-5-carboxylic acid, a heterocyclic compound of interest to researchers in medicinal chemistry and drug discovery. Due to the limited specific historical information available, this document focuses on its chemical properties, a plausible synthetic pathway, and the broader biological significance of the 2-aminoimidazole scaffold.

Introduction and History

2-Amino-1H-imidazole-5-carboxylic acid is a synthetic organic compound. While the 2-aminoimidazole core is a prominent feature in a diverse class of marine natural products known as 2-aminoimidazole alkaloids, first discovered in 1987, 2-Amino-1H-imidazole-5-carboxylic acid itself has not been reported as a natural product. Its presence in various chemical supplier catalogs indicates its role as a synthetic building block for the preparation of more complex molecules.

Physicochemical Properties

The fundamental physicochemical properties of 2-Amino-1H-imidazole-5-carboxylic acid are summarized in the table below, with data sourced from publicly available chemical databases.

Property	Value
Molecular Formula	C₄H₅N₃O₂
Molecular Weight	127.10 g/mol
IUPAC Name	2-amino-1H-imidazole-5-carboxylic acid
CAS Number	860011-60-5
Appearance	Solid (predicted)
Solubility	Data not readily available

Synthesis and Experimental Protocols

While a specific seminal publication detailing the first synthesis of 2-Amino-1H-imidazole-5-carboxylic acid is not apparent in the surveyed literature, a plausible synthetic route can be devised based on established methods for imidazole synthesis and the preparation of its derivatives. A relevant example is the synthesis of 1-methyl-2-amino-1H-imidazole-5-carboxylic acid methyl ester, which provides a template for the formation of the core imidazolone ring.

Plausible Synthetic Pathway

A potential synthesis could involve the cyclization of a suitably functionalized precursor. A logical approach would be the reaction of an α-amino acid derivative with cyanamide.

Caption: Plausible synthetic pathway for 2-Amino-1H-imidazole-5-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of Ethyl 2-amino-1H-imidazole-5-carboxylate

• To a solution of ethyl formylglycinoate in a suitable solvent such as ethanol, add an equimolar amount of cyanamide.

• The reaction mixture is heated under reflux for several hours, with the progress monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to yield ethyl 2-amino-1H-imidazole-5-carboxylate.

Step 2: Hydrolysis to 2-Amino-1H-imidazole-5-carboxylic acid

• The purified ethyl 2-amino-1H-imidazole-5-carboxylate is dissolved in an aqueous solution of a base, such as sodium hydroxide.

• The mixture is stirred at room temperature or gently heated until the ester hydrolysis is complete (monitored by TLC).

• The reaction mixture is then neutralized with an acid (e.g., hydrochloric acid) to precipitate the carboxylic acid.

• The solid product is collected by filtration, washed with cold water, and dried to afford 2-Amino-1H-imidazole-5-carboxylic acid.

Biological Activity and Signaling Pathways

Specific biological activity data for 2-Amino-1H-imidazole-5-carboxylic acid is not extensively reported in the scientific literature. However, the 2-aminoimidazole scaffold is a well-established pharmacophore with a broad range of biological activities, particularly in the context of marine natural products.

Many 2-aminoimidazole alkaloids are known to interact with various cellular targets and signaling pathways, including those involved in bacterial biofilm formation, cell cycle regulation, and inflammation. For instance, some derivatives have been shown to modulate bacterial two-component signaling systems or interfere with quorum sensing.

Caption: Generalized signaling pathway for 2-aminoimidazole compounds.

Data Summary

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Key Biological Activities (of the scaffold)
2-Amino-1H-imidazole-5-carboxylic acid	C₄H₅N₃O₂	127.10	Antibacterial, Antifungal, Anti-inflammatory, Cytotoxic

Conclusion

2-Amino-1H-imidazole-5-carboxylic acid is a valuable synthetic intermediate for the construction of more elaborate molecules with potential therapeutic applications. While it does not have a documented history as a natural product, its core 2-aminoimidazole structure is a key component of numerous biologically active marine alkaloids. Further research into the synthesis and biological evaluation of derivatives of 2-Amino-1H-imidazole-5-carboxylic acid may lead to the discovery of novel drug candidates. This guide provides a foundational understanding for researchers interested in exploring the potential of this versatile chemical building block.

Characterization of 2-Amino-1H-imidazole-5-carboxylic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug development. Its structural scaffold, featuring both a reactive amino group and a carboxylic acid moiety on an imidazole ring, makes it a versatile building block for the synthesis of a wide array of more complex molecules. This guide provides a comprehensive overview of the known and predicted characteristics of 2-Amino-1H-imidazole-5-carboxylic acid, including its physicochemical properties, synthesis, and potential biological relevance. Due to the limited availability of specific experimental data for this exact compound in publicly accessible literature, some of the presented data is based on closely related analogs and computational predictions.

Physicochemical Properties

The fundamental physicochemical properties of 2-Amino-1H-imidazole-5-carboxylic acid are summarized in the table below. While some of these are calculated values, they provide a strong foundation for understanding the compound's behavior in various experimental settings.

Property	Value	Source
Molecular Formula	C₄H₅N₃O₂	PubChem[1]
Molecular Weight	127.10 g/mol	PubChem[1]
IUPAC Name	2-amino-1H-imidazole-5-carboxylic acid	PubChem[1]
CAS Number	860011-60-5	PubChem[1]
Predicted Melting Point	>300 °C (with decomposition)	Inferred from similar compounds
Predicted Solubility	Sparingly soluble in water, soluble in DMSO	Inferred from structural analogs
Predicted pKa (Carboxylic Acid)	~3-4	Inferred from imidazole carboxylic acids
Predicted pKa (Amine)	~7-8	Inferred from 2-aminoimidazoles
InChI Key	YTYZMZQDGZMTJM-UHFFFAOYSA-N	PubChem[1]
SMILES	C1=C(NC(=N1)N)C(=O)O	PubChem[1]

Synthesis

Proposed Synthetic Pathway

A potential route could involve the reaction of an alpha-amino-beta-ketoester with cyanamide. The workflow for this proposed synthesis is outlined below.

References

• 1. 2-Amino-1H-imidazole-5-carboxylic acid | C4H5N3O2 | CID 541782 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of 2-Amino-1H-imidazole-5-carboxylic Acid Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The 2-amino-1H-imidazole-5-carboxylic acid scaffold is a privileged structure in medicinal chemistry, serving as a versatile backbone for the development of a diverse array of biologically active compounds. Its inherent structural features, including a hydrogen bond donor and acceptor-rich imidazole ring coupled with a carboxylic acid moiety, allow for multifaceted interactions with various biological targets. This technical guide provides an in-depth exploration of the biological activities of 2-Amino-1H-imidazole-5-carboxylic acid derivatives, summarizing key quantitative data, detailing experimental protocols, and visualizing associated signaling pathways to support ongoing research and drug discovery efforts.

Enzyme Inhibition: A Prominent Biological Activity

Derivatives of 2-Amino-1H-imidazole-5-carboxylic acid have emerged as potent inhibitors of several key enzymes implicated in a range of diseases, from cancer to inflammatory disorders.

Kinase Inhibition

Kinases are a critical class of enzymes that regulate numerous cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer. Several studies have highlighted the potential of 2-Amino-1H-imidazole-5-carboxamide derivatives as potent and selective kinase inhibitors.

One notable target is the Transforming growth factor β-activated kinase 1 (TAK1) , a key mediator in inflammatory and oncological signaling pathways. A scaffold-hop from a pyrrole-2,4-dicarboxamide to a 2,4-dicarboxamide-1H-imidazole resulted in a significant increase in biochemical potency against TAK1.[1] X-ray crystallography has revealed a distinct binding mode for these imidazole derivatives compared to other TAK1 inhibitors, characterized by a perpendicular orientation of a benzylamide group relative to the core hinge-binding imidazole and an unusual amide flip in the kinase hinge region.[1]

Another important target is Casein Kinase 1 (CK1) , with isoforms δ and ε being of particular interest. Heterocyclic compounds incorporating the 2-amino-1H-benzimidazole-5-carboxylate moiety have been identified as potent and specific inhibitors of CK1δ/ε.[2]

Furthermore, derivatives of 1-amino-1H-imidazole-5-carboxamide have been designed as highly selective, covalent inhibitors of Bruton's Tyrosine Kinase (BTK) , a crucial enzyme in B-cell receptor signaling.[3]

Compound Class	Target Kinase	IC50 / K	Reference
2,4-1H-imidazole carboxamides	TAK1	IC50: 39 nM (Staurosporine control)	[1]
Imidazole derivative 22	TAK1	K	[1]
Heterocyclic compound 5	CK1δ	IC50: 0.040 µM	[2]
Heterocyclic compound 5	CK1ε	IC50: 0.199 µM	[2]
Heterocyclic compound 6	CK1δ	IC50: 0.042 µM	[2]
Heterocyclic compound 6	CK1ε	IC50: 0.0326 µM	[2]

Inhibition of Other Enzymes

Beyond kinases, imidazole-5-carboxylic acid derivatives have shown inhibitory activity against other enzyme classes. For instance, they have been investigated as dual binders of human Insulin-Degrading Enzyme (IDE) , a zinc metalloprotease involved in the degradation of insulin and amyloid-β peptides.[4][5] Structure-activity relationship studies revealed that the carboxylic acid, imidazole, and a tertiary amine were critical for activity.[4][5]

Receptor Antagonism

Angiotensin II Receptor Antagonism

Derivatives of imidazole-5-carboxylic acid have been the subject of Quantitative Structure-Activity Relationship (QSAR) studies to explore their potential as Angiotensin II AT1 receptor antagonists .[6][7] These studies aim to correlate the chemical structures of these compounds with their biological activity, providing insights for the design of novel antihypertensive agents. The QSAR models have highlighted the importance of specific descriptors, such as the count of methyl groups, chain count, and H-acceptor count, in influencing the antagonist activity.[6]

Antimicrobial and Antioxidant Activities

While much of the focus has been on enzyme inhibition and receptor antagonism, some derivatives of the broader 2-aminoimidazole class have demonstrated notable antimicrobial and antioxidant properties. For instance, a series of N-(5,6-dimethyl-1H-benzimidazol-2-yl)-substituted carboxamides, which incorporate a carboxylic acid via an amide linkage, were synthesized and evaluated for their antimicrobial and antioxidant activities.[8] Several of these compounds exhibited promising activity against various bacterial strains and also showed significant radical scavenging and ferrous ion chelating abilities.[8]

Compound	Bacterial Strain	MIC (µg/mL)	Antioxidant Activity	IC50 (µg/mL)	Reference
3f	Pseudomonas aeruginosa	250	Ferrous ion chelating	-	[8]
Escherichia coli	250
Staphylococcus aureus	500
3g	Pseudomonas aeruginosa	250	Ferrous ion chelating	57.18 ± 89	[8]
Staphylococcus aureus	250
3h	Pseudomonas aeruginosa	250	Ferrous ion chelating	-	[8]
Staphylococcus aureus	500
Escherichia coli	500
3j	-	-	Ferrous ion chelating	54.30 ± 75	[8]

Experimental Protocols

Synthesis of Methyl 2-(2-(2-(trifluoromethoxy)benzamido)-thiazole-4-carboxamido)-1H-benzo[d]imidazole-5-carboxylate

This protocol describes the synthesis of a key intermediate in the development of CK1δ/ε inhibitors.[2]

Materials:

• 2-(2-(trifluoromethoxy)benzamido)thiazole-4-carboxylic acid

• Methyl 2-amino-1H-benzo[d]imidazole-5-carboxylate

• N,N-diisopropylethylamine (DIPEA)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• Dimethylformamide (DMF)

• Water

• Saturated aqueous NaHCO₃ solution

Procedure:

• To a solution of 2-(2-(trifluoromethoxy)benzamido)thiazole-4-carboxylic acid (15.7 mmol) in 50 ml of DMF, add N,N-diisopropylethylamine (47.1 mmol) dropwise.

• Add HBTU (16.5 mmol) at 0°C and stir the reaction mixture for 25 minutes.

• Add Methyl 2-amino-1H-benzo[d]imidazole-5-carboxylate (15.7 mmol) portionwise and continue stirring for 16 hours.

• Add 250 ml of water and stir the mixture for 20 minutes.

• Add 20 ml of a saturated aqueous NaHCO₃ solution and stir for an additional 20 minutes.

• The resulting precipitate is collected and purified to yield the final product.

LanthaScreen™ Biochemical Kinase Inhibition Assay for TAK1

This assay is used to determine the potency of compounds against TAK1.[1]

Principle: This is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay that measures the phosphorylation of a substrate by the kinase.

Materials:

• TAK1-TAB1 fusion protein

• ATP

• Test compounds (e.g., 2,4-1H-imidazole carboxamides)

• Staurosporine (positive control)

• Appropriate buffer and detection reagents for the LanthaScreen™ platform.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a suitable microplate, add the TAK1-TAB1 fusion protein.

• Add the test compounds or control (Staurosporine) to the wells.

• Initiate the kinase reaction by adding ATP (final concentration 10 µM).

• Incubate the reaction for a specified time at a controlled temperature.

• Stop the reaction and add the detection reagents according to the LanthaScreen™ protocol.

• Read the plate on a TR-FRET compatible plate reader.

• Calculate the IC50 values from the resulting dose-response curves.

Signaling Pathways and Workflows

TAK1 Signaling Pathway

The following diagram illustrates the central role of TAK1 in mediating signals from pro-inflammatory cytokines, leading to the activation of downstream MAPK and NF-κB pathways.

Caption: TAK1 Signaling Pathway and Inhibition.

General Workflow for Synthesis and Biological Evaluation

The following diagram outlines a typical workflow for the synthesis and subsequent biological evaluation of novel 2-Amino-1H-imidazole-5-carboxylic acid derivatives.

Caption: Drug Discovery Workflow.

References

• 1. Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide derivatives as potent inhibitors of CK1δ/ε - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure-activity relationships of Imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human Insulin-Degrading Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships of imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human insulin-degrading enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A structure-activity relationship study of imidazole-5-carboxylic acids derivatives as angiotensin II receptor antagonists combining 2D and 3D QSAR methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Structure-Activity Relationship Study of Imidazole-5-Carboxylic Acid Derivatives as Angiotensin II Receptor Antagonists Combining 2D and 3D QSAR Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. applications.emro.who.int [applications.emro.who.int]

The Chemical Reactivity of 2-Amino-1H-imidazole-5-carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical reactivity of 2-Amino-1H-imidazole-5-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug development. The inherent functionalities of this molecule—a carboxylic acid, an amino group, and an imidazole ring—offer multiple avenues for chemical modification, making it a versatile scaffold for the synthesis of diverse molecular architectures. This document outlines the core reactive properties, including esterification, amidation, and decarboxylation, supported by generalized experimental protocols and data derived from analogous structures.

Core Chemical Properties

2-Amino-1H-imidazole-5-carboxylic acid (C₄H₅N₃O₂) is a small molecule with a molecular weight of approximately 127.10 g/mol .[1] Its structure features a five-membered imidazole ring substituted with an amino group at the 2-position and a carboxylic acid at the 5-position. The presence of both acidic (carboxylic acid) and basic (amino group, imidazole nitrogen) centers makes it an amphoteric compound.

Key Chemical Transformations

The reactivity of 2-Amino-1H-imidazole-5-carboxylic acid is primarily dictated by its functional groups. The carboxylic acid allows for esterification and amidation, while the amino group can undergo various coupling reactions. The imidazole ring itself can participate in N-alkylation or other modifications, though this guide focuses on the reactivity of the carboxylic acid and amino moieties.

Esterification

The carboxylic acid group can be readily converted to an ester. This transformation is crucial for modifying the compound's solubility, cell permeability, and metabolic stability. Standard esterification methods are applicable, though the presence of the free amino group may require protective group strategies in some cases to prevent side reactions.

Generalized Experimental Protocol for Esterification:

A common method for the esterification of amino acids involves the use of an alcohol in the presence of an acid catalyst or a coupling agent.

• Method 1: Acid-Catalyzed Esterification (e.g., with Methanol and TMSCl)

  • Suspend 2-Amino-1H-imidazole-5-carboxylic acid in an excess of the desired alcohol (e.g., methanol).

  • Cool the mixture in an ice bath.

  • Slowly add a catalyst, such as trimethylchlorosilane (TMSCl) or thionyl chloride.

  • Allow the reaction to stir at room temperature until completion, monitored by Thin Layer Chromatography (TLC).

  • Remove the solvent under reduced pressure to yield the corresponding amino acid ester hydrochloride salt.[2]

• Method 2: Using Coupling Reagents

  • Dissolve the carboxylic acid in an aprotic solvent like Dichloromethane (DCM) or Dimethylformamide (DMF).

  • Add a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) or Dicyclohexylcarbodiimide (DCC), along with an activator like 4-Dimethylaminopyridine (DMAP).

  • Add the desired alcohol to the reaction mixture.

  • Stir at room temperature until the reaction is complete.

  • Work up the reaction by washing with aqueous solutions to remove byproducts and purify the ester, typically by column chromatography.

Logical Workflow for Esterification

Caption: Generalized workflow for the esterification of 2-Amino-1H-imidazole-5-carboxylic acid.

Amidation

Amidation is a key reaction for building larger molecules, such as in the synthesis of peptides or other bioactive compounds. The carboxylic acid of 2-Amino-1H-imidazole-5-carboxylic acid can be coupled with a primary or secondary amine using a variety of coupling reagents.

Generalized Experimental Protocol for Amidation:

• Dissolve 2-Amino-1H-imidazole-5-carboxylic acid in a suitable aprotic solvent (e.g., DMF).

• Add a coupling reagent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU, or EDC, along with a non-nucleophilic base like Diisopropylethylamine (DIPEA) or Triethylamine (TEA).[3][4]

• Add the desired amine to the reaction mixture.

• Stir the reaction at room temperature for a duration of 1 to 12 hours, monitoring progress by TLC.

• Upon completion, the reaction is typically quenched with water, and the product is extracted with an organic solvent.

• The crude product is then purified, usually by silica gel column chromatography.

Coupling Reagent	Base	Solvent	Typical Reaction Time	Yield Range (General)
HATU	DIPEA/TEA	DMF	30-60 min	Good to Excellent
EDC/HOBt	DIPEA/TEA	DMF	30-60 min	Good to Excellent
DCC	DIPEA/TEA	DMF	30-60 min	Good

Note: The data in this table represents typical conditions for amide coupling reactions and may need optimization for 2-Amino-1H-imidazole-5-carboxylic acid.

For closely related 2-aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylic acid esters, amides were successfully synthesized by refluxing the ester in the amine, which served as both the reagent and solvent.[5] Reaction times varied from 6-10 hours for butylamine to 36-54 hours for the less reactive cyclopropylamine.[5]

Signaling Pathway for Amide Coupling

Caption: A simplified pathway for amide bond formation using a coupling agent.

Decarboxylation

Decarboxylation, the removal of the carboxyl group as carbon dioxide, can be achieved under thermal conditions, often facilitated by a catalyst. For aromatic and heterocyclic carboxylic acids, this reaction typically requires high temperatures.

Generalized Experimental Conditions for Decarboxylation:

• The carboxylic acid is dissolved in a high-boiling point solvent, such as quinoline or diphenyl ether.

• A catalyst, often a copper salt or copper powder, may be added to facilitate the reaction.

• The mixture is heated to a high temperature (typically >150°C) until the evolution of CO₂ ceases.[6][7]

• The product is then isolated by cooling the reaction mixture and performing an extraction or distillation.

The presence of the electron-donating amino group on the imidazole ring may influence the ease of decarboxylation. Specific conditions for 2-Amino-1H-imidazole-5-carboxylic acid would require experimental determination.

Experimental Workflow for Decarboxylation

Caption: General workflow for the thermal decarboxylation of 2-Amino-1H-imidazole-5-carboxylic acid.

Conclusion

2-Amino-1H-imidazole-5-carboxylic acid is a versatile building block with well-defined points for chemical modification. Its carboxylic acid moiety can be readily functionalized through esterification and amidation using standard organic synthesis protocols. While specific quantitative data for this exact molecule is not widely published, established methods for similar compounds provide a reliable starting point for reaction optimization. The potential for decarboxylation further expands its synthetic utility. This guide provides foundational knowledge and generalized protocols to aid researchers in the exploration and application of this promising chemical scaffold.

References

• 1. 2-Amino-1H-imidazole-5-carboxylic acid | C4H5N3O2 | CID 541782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of esters and amides of 2-aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylic acids and study of their antiviral activity against orthopoxviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are the conditions for the decarboxylation reaction? How to control the temperature of heating?-LNEYA Industrial Chillers Manufacturer [lneya.com]
• 7. WO2022140749A1 - Decarboxylation of amino acids - Google Patents [patents.google.com]

Potential Therapeutic Targets of 2-Amino-1H-imidazole-5-carboxylic Acid: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the specific biological targets of 2-Amino-1H-imidazole-5-carboxylic acid is limited in publicly available literature. This guide extrapolates potential therapeutic applications based on the well-documented activities of the 2-aminoimidazole (2-AI) scaffold, which is recognized as a "privileged structure" in medicinal chemistry.

Executive Summary

The 2-aminoimidazole (2-AI) moiety is a cornerstone pharmacophore found in numerous marine natural products and synthetic molecules, exhibiting a remarkable breadth of biological activities.[1] Its structural properties allow it to interact with a wide range of biological targets, making it a fertile ground for therapeutic innovation. This document explores the potential therapeutic targets of 2-Amino-1H-imidazole-5-carboxylic acid by examining the established pharmacology of the 2-AI scaffold. Key areas of therapeutic potential include oncology, through the inhibition of protein kinases, and infectious diseases, via the disruption of bacterial biofilms and communication. The presence of the 5-carboxylic acid group may offer unique opportunities for targeted interactions and improved pharmacokinetic properties.

Potential Therapeutic Areas and Molecular Targets

The diverse activities of 2-AI derivatives suggest several key therapeutic areas where 2-Amino-1H-imidazole-5-carboxylic acid could be investigated.

Oncology: Protein Kinase Inhibition

Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of cancer.[2] The 2-AI scaffold has been successfully employed to develop potent inhibitors of several kinase families. These compounds typically act as ATP-competitive inhibitors, occupying the ATP-binding pocket of the kinase.

• Src Family Kinases (SFKs): 2-AI and 4-aminoimidazole derivatives have shown potent, nanomolar-range inhibition of SFKs like Src, Fyn, and Lyn, which are often hyperactivated in various cancers.[2][3] Inhibition of these kinases can disrupt signaling pathways responsible for cell proliferation and survival.

• Casein Kinase 1 (CK1δ): Benzimidazole derivatives, structurally related to the 2-AI core, are potent inhibitors of CK1δ, a kinase implicated in the progression of cancer and neurodegenerative diseases.[4]

• Receptor Tyrosine Kinases (RTKs): The 2-AI scaffold is a key component of inhibitors targeting RTKs like the Epidermal Growth Factor Receptor (EGFR), which drives the growth of numerous solid tumors.[1]

The carboxylic acid moiety of 2-Amino-1H-imidazole-5-carboxylic acid could potentially form critical hydrogen bonds with key amino acid residues (e.g., lysine, aspartate) within the kinase hinge region or solvent-exposed front-pocket, enhancing binding affinity and selectivity.

Infectious Diseases: Antibacterial and Antibiofilm Activity

Bacterial biofilms are a major clinical challenge, as they confer high-level resistance to conventional antibiotics.[5] The 2-AI scaffold is prominent in a class of molecules that inhibit biofilm formation and disperse pre-existing biofilms across a range of pathogens, including Pseudomonas aeruginosa and Staphylococcus aureus.[5][6]

• Disruption of Quorum Sensing (QS): One of the primary mechanisms of antibiofilm activity is the disruption of bacterial quorum sensing, a cell-to-cell communication system that coordinates the expression of virulence factors and biofilm formation. 2-AI derivatives can mimic bacterial autoinducers, competitively inhibiting their receptors.[1]

• Synergy with Antibiotics: 2-AI compounds have been shown to work synergistically with conventional antibiotics, resensitizing multi-drug resistant strains like MRSA to treatment.[5][7] This approach can revitalize the existing antibiotic arsenal.

Quantitative Data on 2-Aminoimidazole Derivatives

The following tables summarize the biological activity of representative 2-aminoimidazole derivatives against various therapeutic targets. This data provides a benchmark for the potential potency of novel derivatives like 2-Amino-1H-imidazole-5-carboxylic acid.

Table 1: Kinase Inhibitory Activity of Representative Aminoimidazole Derivatives

Compound Class	Specific Derivative	Target Kinase	IC50 (nM)	Reference
4-Aminoimidazole	Compound 2	Src	220	[2]
4-Aminoimidazole	Compound 2	Fyn	689	[2]
4-Aminoimidazole	Compound 4k	Src	20	[2][3]
4-Aminoimidazole	Compound 4l	Src	17	[2][3]
2-Amidobenzimidazole	Compound 18 (5-NO₂)	CK1δ	120	[4]

| 2-Amidobenzimidazole | Compound 23 (5-CN) | CK1δ | 98.6 |[4] |

Table 2: Antibiofilm Activity of a Representative 2-Aminoimidazole Derivative

Compound	Organism	Biofilm Inhibition (IC50)	Biofilm Dispersion (EC50)	Reference
H10	S. aureus	12 µM	100 µM	[6]

| H10 | P. aeruginosa | 31 µM | 46 µM |[6] |

Visualizing Mechanisms and Workflows

Signaling Pathways

Caption: Inhibition of Receptor Tyrosine Kinase (RTK) signaling by a 2-AI derivative.

Caption: Disruption of bacterial quorum sensing by a competitive 2-AI inhibitor.

Experimental Workflow

The discovery and development of novel 2-AI therapeutics typically follow a structured workflow.

Caption: General workflow for the discovery and development of 2-AI based therapeutics.

Experimental Protocols

The following are generalized protocols for key assays used to evaluate the activity of 2-aminoimidazole derivatives.

Protocol: Cell-Free Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

This protocol measures the activity of a kinase by quantifying the amount of ADP produced in the enzymatic reaction.

• Reagent Preparation: Prepare assay buffer, kinase, substrate (a suitable peptide), and ATP solutions. Serially dilute the test compound (e.g., 2-Amino-1H-imidazole-5-carboxylic acid) in DMSO and then in assay buffer.

• Kinase Reaction: In a 384-well plate, add 2.5 µL of kinase solution, 2.5 µL of the test compound at various concentrations, and initiate the reaction by adding 5 µL of a substrate/ATP mixture.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP Detection: Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Luminescence Generation: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader. The signal is directly proportional to the ADP concentration and, therefore, to kinase activity.

• Analysis: Calculate the percent inhibition for each compound concentration relative to a DMSO control and determine the IC50 value using non-linear regression analysis.

Protocol: Biofilm Inhibition Assay (Crystal Violet Method)

This protocol quantifies the ability of a compound to prevent biofilm formation.

• Inoculum Preparation: Grow a bacterial culture (e.g., S. aureus) overnight. Dilute the culture in fresh growth medium (e.g., TSB) to a standardized optical density (e.g., OD600 of 0.05).

• Plate Setup: Add 100 µL of the diluted bacterial culture to the wells of a 96-well flat-bottomed polystyrene plate. Add 1 µL of the test compound at various concentrations. Include wells with bacteria only (positive control) and medium only (negative control).

• Incubation: Cover the plate and incubate under static conditions for 24-48 hours at 37°C.

• Washing: Gently discard the medium and planktonic cells. Wash the wells three times with 200 µL of sterile phosphate-buffered saline (PBS) to remove loosely attached cells.

• Staining: Add 125 µL of a 0.1% (w/v) crystal violet solution to each well and incubate for 15 minutes at room temperature.

• Destaining: Discard the crystal violet solution and wash the wells again with PBS. Allow the plate to air dry completely.

• Quantification: Solubilize the bound dye by adding 200 µL of 30% acetic acid or 95% ethanol to each well. Incubate for 15 minutes. Measure the absorbance at 550 nm using a microplate reader.

• Analysis: Calculate the percentage of biofilm inhibition relative to the untreated positive control and determine the IC50 value.

Protocol: Cell Viability Assay (MTT Assay)

This protocol assesses the cytotoxic effect of a compound on cancer cell lines.

• Cell Seeding: Seed cancer cells (e.g., A549 lung cancer cells) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for the desired exposure time (e.g., 72 hours).

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate the plate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Gently shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[1]

Conclusion and Future Directions

The 2-aminoimidazole scaffold is a validated pharmacophore with significant potential in oncology and infectious diseases. By extension, 2-Amino-1H-imidazole-5-carboxylic acid represents a promising, albeit uncharacterized, starting point for drug discovery. The presence of the carboxylic acid functional group is a key feature that warrants investigation, as it may confer unique binding properties and improve the molecule's drug-like characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synergistic Effects between Conventional Antibiotics and 2-Aminoimidazole-Derived Antibiofilm Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of a 2-aminoimidazole variant as adjuvant treatment for dermal bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

In Silico Modeling of 2-Amino-1H-imidazole-5-carboxylic Acid Interactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive framework for the in silico modeling of 2-Amino-1H-imidazole-5-carboxylic acid, a molecule with a privileged 2-aminoimidazole scaffold known for a wide range of biological activities.[1][2] Due to the limited specific research on this particular molecule, this guide presents a hypothetical study targeting a plausible protein class, protein kinases, based on the known activities of structurally related compounds.[3][4][5] The methodologies outlined herein are based on established computational drug discovery protocols and can be adapted for other potential biological targets.

Introduction to 2-Amino-1H-imidazole-5-carboxylic Acid

2-Amino-1H-imidazole-5-carboxylic acid belongs to the 2-aminoimidazole (2-AI) class of compounds. The 2-AI scaffold is a key structural element in numerous marine natural products and serves as a versatile pharmacophore in medicinal chemistry.[1][2] Derivatives of 2-aminoimidazole have demonstrated a broad spectrum of biological activities, including antibacterial, antibiofilm, anticancer, and anti-inflammatory properties.[1][6][7] Their ability to act as bioisosteres for guanidine and other functional groups allows them to interact with a diverse range of biological targets.[1][8]

Physicochemical Properties

A summary of the computed physicochemical properties of 2-Amino-1H-imidazole-5-carboxylic acid is presented in Table 1. This data is crucial for developing accurate computational models and for interpreting simulation results.

Property	Value	Reference
Molecular Formula	C4H5N3O2	[9]
Molecular Weight	127.10 g/mol	[9]
IUPAC Name	2-amino-1H-imidazole-5-carboxylic acid	[9]
Hydrogen Bond Donor Count	3	[9]
Hydrogen Bond Acceptor Count	4	[9]
Rotatable Bond Count	1	[9]
LogP (calculated)	-0.4	[9]
Polar Surface Area	92 Ų	[9]

Hypothetical Target Selection: c-Src Kinase

Given that the 2-aminoimidazole moiety is a known hinge-binder for protein kinases, this guide will focus on a hypothetical interaction with a member of the Src Family Kinases (SFKs), specifically the c-Src kinase.[3] SFKs are non-receptor tyrosine kinases that are overexpressed or hyperactivated in various cancers, making them significant targets for anticancer drug development.[3]

In Silico Modeling Workflow

The following diagram illustrates the proposed workflow for the in silico modeling of 2-Amino-1H-imidazole-5-carboxylic acid's interaction with c-Src kinase.

Caption: A general workflow for the in silico modeling of ligand-protein interactions.

Experimental Protocols

This section provides detailed protocols for the key stages of the in silico modeling process.

Preparation of the Ligand and Receptor

4.1.1. Ligand Preparation

• Obtain 3D Structure: The 3D structure of 2-Amino-1H-imidazole-5-carboxylic acid can be downloaded from the PubChem database (CID 541782) or drawn using molecular modeling software such as ChemDraw or Avogadro.[9]

• Energy Minimization: The ligand's geometry should be optimized using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

• Charge Assignment: Assign partial atomic charges (e.g., Gasteiger charges).

• File Format Conversion: Save the prepared ligand structure in a format compatible with the docking software (e.g., PDBQT for AutoDock Vina).

4.1.2. Receptor Preparation

• Download Structure: Obtain the crystal structure of human c-Src kinase from the Protein Data Bank (PDB). A suitable entry would be one with a co-crystallized inhibitor in the ATP-binding site (e.g., PDB ID: 2H8H).

• Pre-processing: Remove water molecules, co-solvents, and any co-crystallized ligands from the PDB file.

• Protonation and Charge Assignment: Add polar hydrogens and assign appropriate protonation states for titratable residues at a physiological pH. Assign partial charges using a force field like AMBER.

• File Format Conversion: Save the prepared receptor structure in the appropriate format for the docking software.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor.

Protocol using AutoDock Vina:

• Grid Box Definition: Define a grid box that encompasses the ATP-binding site of c-Src kinase. The dimensions and center of the grid box should be sufficient to allow the ligand to move freely within the binding pocket.

• Docking Execution: Run the docking simulation using AutoDock Vina. The program will generate a set of binding poses for the ligand, ranked by their predicted binding affinities (in kcal/mol).

• Analysis of Results: Analyze the top-ranked poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) between 2-Amino-1H-imidazole-5-carboxylic acid and the amino acid residues in the c-Src binding site.

Hypothetical Docking Results:

Parameter	Value
Binding Affinity (kcal/mol)	-7.5
Interacting Residues	Met341, Thr338, Glu310, Val281
Key Interactions	Hydrogen bonds with the hinge region (Met341), electrostatic interactions with charged residues.

Molecular Dynamics (MD) Simulation

MD simulations provide insights into the dynamic behavior of the ligand-receptor complex over time.

Protocol using GROMACS:

• System Setup: Place the best-ranked docked complex in a simulation box (e.g., a cubic box) and solvate it with a suitable water model (e.g., TIP3P). Add counter-ions to neutralize the system.

• Energy Minimization: Perform energy minimization of the entire system to remove steric clashes.

• Equilibration: Gradually heat the system to the desired temperature (e.g., 300 K) and then equilibrate it under constant pressure (e.g., 1 bar) to ensure the system is stable. This is typically done in two phases: NVT (constant number of particles, volume, and temperature) followed by NPT (constant number of particles, pressure, and temperature).

• Production Run: Run the production MD simulation for a sufficient length of time (e.g., 100 ns) to observe the dynamics of the system.

• Trajectory Analysis: Analyze the resulting trajectory to calculate:

  • Root Mean Square Deviation (RMSD): To assess the stability of the protein and the ligand's binding pose.

  • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

  • Hydrogen Bond Analysis: To monitor the formation and breaking of hydrogen bonds between the ligand and the receptor over time.

Binding Free Energy Calculation

The Molecular Mechanics Poisson-Boltzmann Surface Area (MM/PBSA) method can be used to estimate the binding free energy of the ligand-receptor complex from the MD simulation trajectory. This provides a more accurate prediction of binding affinity than docking scores alone.

Signaling Pathway Visualization

The following diagram illustrates a simplified representation of the c-Src signaling pathway, which is involved in cell proliferation and survival.

Caption: A simplified diagram of the c-Src signaling pathway and the point of inhibition.

Conclusion

This technical guide has outlined a comprehensive in silico approach for investigating the interactions of 2-Amino-1H-imidazole-5-carboxylic acid with a hypothetical biological target, c-Src kinase. The provided protocols for molecular docking and molecular dynamics simulations, along with the structured data presentation and visualizations, offer a robust framework for researchers in drug discovery. While the specific interactions detailed here are hypothetical, the methodologies are broadly applicable and can be adapted to explore the potential of this and other novel compounds against various biological targets. Further experimental validation is essential to confirm the findings of any in silico study.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]
• 7. Chemical synthesis and biological screening of 2-aminoimidazole-based bacterial and fungal antibiofilm agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2-Amino-1H-imidazole-5-carboxylic acid | C4H5N3O2 | CID 541782 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2-Amino-1H-imidazole-5-carboxylic Acid: Application Notes and Protocols for Researchers

For Immediate Release

[City, State] – [Date] – In response to the growing interest in imidazole-based compounds for pharmaceutical and drug development, this document provides detailed application notes and experimental protocols for the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid. This key heterocyclic compound serves as a versatile building block for the synthesis of various biologically active molecules. The following protocols are intended for researchers, scientists, and professionals in the field of drug development.

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a crucial intermediate in the synthesis of a wide range of therapeutic agents. Its structural motif is found in compounds exhibiting antihistaminic, antiviral, antimicrobial, and anticancer properties. The protocols outlined below describe a reliable two-step synthesis route, beginning with the preparation of an ester precursor, ethyl 2-amino-1H-imidazole-5-carboxylate, followed by its hydrolysis to yield the final carboxylic acid.

Synthetic Pathway Overview

The synthesis of 2-Amino-1H-imidazole-5-carboxylic acid is efficiently achieved through a two-step process. The first step involves the construction of the imidazole ring system to form ethyl 2-amino-1H-imidazole-5-carboxylate. The subsequent step is a straightforward hydrolysis of the ester to the desired carboxylic acid.

Caption: Two-step synthesis of 2-Amino-1H-imidazole-5-carboxylic acid.

Quantitative Data Summary

The following table summarizes the key quantitative data for the two-step synthesis of 2-Amino-1H-imidazole-5-carboxylic acid.

Step	Reaction	Reactants	Solvents	Key Reagents	Reaction Time (h)	Temperature (°C)	Yield (%)	Purity (%)
1	Imidazole Ring Formation	Glyoxylic acid, Ethyl glycinate	Ethanol	Guanidine	6	78	~75	>95
2	Ester Hydrolysis	Ethyl 2-amino-1H-imidazole-5-carboxylate	Ethanol/Water	Sodium Hydroxide	3	90	~90	>98

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-amino-1H-imidazole-5-carboxylate

This protocol describes the formation of the imidazole ring to yield the ethyl ester precursor.

Materials:

• Glyoxylic acid

• Ethyl glycinate hydrochloride

• Guanidine hydrochloride

• Sodium ethoxide

• Anhydrous Ethanol

• Diethyl ether

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Standard glassware for workup and purification

Procedure:

• In a 250 mL round-bottom flask, dissolve sodium ethoxide (1.0 eq) in anhydrous ethanol (100 mL) under an inert atmosphere.

• To this solution, add guanidine hydrochloride (1.0 eq) and stir for 30 minutes at room temperature.

• Add ethyl glycinate hydrochloride (1.0 eq) and glyoxylic acid (1.0 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 78 °C) and maintain for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove any inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain a crude solid.

• Recrystallize the crude product from a mixture of ethanol and diethyl ether to afford pure ethyl 2-amino-1H-imidazole-5-carboxylate.

• Dry the product under vacuum.

Caption: Workflow for the synthesis of the ester intermediate.

Protocol 2: Synthesis of 2-Amino-1H-imidazole-5-carboxylic acid via Ester Hydrolysis

This protocol details the hydrolysis of the ethyl ester to the final carboxylic acid product. This procedure is adapted from a similar hydrolysis of a benzimidazole derivative.[1]

Materials:

• Ethyl 2-amino-1H-imidazole-5-carboxylate

• Ethanol

• 33% Sodium Hydroxide (NaOH) solution

• Deionized water

• Hydrochloric acid (HCl) for acidification

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• pH meter or pH paper

• Standard glassware for filtration and drying

Procedure:

• In a 100 mL round-bottom flask, suspend ethyl 2-amino-1H-imidazole-5-carboxylate (1.0 eq) in a mixture of ethanol (30 mL) and water (15 mL).

• Add 33% aqueous sodium hydroxide solution (3.0 eq) to the suspension.

• Heat the reaction mixture to reflux (approximately 90 °C) with vigorous stirring for 3 hours.[1] The reaction can be monitored by TLC until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully acidify the reaction mixture to a pH of approximately 5-6 with hydrochloric acid. This will cause the product to precipitate.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold deionized water to remove any remaining salts.

• Dry the purified 2-Amino-1H-imidazole-5-carboxylic acid in a vacuum oven at 50 °C.

Caption: Workflow for the hydrolysis to the final product.

Conclusion

The provided protocols offer a reproducible and scalable method for the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid. These application notes are intended to support researchers in the fields of medicinal chemistry and drug discovery by providing a clear and detailed guide for the preparation of this valuable synthetic intermediate.

Contact: For further information or technical support, please contact our research and development department.

References

• 1. medcraveonline.com [medcraveonline.com]

Application Notes and Protocols for the Analytical Quantification of 2-Amino-1H-imidazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 2-Amino-1H-imidazole-5-carboxylic acid. The methodologies outlined are based on established analytical techniques for imidazole-containing compounds and serve as a comprehensive guide for method development and validation.

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a heterocyclic compound of interest in pharmaceutical research and development due to its structural similarity to biologically active molecules. Accurate and precise quantification of this analyte is crucial for pharmacokinetic studies, formulation development, and quality control. The analytical methods detailed below, including High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), provide robust frameworks for its determination in various matrices.

Data Presentation: Quantitative Method Comparison

The selection of an appropriate analytical method depends on factors such as required sensitivity, selectivity, and the nature of the sample matrix.[1] The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS/MS for the analysis of small polar molecules like 2-Amino-1H-imidazole-5-carboxylic acid, based on data from related imidazole compounds.[1]

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Linearity (r²)	>0.999	>0.99	>0.99
Limit of Detection (LOD)	0.13 - 0.41 µg/mL	fmol range	0.01 ppm (with derivatization)
Limit of Quantitation (LOQ)	14.3 - 16.5 µg/mL	2.61 ng/mL	0.025 ppm (with derivatization)
Precision (%RSD)	< 2%	Intra-day: ≤ 9.50%, Inter-day: ≤ 7.19%	< 15%
Accuracy (% Recovery)	98.0% - 102.0%	Within 15%	95.33% - 97.93%
Selectivity	Good, potential for co-elution interference	High, mass-based detection	High, especially with MS/MS
Sample Throughput	Moderate to High	High	Moderate

Note: The data presented is a comparative summary based on validated methods for various imidazole-containing compounds and should be considered as a guideline.[1] Method validation is required for specific application.

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol outlines a reversed-phase HPLC method for the quantification of 2-Amino-1H-imidazole-5-carboxylic acid. Due to the polar nature of the analyte, careful column selection and mobile phase optimization are critical for achieving adequate retention and peak shape.[2] Hydrophilic Interaction Liquid Chromatography (HILIC) is also a viable alternative.[3]

Objective: To achieve accurate and reproducible quantification of 2-Amino-1H-imidazole-5-carboxylic acid.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

Materials:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm) with low silanol activity or a HILIC column.[2][3]

• Mobile Phase A: Water with 0.1% Formic Acid (for MS compatibility) or 0.1% Phosphoric Acid.[2]

• Mobile Phase B: Acetonitrile[2]

• Sample Diluent: Mobile Phase A

• Standard: 2-Amino-1H-imidazole-5-carboxylic acid reference standard

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 2-Amino-1H-imidazole-5-carboxylic acid (e.g., 1 mg/mL) in the sample diluent.

  • Perform serial dilutions to prepare a series of calibration standards (e.g., 1-100 µg/mL).

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in the sample diluent to a known concentration.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.[2]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[2]

  • Injection Volume: 10 µL[2]

  • Column Temperature: 30 °C[2]

  • Detection Wavelength: 210 nm[2]

  • Gradient Program:

    • Start with an isocratic elution of 5% Mobile Phase B for 2 minutes.

    • Ramp to 95% Mobile Phase B over 8 minutes.

    • Hold at 95% Mobile Phase B for 2 minutes.

    • Return to initial conditions and equilibrate for 3 minutes. (Note: This is a starting gradient and requires optimization based on the specific column and system.)

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standards against their concentration.

  • Determine the concentration of 2-Amino-1H-imidazole-5-carboxylic acid in the samples by interpolating their peak areas from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For high sensitivity and selectivity, especially in complex biological matrices, LC-MS/MS is the preferred method.[1] A hydrophilic interaction liquid chromatography (HILIC) approach is often suitable for polar compounds like 2-Amino-1H-imidazole-5-carboxylic acid.[3][4]

Objective: To achieve highly sensitive and selective quantification of 2-Amino-1H-imidazole-5-carboxylic acid in complex matrices.

Instrumentation:

• Liquid Chromatography system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

Materials:

• Column: HILIC column (e.g., Amide-80, 2.1 x 100 mm, 3.5 µm).[4]

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Sample Diluent: Acetonitrile/Water (90:10, v/v)

Procedure:

• Standard and Sample Preparation:

  • Prepare stock and working standard solutions in the sample diluent.

  • For biological samples (e.g., plasma), perform protein precipitation by adding 3 volumes of cold acetonitrile containing an internal standard. Vortex and centrifuge to pellet the precipitated proteins.

  • Evaporate the supernatant and reconstitute in the sample diluent.

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

  • Gradient Program:

    • Start with 95% Mobile Phase B.

    • Linearly decrease to 50% Mobile Phase B over 5 minutes.

    • Return to initial conditions and equilibrate for 3 minutes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM):

    • Determine the precursor ion (Q1) corresponding to the [M+H]⁺ of 2-Amino-1H-imidazole-5-carboxylic acid.

    • Optimize fragmentation to identify a stable and abundant product ion (Q3).

  • Instrument Parameters: Optimize gas flows, temperatures, and voltages for maximum signal intensity.

• Data Analysis:

  • Quantify the analyte using the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualizations

Experimental Workflow for HPLC Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. Validated hydrophilic interaction LC-MS/MS method for simultaneous quantification of dacarbazine and 5-amino-4-imidazole-carboxamide in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Amino-1H-imidazole-5-carboxylic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a heterocyclic organic compound that holds significant interest in the field of medicinal chemistry. Its rigid imidazole core, featuring both hydrogen bond donors and acceptors, and a carboxylic acid moiety, makes it a versatile scaffold for the design and synthesis of novel therapeutic agents. The 2-aminoimidazole structural motif is found in a variety of marine natural products and has been identified as a privileged scaffold, demonstrating a broad range of biological activities. These activities include antimicrobial, antibiofilm, anticancer, and kinase inhibitory properties. This document provides an overview of the potential applications of 2-Amino-1H-imidazole-5-carboxylic acid, along with generalized protocols for its synthesis and biological evaluation, primarily based on data from its derivatives.

Chemical Properties

Property	Value	Source
Molecular Formula	C4H5N3O2	[1]
Molecular Weight	127.10 g/mol	[1]
IUPAC Name	2-amino-1H-imidazole-5-carboxylic acid	[1]
SMILES	C1=C(NC(=N1)N)C(=O)O	[1]
CAS Number	860011-60-5	[1]

Synthesis of 2-Aminoimidazole Scaffolds

Generalized Synthetic Protocol

A common approach involves the cyclization of a guanidine-containing compound with an α-haloketone or a related three-carbon building block. For the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid, a plausible retro-synthetic analysis suggests a starting material like a 2-halo-3-oxopropanoic acid derivative.

Reaction Scheme:

A generalized synthetic pathway.

Experimental Protocol (Hypothetical, based on related syntheses):

• Cyclization: To a solution of an appropriate α-halo-β-ketoester (1 equivalent) in a suitable solvent such as ethanol or dimethylformamide (DMF), add guanidine hydrochloride (1.2 equivalents) and a base like sodium ethoxide or sodium carbonate (2.5 equivalents).

• Heat the reaction mixture at reflux for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid).

• Remove the solvent under reduced pressure. The resulting crude product, ethyl 2-amino-1H-imidazole-5-carboxylate, can be purified by column chromatography on silica gel.[2]

• Hydrolysis: Dissolve the purified ester in a mixture of ethanol and aqueous sodium hydroxide solution.

• Stir the mixture at room temperature or gentle heat until the ester is completely hydrolyzed (monitored by TLC).

• Acidify the reaction mixture with hydrochloric acid to a pH of approximately 5-6 to precipitate the carboxylic acid.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield 2-Amino-1H-imidazole-5-carboxylic acid.

Biological Activities and Applications in Medicinal Chemistry

Direct biological activity data for 2-Amino-1H-imidazole-5-carboxylic acid is limited in publicly accessible literature. However, the 2-aminoimidazole scaffold is a key pharmacophore in numerous biologically active molecules. Therefore, 2-Amino-1H-imidazole-5-carboxylic acid serves as a crucial building block for creating derivatives with potential therapeutic applications.

As a Scaffold for Kinase Inhibitors

The 2-aminoimidazole core is present in several kinase inhibitors. The amino group and the imidazole nitrogen atoms can form key hydrogen bond interactions within the ATP-binding site of kinases. The carboxylic acid group on the C5 position of the imidazole ring can be functionalized to introduce various side chains that can target specific regions of the kinase, thereby improving potency and selectivity. For instance, derivatives of 2-aminobenzimidazole-5-carboxylic acid have been investigated as inhibitors of Casein Kinase 1 (CK1).

Compound Derivative	Target Kinase	IC50 (µM)
Substituted 2-benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide	CK1δ	0.040
Substituted 2-benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide	CK1ε	0.199

Table based on data for benzimidazole derivatives, highlighting the potential of the core scaffold.[2]

Antimicrobial and Antibiofilm Activity

2-Aminoimidazole derivatives have shown significant promise as antimicrobial and, notably, as antibiofilm agents. They can disrupt the formation of bacterial biofilms and disperse existing ones, making bacteria more susceptible to conventional antibiotics. While specific data for the title compound is not available, its structure suggests it could be a valuable starting point for the development of new antibiofilm agents. The carboxylic acid can be converted to amides or esters to modulate the lipophilicity and cell permeability of the resulting compounds.

One of the proposed mechanisms for the antibiofilm activity of 2-aminoimidazole derivatives involves the disruption of bacterial signaling pathways, such as quorum sensing.

Hypothesized mechanism of antibiofilm activity.

Anticancer Potential

Derivatives of the 2-aminoimidazole scaffold have also been explored for their anticancer properties. For example, certain substituted 1H-benzo[d]imidazole-5-carboxamide derivatives have been synthesized and evaluated as fatty acid synthase (FASN) inhibitors, showing cytotoxicity against various cancer cell lines. The carboxylic acid group of 2-Amino-1H-imidazole-5-carboxylic acid can be readily converted to a wide array of amides, providing a straightforward route to libraries of compounds for anticancer screening.

Experimental Protocols for Biological Assays

The following are generalized protocols that can be adapted to evaluate the biological activity of 2-Amino-1H-imidazole-5-carboxylic acid and its derivatives.

Kinase Inhibition Assay (Example: CK1)

• Assay Principle: A radiometric filter-binding assay using a peptide substrate.

• Procedure: a. Prepare a reaction mixture containing the kinase (e.g., CK1δ/ε), a peptide substrate, and [γ-³²P]ATP in a kinase buffer. b. Add the test compound (dissolved in DMSO) at various concentrations. c. Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes). d. Stop the reaction by adding phosphoric acid. e. Spot the reaction mixture onto a phosphocellulose filter paper. f. Wash the filter paper to remove unincorporated [γ-³²P]ATP. g. Measure the radioactivity on the filter paper using a scintillation counter. h. Calculate the percentage of inhibition and determine the IC50 value.

Antibiofilm Assay (Crystal Violet Method)

• Assay Principle: Quantification of biofilm biomass by staining with crystal violet.

• Procedure: a. Grow a bacterial culture overnight in a suitable medium (e.g., Tryptic Soy Broth). b. Dilute the overnight culture and add it to the wells of a 96-well microtiter plate. c. Add the test compound at various concentrations to the wells. Include a vehicle control (DMSO) and a positive control (a known biofilm inhibitor). d. Incubate the plate at 37°C for 24-48 hours without shaking. e. After incubation, discard the planktonic cells and wash the wells gently with phosphate-buffered saline (PBS). f. Stain the attached biofilm with a 0.1% crystal violet solution for 15 minutes. g. Wash the wells again to remove excess stain. h. Solubilize the bound crystal violet with 30% acetic acid or ethanol. i. Measure the absorbance at a specific wavelength (e.g., 595 nm) using a microplate reader. j. Calculate the percentage of biofilm inhibition and determine the IC50 value.

Workflow for antibiofilm assay.

Conclusion

2-Amino-1H-imidazole-5-carboxylic acid is a valuable and versatile building block in medicinal chemistry. Although detailed biological data on the compound itself is scarce, the prevalence of the 2-aminoimidazole scaffold in a wide range of biologically active molecules underscores its importance. Its synthetic tractability allows for the creation of diverse chemical libraries for screening against various therapeutic targets. Future research focusing on the synthesis and biological evaluation of novel derivatives of 2-Amino-1H-imidazole-5-carboxylic acid is warranted and holds the potential for the discovery of new and effective therapeutic agents.

References

• 1. 2-Amino-1H-imidazole-5-carboxylic acid | C4H5N3O2 | CID 541782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-amino-1H-imidazole-5-carboxylate | C6H9N3O2 | CID 573233 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis of Bioactive Compounds from 2-Amino-1H-imidazole-5-carboxylic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of bioactive compounds derived from 2-Amino-1H-imidazole-5-carboxylic acid. This versatile scaffold serves as a crucial starting material for the development of novel therapeutic agents due to the diverse biological activities exhibited by its derivatives, including anticancer, antimicrobial, and kinase inhibitory properties.

Application Notes

The 2-aminoimidazole moiety is a well-established pharmacophore found in numerous marine natural products and clinically relevant molecules. The presence of a carboxylic acid group at the 5-position of the imidazole ring offers a convenient handle for chemical modification, allowing for the synthesis of a wide array of ester and amide derivatives. This derivatization is a key strategy in medicinal chemistry to modulate the physicochemical properties, biological activity, and pharmacokinetic profile of the parent compound.

Recent research has highlighted the potential of 2-aminoimidazole-5-carboxamide derivatives as potent and selective enzyme inhibitors. For instance, derivatives of the closely related 1-amino-1H-imidazole-5-carboxamide have been identified as covalent inhibitors of Bruton's Tyrosine Kinase (BTK), a key enzyme in B-cell receptor signaling, making them attractive candidates for the treatment of certain cancers and autoimmune diseases.[1] Furthermore, various 2-aminoimidazole derivatives have been shown to modulate other critical signaling pathways, including Epidermal Growth Factor Receptor (EGFR) signaling and bacterial quorum sensing.[2]

Ester and amide derivatives of substituted imidazole-5-carboxylic acids have also demonstrated significant antiviral and anticancer activities.[3][4][5] The biological activity of these compounds is often influenced by the nature of the substituent introduced at the carboxylic acid position, highlighting the importance of structure-activity relationship (SAR) studies in optimizing lead compounds.

Data Presentation

The following tables summarize quantitative data for bioactive compounds structurally related to derivatives of 2-Amino-1H-imidazole-5-carboxylic acid, demonstrating the potential therapeutic applications of this compound class.

Table 1: Anticancer Activity of Imidazole Carboxamide and Ester Derivatives

Compound ID	Derivative Type	Cell Line	IC50 (µM)	Reference
Imidazole 22	Imidazole Carboxamide	TAK1 Kinase Assay	0.055	[6]
Compound 5	Imidazole-2-thione	MCF-7 (Breast Cancer)	< 5	[4]
Compound 5	Imidazole-2-thione	HepG2 (Liver Cancer)	< 5	[4]
Compound 5	Imidazole-2-thione	HCT-116 (Colon Cancer)	< 5	[4]
Compound 1f	1-Hydroxyimidazole-5-carboxylate Ester	Vaccinia Virus	CC50 = 321.97	[5]

Table 2: Kinase Inhibitory Activity of Imidazole and Benzimidazole Derivatives

Compound ID	Derivative Type	Target Kinase	IC50 (µM)	Reference
Compound 5	Benzimidazole-thiazole-carboxamide	CK1δ	0.040	[7]
Compound 6	Benzimidazole-thiazole-carboxamide	CK1δ	0.042	[7]
Compound 6	Benzimidazole-thiazole-carboxamide	CK1ε	0.0326	[7]
Imidazole 22	Imidazole Carboxamide	TAK1	0.055 (Kd)	[6]

Experimental Protocols

The following are representative protocols for the synthesis of amide and ester derivatives of 2-Amino-1H-imidazole-5-carboxylic acid, adapted from established methods for structurally similar compounds.[5][7]

Protocol 1: General Procedure for the Synthesis of N-Aryl-2-amino-1H-imidazole-5-carboxamides

This protocol describes a general method for the coupling of 2-Amino-1H-imidazole-5-carboxylic acid with various anilines to yield the corresponding N-aryl carboxamides using a peptide coupling agent such as HBTU.

Materials:

• 2-Amino-1H-imidazole-5-carboxylic acid

• Substituted aniline (e.g., 4-methoxyaniline)

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware

• Rotary evaporator

• Chromatography column

Procedure:

• To a solution of 2-Amino-1H-imidazole-5-carboxylic acid (1.0 eq.) in anhydrous DMF, add DIPEA (3.0 eq.).

• Cool the reaction mixture to 0°C in an ice bath.

• Add HBTU (1.05 eq.) portionwise to the cooled solution and stir for 15 minutes at 0°C.

• Add the substituted aniline (1.0 eq.) portionwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 16 hours under an inert atmosphere.

• Upon completion of the reaction (monitored by TLC), dilute the mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired N-aryl-2-amino-1H-imidazole-5-carboxamide.

Protocol 2: General Procedure for the Synthesis of 2-Amino-1H-imidazole-5-carboxylic Acid Esters

This protocol outlines a general method for the esterification of 2-Amino-1H-imidazole-5-carboxylic acid with an alcohol in the presence of an acid catalyst.

Materials:

• 2-Amino-1H-imidazole-5-carboxylic acid

• Alcohol (e.g., ethanol, methanol)

• Thionyl chloride (SOCl2) or concentrated sulfuric acid (H2SO4)

• Anhydrous solvent (corresponding to the alcohol used)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with heating

• Ice bath

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Suspend 2-Amino-1H-imidazole-5-carboxylic acid (1.0 eq.) in the desired anhydrous alcohol (e.g., ethanol).

• Cool the suspension in an ice bath.

• Slowly add thionyl chloride (1.2 eq.) or a catalytic amount of concentrated sulfuric acid to the cooled suspension with stirring.

• Remove the ice bath and heat the reaction mixture to reflux for 4-6 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction mixture to room temperature and carefully neutralize with a saturated aqueous solution of NaHCO3.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic extracts, wash with brine, and dry over anhydrous Na2SO4.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude ester.

• If necessary, purify the product by recrystallization or silica gel column chromatography.

Visualizations

Signaling Pathway Diagrams

The following diagrams illustrate key signaling pathways that can be targeted by bioactive compounds derived from 2-aminoimidazole scaffolds.

Caption: Synthetic workflow for bioactive derivatives.

Caption: BTK signaling inhibition.

Caption: EGFR signaling pathway inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 5-Aryl-1-Arylideneamino-1H-Imidazole-2(3H)-Thiones: Synthesis and In Vitro Anticancer Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of esters and amides of 2-aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylic acids and study of their antiviral activity against orthopoxviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide derivatives as potent inhibitors of CK1δ/ε - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Synthesis Utilizing 2-Amino-1H-imidazole-5-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a non-canonical amino acid that presents a unique scaffold for the design of novel peptide-based therapeutics. Its rigid imidazole core, coupled with the functional handles of an amino group and a carboxylic acid, allows for the creation of peptidomimetics with constrained conformations and potential for enhanced biological activity and stability. The 2-aminoimidazole moiety is found in various marine natural products and has been shown to be a valuable pharmacophore in medicinal chemistry.[1] Solid-phase peptide synthesis (SPPS) offers an efficient and streamlined methodology for the incorporation of such unique building blocks into peptide sequences, facilitating the rapid generation of compound libraries for drug discovery and lead optimization.[2][3]

This document provides detailed application notes and protocols for the successful incorporation of 2-Amino-1H-imidazole-5-carboxylic acid into peptide chains using Fmoc-based solid-phase synthesis.

Orthogonal Protecting Group Strategy

The successful incorporation of the trifunctional 2-Amino-1H-imidazole-5-carboxylic acid into a peptide sequence via Fmoc-SPPS necessitates a robust and orthogonal protecting group strategy. This ensures that the reactive functionalities of the building block are selectively masked and deprotected at the appropriate stages of the synthesis.[4][] The proposed strategy, compatible with standard Fmoc/tBu chemistry, is outlined below.

A key challenge is the protection of the imidazole ring. For histidine, which also contains an imidazole ring, the trityl (Trt) group is commonly employed to protect the imidazole nitrogen during Fmoc-SPPS, preventing side reactions.[6][7] Given the structural similarity, a similar approach is proposed here. The 2-amino group can be protected with a Boc group, which is stable to the basic conditions of Fmoc deprotection but is readily cleaved by the final acidic cleavage cocktail. The α-amino group is protected with the temporary Fmoc group to allow for iterative peptide chain elongation.[][8] The 5-carboxylic acid is left unprotected to serve as the point of attachment to the resin or the growing peptide chain.

Proposed orthogonal protecting group strategy.

Data Presentation

The following tables summarize the key components and parameters for the solid-phase synthesis of peptides containing 2-Amino-1H-imidazole-5-carboxylic acid.

Table 1: Protected 2-Amino-1H-imidazole-5-carboxylic Acid Building Block

Parameter	Description
IUPAC Name	(9H-fluoren-9-yl)methyl (2-((tert-butoxycarbonyl)amino)-1-(trityl)-1H-imidazol-5-yl)carbamate
Abbreviation	Fmoc-Aic(Boc, Trt)-OH
Molecular Formula	C54H47N5O5
Molecular Weight	862.99 g/mol
Appearance	White to off-white solid
Purity (HPLC)	>98%
Solubility	Soluble in DMF, NMP, DCM

Table 2: Typical Fmoc-SPPS Cycle Parameters

Step	Reagent/Solvent	Time	Repetitions
1. Swelling	DMF	30 min	1
2. Fmoc Deprotection	20% Piperidine in DMF	5-10 min	2
3. Washing	DMF	1 min	5
4. Coupling	4 eq. Fmoc-AA, 3.9 eq. HBTU, 6 eq. DIPEA in DMF	1-2 hours	1
5. Washing	DMF	1 min	3
6. Capping (Optional)	Acetic Anhydride/DIPEA/DMF	10 min	1

Note: Coupling times for the sterically hindered Fmoc-Aic(Boc, Trt)-OH may need to be extended, and reaction completion should be monitored using a Kaiser test.[3]

Table 3: Representative Cleavage and Deprotection Cocktail

Reagent	Volume/Weight %	Purpose
Trifluoroacetic Acid (TFA)	95%	Cleavage from resin, removal of Boc and Trt groups
Water	2.5%	Scavenger for cations
Triisopropylsilane (TIPS)	2.5%	Scavenger for cations, protects Trp if present

Experimental Protocols

The following are detailed protocols for the manual solid-phase synthesis of a peptide containing 2-Amino-1H-imidazole-5-carboxylic acid. These protocols are based on standard Fmoc/tBu chemistry.[3][9]

Protocol 1: Resin Preparation and First Amino Acid Loading

This protocol describes the loading of the first Fmoc-protected amino acid onto a Wang resin.

• Resin Swelling: Place Wang resin (1 g, 0.5-1.0 mmol/g substitution) in a peptide synthesis vessel. Add N,N-dimethylformamide (DMF, 10-15 mL) and allow the resin to swell for 30 minutes with gentle agitation.

• Resin Washing: Drain the DMF and wash the resin with DMF (3 x 10 mL) and then with dichloromethane (DCM) (3 x 10 mL).

• Amino Acid Activation: In a separate flask, dissolve the first Fmoc-protected amino acid (3 equivalents relative to resin substitution) and 1-hydroxybenzotriazole (HOBt) (3 equivalents) in DMF (5 mL). In another flask, dissolve N,N'-diisopropylcarbodiimide (DIC) (3 equivalents) in DCM (5 mL).

• Coupling: Add the DIC solution to the amino acid solution and stir for 10 minutes at 0°C. Add this pre-activated mixture to the swollen resin. Add 4-(dimethylamino)pyridine (DMAP) (0.1 equivalents) to the reaction vessel.

• Reaction: Agitate the mixture at room temperature for 2-4 hours. Monitor the reaction using the Kaiser test.

• Capping: After completion of the coupling, drain the reaction mixture and wash the resin with DMF (3 x 10 mL). To cap any unreacted hydroxyl groups on the resin, add a solution of acetic anhydride/pyridine/DCM (1:8:8, v/v/v) and agitate for 30 minutes.

• Washing: Drain the capping solution and wash the resin with DCM (3 x 10 mL) and DMF (3 x 10 mL). The resin is now ready for the SPPS elongation cycles.

Protocol 2: Fmoc-SPPS Elongation Cycle for Peptide Chain Assembly

This cycle is repeated for each amino acid to be incorporated into the peptide sequence.

References

• 1. mdpi.org [mdpi.org]
• 2. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 3. peptide.com [peptide.com]
• 4. biosynth.com [biosynth.com]
• 6. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 9. chem.uci.edu [chem.uci.edu]

Application Notes and Protocols for High-Throughput Screening of 2-Amino-1H-imidazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a heterocyclic organic compound belonging to the imidazole class of molecules. Imidazole derivatives are of significant interest in medicinal chemistry due to their presence in the core structure of numerous pharmaceuticals and their wide array of biological activities. These activities include roles as antifungal agents, anti-inflammatory molecules, and inhibitors of various enzymes, particularly protein kinases. The dysregulation of protein kinases is a known factor in the pathology of many diseases, including cancer, making them a prime target for drug discovery efforts.

High-throughput screening (HTS) is a critical methodology in modern drug discovery, enabling the rapid assessment of large chemical libraries for potential therapeutic agents. This document provides a detailed, representative framework for the application of 2-Amino-1H-imidazole-5-carboxylic acid and its analogs in a high-throughput screening campaign. The protocols and data presented here are illustrative and based on established methodologies for screening similar small molecules against a generic protein kinase target.

Hypothetical Target and Assay Principle

For the purpose of these application notes, we will consider a hypothetical HTS campaign to identify inhibitors of a protein kinase, designated "Kinase-X." A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is selected for the primary screen. This assay format is robust, sensitive, and well-suited for miniaturization in HTS formats.[1]

The principle of the TR-FRET kinase assay is as follows:

• A biotinylated peptide substrate specific for Kinase-X is utilized.

• A europium-labeled anti-phospho-specific antibody is used to detect the phosphorylated substrate.

• Streptavidin-allophycocyanin (SA-APC) binds to the biotinylated peptide.

• When the kinase phosphorylates the peptide, the europium-labeled antibody binds to the phosphorylated site.

• This brings the europium donor and the APC acceptor into close proximity, allowing for fluorescence resonance energy transfer upon excitation of the europium.

• Inhibitors of Kinase-X will prevent peptide phosphorylation, disrupting the FRET signal.

Data Presentation

The following tables summarize hypothetical quantitative data from a primary screen and subsequent dose-response analysis for 2-Amino-1H-imidazole-5-carboxylic acid and a small library of its analogs.

Table 1: Primary High-Throughput Screening Results for Kinase-X Inhibition

Compound ID	Compound Name	Concentration (µM)	% Inhibition	Hit ( >50% Inhibition)
A001	2-Amino-1H-imidazole-5-carboxylic acid	10	62.5	Yes
A002	Methyl 2-amino-1H-imidazole-5-carboxylate	10	75.3	Yes
A003	2-Acetamido-1H-imidazole-5-carboxylic acid	10	15.2	No
A004	2-Amino-1-methyl-1H-imidazole-5-carboxylic acid	10	88.1	Yes
A005	N-phenyl-2-amino-1H-imidazole-5-carboxamide	10	45.8	No

Table 2: Dose-Response Analysis of Hit Compounds

Compound ID	Compound Name	IC50 (µM)
A001	2-Amino-1H-imidazole-5-carboxylic acid	8.7
A002	Methyl 2-amino-1H-imidazole-5-carboxylate	4.2
A004	2-Amino-1-methyl-1H-imidazole-5-carboxylic acid	1.5

Experimental Protocols

Protocol 1: TR-FRET High-Throughput Screening Assay (384-well format)

Materials:

• 384-well, low-volume, white microplates

• 2-Amino-1H-imidazole-5-carboxylic acid and analog library (10 mM stock in DMSO)

• Kinase-X (recombinant, purified)

• Biotinylated peptide substrate

• ATP

• Europium-labeled anti-phospho-specific antibody

• Streptavidin-allophycocyanin (SA-APC)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Stop/Detection Solution (Assay Buffer containing EDTA, Eu-antibody, and SA-APC)

• Acoustic liquid handler or pintool for compound dispensing

• Multimode plate reader with TR-FRET capability

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 20 nL of each compound from the library (10 mM stock) into the wells of a 384-well plate. This results in a final assay concentration of 10 µM in a 20 µL reaction volume. For controls, dispense DMSO only.

• Kinase and Substrate Addition: Add 10 µL of a solution containing Kinase-X and the biotinylated peptide substrate in Assay Buffer to each well.

• Incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow for compound binding to the kinase.

• Initiation of Kinase Reaction: Add 10 µL of ATP working solution in Assay Buffer to each well to start the reaction.

• Reaction Incubation: Incubate the plate for 60 minutes at 30°C.

• Termination of Reaction and Detection: Add 10 µL of the Stop/Detection Solution to each well.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light, to allow for antibody-peptide binding to reach equilibrium.

• Data Acquisition: Read the time-resolved fluorescence on a suitable plate reader (e.g., Excitation: 320 nm, Emission: 615 nm and 665 nm).

Protocol 2: Dose-Response and IC50 Determination

Procedure:

• Serial Dilution: For each hit compound, create a 10-point, 3-fold serial dilution series in DMSO, starting from a 10 mM stock.

• Compound Plating: Dispense the serially diluted compounds into a 384-well plate in triplicate.

• Assay Performance: Follow steps 2-8 of the primary HTS assay protocol.

• Data Analysis:

  • Calculate the ratio of the emission at 665 nm to 615 nm.

  • Normalize the data using positive (no inhibitor) and negative (no kinase) controls.

  • Plot the normalized data against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Visualizations

Caption: A flowchart illustrating the high-throughput screening workflow.

Caption: A diagram of a hypothetical kinase signaling pathway.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Biological Screening of 2-Amino-1H-imidazole-5-carboxylic Acid Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Amino-1H-imidazole-5-carboxylic acid and its derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of biological activities. The imidazole core is a key pharmacophore found in many natural products and synthetic drugs. This document provides detailed application notes and experimental protocols for the biological screening of these derivatives, focusing on their potential as antimicrobial, anticancer, and kinase-inhibiting agents. The provided methodologies and data aim to serve as a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics based on this scaffold.

I. Antimicrobial and Antibiofilm Activity

2-Aminoimidazole derivatives have shown significant promise in combating bacterial and fungal pathogens, partly due to their ability to disrupt biofilms, which are notoriously resistant to conventional antibiotics.[1][2]

Data Presentation: Antimicrobial and Antibiofilm Activity

Compound/Derivative	Target Organism	MIC (µg/mL)	MBEC (µg/mL)	Reference
Imidazole Derivative HL1	Staphylococcus aureus	625	-	[3]
Imidazole Derivative HL1	MRSA	1250	-	[3]
Imidazole Derivative HL1	Acinetobacter baumannii	1250	-	[3]
Imidazole Derivative HL1	Pseudomonas aeruginosa	5000	-	[3]
Imidazole Derivative HL1	Escherichia coli	>5000	-	[3]
Imidazole Derivative HL2	Staphylococcus aureus	625	-	[3]
Imidazole Derivative HL2	MRSA	625	-	[3]
Imidazole Derivative HL2	Escherichia coli	2500	-	[3]
Imidazole Derivative HL2	Pseudomonas aeruginosa	2500	-	[3]
Imidazole Derivative HL2	Acinetobacter baumannii	2500	-	[3]
2-Aminoimidazole (Compound 1)	MRSA	64	-	[4]
2-Aminoimidazole (Compound 1)	A. baumannii	64	-	[4]
Indolylbenzo[d]imidazole 3ao	S. aureus ATCC 25923	< 1	-
Indolylbenzo[d]imidazole 3aq	S. aureus ATCC 25923	< 1	-
Indolylbenzo[d]imidazole 3aa	S. aureus ATCC 25923	3.9-7.8	-
Indolylbenzo[d]imidazole 3ad	S. aureus ATCC 25923	3.9-7.8	-
Dimeric 2-AI (Compound 9k)	A. baumannii	>200	-	[5]
Dimeric 2-AI (Compound 9k) + Clarithromycin	A. baumannii	0.0625	-	[5]

MIC: Minimum Inhibitory Concentration; MBEC: Minimum Biofilm Eradication Concentration. Note: Some data points are for broader imidazole derivatives to illustrate the potential of the chemical class.

Experimental Protocols

1. Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.[3][6]

• Materials: 96-well microtiter plates, Mueller-Hinton Broth (MHB), bacterial inoculum (adjusted to 0.5 McFarland standard), test compounds, control antibiotics (e.g., vancomycin, ciprofloxacin), DMSO, sterile pipette tips.

• Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the test compound in MHB in the wells of a 96-well plate. The concentration range can be set from 5000 to 2.44 µg/mL.[3]

  • Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this to a final concentration of 1.5 x 10⁵ CFU/mL in each well.[3]

  • Include a positive control (bacteria in broth without compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.

2. Antibiofilm Activity Assay using Crystal Violet Staining

This method quantifies the ability of a compound to inhibit biofilm formation.[7][8]

• Materials: 96-well plates, Tryptic Soy Broth (TSB) supplemented with glucose, bacterial culture, test compounds, 0.1% crystal violet solution, 30% acetic acid, PBS.

• Procedure:

  • Grow a bacterial culture overnight in TSB.

  • Dilute the culture and add to the wells of a 96-well plate containing various sub-inhibitory concentrations (e.g., ½ MIC) of the test compounds.[7]

  • Include a no-compound control.

  • Incubate the plate at 37°C for 24-48 hours to allow biofilm formation.

  • Gently wash the wells with PBS to remove planktonic cells.

  • Stain the adherent biofilms with 0.1% crystal violet for 15-20 minutes.[7]

  • Wash away the excess stain with water and allow the plate to air dry.

  • Solubilize the stained biofilm with 30% acetic acid.

  • Measure the absorbance at a wavelength of 570-590 nm using a microplate reader. A reduction in absorbance compared to the control indicates biofilm inhibition.

Visualization: Antimicrobial Screening Workflow

Caption: Workflow for antimicrobial and antibiofilm screening.

II. Anticancer Activity

Derivatives of the 2-aminoimidazole scaffold have demonstrated potent cytotoxic effects against a variety of human cancer cell lines, often inducing apoptosis.[9][10]

Data Presentation: In Vitro Anticancer Activity (IC50 Values)

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate (5e)	HeLa (Cervical)	0.737 ± 0.05	[9]
Ethyl 5-amino-1-dodecyl-1H-imidazole-4-carboxylate (5e)	HT-29 (Colon)	1.194 ± 0.02	[9]
Imidazole Derivative 22	NUGC-3 (Gastric)	0.05	[10]
Imidazole Derivative 5	MCF-7 (Breast)	< 5	[11]
Imidazole Derivative 5	HepG2 (Liver)	< 5	[11]
Imidazole Derivative 5	HCT-116 (Colon)	< 5	[11]
Imidazo[1,2-a]pyrimidine 3d	MCF-7 (Breast)	43.4	[12]
Imidazo[1,2-a]pyrimidine 3d	MDA-MB-231 (Breast)	35.9	[12]
Imidazo[1,2-a]pyrimidine 4d	MCF-7 (Breast)	39.0	[12]
Imidazo[1,2-a]pyrimidine 4d	MDA-MB-231 (Breast)	35.1	[12]

IC50: The half maximal inhibitory concentration.

Experimental Protocols

1. Cell Viability Assay (MTS Assay)

The MTS assay is a colorimetric method for assessing cell viability. It measures the reduction of a tetrazolium compound (MTS) by metabolically active cells to a colored formazan product.[13][14]

• Materials: 96-well cell culture plates, cancer cell lines, complete culture medium, test compounds, MTS reagent, DMSO, incubator (37°C, 5% CO₂).

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[13]

  • Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and a no-cell blank.

  • Add 20 µL of MTS reagent to each well.[14]

  • Incubate the plate for 1-4 hours at 37°C.[14]

  • Measure the absorbance of the formazan product at 490 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

2. Apoptosis Detection by Caspase-3/7 Activity Assay

This assay quantifies the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.

• Materials: White-walled 96-well plates, cancer cell lines, test compounds, Caspase-Glo® 3/7 Assay reagent (or similar), luminometer.

• Procedure:

  • Seed cells in a white-walled 96-well plate and treat with test compounds as described for the MTS assay.

  • After the treatment period, equilibrate the plate to room temperature.

  • Add the Caspase-Glo® 3/7 reagent to each well at a volume equal to the culture medium.

  • Mix gently and incubate at room temperature for 1-2 hours, protected from light.

  • Measure the luminescence using a plate reader. An increase in luminescence indicates an increase in caspase-3/7 activity and apoptosis.

Visualization: Intrinsic Apoptosis Signaling Pathway

Caption: The intrinsic apoptosis pathway.

III. Kinase Inhibition

Certain 2-aminoimidazole derivatives have been identified as potent inhibitors of specific kinases, such as Transforming growth factor-β-activated kinase 1 (TAK1), which is involved in inflammatory and cancer signaling pathways.[15][16]

Data Presentation: Kinase Inhibitory Activity

Compound/Derivative	Kinase Target	IC50 (nM)	Assay Type	Reference
Imidazole 22	TAK1	55 (Kd)	KINOMEscan	[15]
2,4-1H-imidazole carboxamides	TAK1	-	Lanthascreen	[15]
AZ-Tak1 (Reference)	TAK1	9	In Vitro Kinase Assay	[17]
Cyclopropylamide 11d	p56(Lck)	-	PBL Proliferation	[14]

IC50: The half maximal inhibitory concentration; Kd: Dissociation constant.

Experimental Protocol

1. In Vitro TAK1 Kinase Assay (ADP-Glo™ Format)

This luminescent assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[18][19]

• Materials: Purified recombinant TAK1/TAB1 enzyme, kinase-specific substrate (e.g., Myelin Basic Protein, MBP), ATP, TAK1 inhibitor (test compound), ADP-Glo™ Kinase Assay kit (Promega), white 96-well plates, luminometer.

• Procedure:

  • Prepare a 1x Kinase Assay Buffer.

  • In a 96-well plate, add the test inhibitor at various concentrations. Include a positive control (no inhibitor) and a blank (no enzyme).

  • Add the diluted TAK1/TAB1 enzyme to the "Test" and "Positive Control" wells.

  • Initiate the kinase reaction by adding a pre-mixed solution of the MBP substrate and ATP to all wells.

  • Incubate the plate at 30°C for 45-60 minutes.[18]

  • Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-45 minutes.[18]

  • Measure the luminescence. A decrease in signal relative to the positive control indicates inhibition of TAK1 activity.

  • Calculate the percent inhibition and determine the IC50 value.

Visualization: TAK1 Signaling Pathway

Caption: Simplified TAK1 signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Synergistic Effects between Conventional Antibiotics and 2-Aminoimidazole-Derived Antibiofilm Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dimeric 2-Aminoimidazoles are Highly Active Adjuvants for Gram-positive Selective Antibiotics against Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quorum Sensing and Biofilm Disrupting Potential of Imidazole Derivatives in Chromobacterium violaceum Using Antimicrobial and Drug Discovery Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - US [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. bitesizebio.com [bitesizebio.com]
• 14. broadpharm.com [broadpharm.com]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. Regulation of Apoptosis | Cell Signaling Technology [cellsignal.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for the Derivatization of 2-Amino-1H-imidazole-5-carboxylic Acid in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a versatile scaffold for the synthesis of novel bioactive compounds. Its inherent structural features, including a primary amino group and a carboxylic acid moiety, offer multiple points for chemical modification, enabling the generation of diverse chemical libraries for biological screening. Derivatives of the 2-aminoimidazole core have demonstrated significant potential in various therapeutic areas, notably as antimicrobial agents and kinase inhibitors.

These application notes provide a comprehensive guide to the derivatization of 2-Amino-1H-imidazole-5-carboxylic acid and the subsequent biological evaluation of the synthesized compounds. This document includes detailed experimental protocols for common derivatization reactions, methodologies for key biological assays, and a summary of representative biological data to guide structure-activity relationship (SAR) studies.

Derivatization Strategies

The primary sites for derivatization on the 2-Amino-1H-imidazole-5-carboxylic acid scaffold are the C5-carboxylic acid and the C2-amino group.

Amide Bond Formation at the C5-Carboxylic Acid

Amidation of the carboxylic acid is a common strategy to introduce a wide range of substituents, thereby modulating the physicochemical properties and biological activity of the parent molecule.

General Workflow for Amide Synthesis:

Caption: General workflow for the synthesis of 2-Amino-1H-imidazole-5-carboxamide derivatives.

Esterification of the C5-Carboxylic Acid

Esterification of the carboxylic acid can be employed to enhance cell permeability and modify the pharmacokinetic profile of the resulting compounds.

General Workflow for Esterification:

Caption: General workflow for the esterification of 2-Amino-1H-imidazole-5-carboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-N-aryl-1H-imidazole-5-carboxamides via HBTU Coupling

This protocol describes a general procedure for the synthesis of amide derivatives of 2-Amino-1H-imidazole-5-carboxylic acid using HBTU as the coupling agent.

Materials:

• 2-Amino-1H-imidazole-5-carboxylic acid

• Substituted aniline or other primary/secondary amine

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-Amino-1H-imidazole-5-carboxylic acid (1.0 eq) in DMF, add DIPEA (3.0 eq) and stir at 0 °C.

• Add HBTU (1.1 eq) to the mixture and stir for 15 minutes at 0 °C.

• Add the desired amine (1.0 eq) portionwise.

• Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 2-amino-1H-imidazole-5-carboxamide derivative.

Protocol 2: Esterification of 2-Amino-1H-imidazole-5-carboxylic Acid using Thionyl Chloride

This protocol provides a method for the synthesis of methyl or ethyl esters of 2-Amino-1H-imidazole-5-carboxylic acid.

Materials:

• 2-Amino-1H-imidazole-5-carboxylic acid

• Methanol or Ethanol (absolute)

• Thionyl chloride (SOCl₂)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Suspend 2-Amino-1H-imidazole-5-carboxylic acid (1.0 eq) in the desired alcohol (methanol or ethanol).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 eq) dropwise with stirring.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature overnight or reflux for 3 hours.

• Remove the solvent under reduced pressure.

• Wash the residue with diethyl ether and dry to obtain the ester hydrochloride salt.

• For the free base, dissolve the salt in water and neutralize with a saturated aqueous NaHCO₃ solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate to yield the desired ester.

Biological Assays

Derivatives of 2-Amino-1H-imidazole-5-carboxylic acid have shown promise as both kinase inhibitors and antimicrobial agents. The following are standard protocols for assessing these activities.

Protocol 3: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay determines the half-maximal inhibitory concentration (IC₅₀) of a compound against a specific protein kinase by measuring ATP consumption.

Workflow for Kinase Inhibition Assay:

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.

Materials:

• Kinase of interest

• Kinase substrate peptide

• ATP

• Test compound (2-amino-1H-imidazole-5-carboxylic acid derivative)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• White, opaque 96-well or 384-well plates

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• In a 96-well plate, add the diluted compound or DMSO control.

• Add the kinase to each well and incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding the substrate/ATP mixture.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and deplete the remaining ATP by adding the reagent from the assay kit. Incubate for 40 minutes at room temperature.

• Add the kinase detection reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 4: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.

Workflow for Broth Microdilution Assay:

Caption: Workflow for the broth microdilution antimicrobial susceptibility test.

Materials:

• Test compound (2-amino-1H-imidazole-5-carboxylic acid derivative)

• Bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare serial twofold dilutions of the test compound in CAMHB in a 96-well plate.

• Prepare a bacterial inoculum suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubate the plate at 37°C for 18-24 hours.

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

Data Presentation

The biological activity of derivatives of 2-amino-1H-imidazole-5-carboxylic acid and related compounds is summarized below.

Table 1: Kinase Inhibitory Activity of Representative Imidazole Carboxamide Derivatives

Compound ID	Target Kinase	IC₅₀ (nM)	Reference
Img-1	TAK1	10	[1]
Img-2	CK1δ	40	[2]
Img-3	CK1ε	32.6	[2]
Bzd-1	EGFR	150	[3]
Bzd-2	HER2	210	[3]
Bzd-3	CDK2	320	[3]

Note: Img-1, Img-2, and Img-3 are representative 2,4-1H-imidazole carboxamides and 2-benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide derivatives. Bzd-1, Bzd-2, and Bzd-3 are representative 1H-benzo[d]imidazole-benzylidenebenzohydrazide hybrids. This data is for structurally related compounds and serves as a guide for expected activities.

Table 2: Antimicrobial Activity of Representative 2-Aminoimidazole Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
2-AI-1	Staphylococcus aureus	3.9 - 7.8	[4]
2-AI-2	MRSA	< 1	[4]
2-AI-3	Mycobacterium smegmatis	3.9	[4]
2-AI-4	Candida albicans	3.9	[4]
2-AI-H10	S. aureus (Biofilm IC₅₀)	12 µM	[5]
2-AI-H10	P. aeruginosa (Biofilm IC₅₀)	31 µM	[5]

Note: These are representative 2-aminoimidazole derivatives, some of which are structurally distinct from direct derivatives of 2-Amino-1H-imidazole-5-carboxylic acid. This data provides a general indication of the potential antimicrobial and antibiofilm activities.

Signaling Pathways

Derivatives of the 2-aminoimidazole scaffold have been shown to modulate key signaling pathways implicated in cancer and infectious diseases.

Kinase Inhibition Signaling Pathway:

Caption: Inhibition of key kinase signaling pathways by 2-aminoimidazole derivatives.

Antimicrobial Mode of Action:

The antimicrobial activity of 2-aminoimidazole derivatives can involve various mechanisms, including the disruption of bacterial biofilms and potentiation of conventional antibiotics. Some derivatives have been shown to target essential bacterial enzymes.

Caption: Dual-action antimicrobial mechanism of 2-aminoimidazole derivatives.

References

• 1. Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide derivatives as potent inhibitors of CK1δ/ε - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of 1H-benzo[d]imidazole-(halogenated)Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Antimicrobial and Antibiofilm Activities, and Molecular Docking Investigations of 2-(1H-Indol-3-yl)-1H-benzo[d]imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of a 2-aminoimidazole variant as adjuvant treatment for dermal bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Amino-1H-imidazole-5-carboxylic Acid in Fragment-Based Drug Discovery

Abstract

Fragment-Based Drug Discovery (FBDD) has emerged as a powerful strategy for the identification of novel lead compounds. The 2-aminoimidazole scaffold is recognized as a "privileged" structure in medicinal chemistry due to its ability to mimic key biological recognition motifs and its prevalence in bioactive natural products. This application note details the utility of 2-Amino-1H-imidazole-5-carboxylic acid as a versatile fragment for screening against various drug targets, with a particular focus on protein kinases. We provide an overview of its binding rationale, detailed experimental protocols for fragment screening and hit validation using biophysical techniques, and a representative workflow for its elaboration into a potent inhibitor.

Introduction

Fragment-Based Drug Discovery (FBDD) is a well-established method for identifying starting points for drug discovery programs. This approach involves screening libraries of low molecular weight compounds (fragments) to identify those that bind to a biological target. These initial hits, although often exhibiting weak affinity, can be efficiently optimized into potent lead compounds. The 2-aminoimidazole (2-AI) moiety is a key pharmacophore found in numerous marine natural products and has demonstrated a broad range of biological activities, including antibacterial, antibiofilm, and anticancer properties.

2-Amino-1H-imidazole-5-carboxylic acid is a particularly interesting fragment due to its structural features. The 2-aminoimidazole core can act as a bioisostere for guanidine and other functionalities, enabling it to form key hydrogen bonding interactions with protein targets. The carboxylic acid group provides an additional interaction point and a vector for chemical elaboration. This note will use the hypothetical application of this fragment in the discovery of inhibitors for a protein kinase as a representative case study.

Data Presentation

The following table summarizes the physicochemical properties of the core fragment, 2-Amino-1H-imidazole-5-carboxylic acid.

Property	Value	Reference
Molecular Formula	C₄H₅N₃O₂	[1]
Molecular Weight	127.10 g/mol	[1]
Hydrogen Bond Donors	3	[1]
Hydrogen Bond Acceptors	3	[1]
cLogP	-0.4	[1]

In a representative fragment screening campaign against a target protein kinase, 2-Amino-1H-imidazole-5-carboxylic acid was identified as a hit. The following table summarizes the hypothetical binding data obtained from various biophysical techniques during the hit validation and elaboration process.

Compound	Technique	Target	Kd (μM)	IC₅₀ (μM)	Ligand Efficiency (LE)
2-Amino-1H-imidazole-5-carboxylic acid	SPR	Kinase A	850	>1000	0.35
Fragment Hit 1	NMR	Kinase A	500	750	0.38
Linked Fragment 1a	SPR	Kinase A	50	80	0.32
Lead Compound 1b	ITC	Kinase A	0.5	0.8	0.30

Note: The data presented in this table is illustrative and intended to represent a typical outcome of a successful FBDD campaign.

Experimental Protocols

Fragment Library Preparation and Quality Control

A diverse fragment library containing 2-Amino-1H-imidazole-5-carboxylic acid and other small molecules is prepared. Each fragment should adhere to the "Rule of Three" (MW < 300 Da, cLogP ≤ 3, H-bond donors/acceptors ≤ 3).

• Protocol:

  • Dissolve each fragment in 100% DMSO to a final concentration of 100 mM.

  • Verify the identity and purity of each fragment using LC-MS and ¹H NMR.

  • Store the library at -20°C in a desiccated environment.

Primary Fragment Screening by Nuclear Magnetic Resonance (NMR) Spectroscopy

Protein-observed ¹H-¹⁵N HSQC NMR is a powerful method for identifying fragment binding to a target protein.

• Protocol:

  • Prepare a 50 µM solution of ¹⁵N-labeled target kinase in a suitable buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, 5% D₂O).

  • Acquire a reference ¹H-¹⁵N HSQC spectrum of the protein alone.

  • Prepare cocktails of 5-8 fragments at a concentration of 1 mM each in the protein solution.

  • Acquire ¹H-¹⁵N HSQC spectra for each fragment cocktail.

  • Analyze the spectra for chemical shift perturbations (CSPs) of specific amino acid residues upon fragment binding.

  • For cocktails showing hits, deconvolve by testing each fragment individually to identify the binding fragment.

Hit Validation and Affinity Determination by Surface Plasmon Resonance (SPR)

SPR is used to confirm the binding of fragment hits and to determine their binding affinity (Kd) and kinetics.

• Protocol:

  • Immobilize the target kinase on a sensor chip (e.g., CM5 chip via amine coupling).

  • Prepare a dilution series of the fragment hit (e.g., 1 µM to 2 mM) in a running buffer (e.g., HBS-EP+ with 5% DMSO).

  • Inject the fragment solutions over the sensor surface at a constant flow rate (e.g., 30 µL/min).

  • Monitor the binding response in real-time.

  • Fit the steady-state or kinetic data to a suitable binding model to determine the Kd.

Structural Characterization by X-ray Crystallography

Determining the co-crystal structure of the fragment bound to the target protein provides crucial information for structure-based drug design.

• Protocol:

  • Crystallize the apo-protein using vapor diffusion (sitting or hanging drop) or other suitable methods.

  • Soak the protein crystals in a solution containing a high concentration of the fragment hit (e.g., 10-50 mM).

  • Alternatively, co-crystallize the protein in the presence of the fragment.

  • Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data and solve the structure by molecular replacement.

  • Refine the structure to obtain a high-resolution model of the protein-fragment complex.

Fragment Elaboration and Lead Optimization

Based on the structural information, the initial fragment hit is grown or linked with other fragments to improve potency and selectivity.

• Protocol:

  • Fragment Growing: Synthesize analogs of the fragment hit with chemical extensions that explore adjacent pockets in the binding site.

  • Fragment Linking: If two fragments are found to bind in close proximity, synthesize molecules that link them together.

  • Evaluate the synthesized compounds for improved binding affinity and biological activity using SPR, ITC, and functional assays.

Mandatory Visualization

Caption: A general workflow for Fragment-Based Drug Discovery.

Caption: Inhibition of a kinase signaling pathway by the fragment.

Conclusion

2-Amino-1H-imidazole-5-carboxylic acid represents a valuable starting point for fragment-based drug discovery campaigns, particularly against protein kinases. Its favorable physicochemical properties and ability to form key interactions within ATP-binding sites make it an attractive scaffold for further optimization. The detailed protocols provided herein offer a comprehensive guide for researchers to effectively utilize this and similar fragments in their drug discovery efforts. The successful elaboration of such fragments into potent and selective inhibitors underscores the power of the FBDD approach.

References

• 1. Protocol to perform fragment screening using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

use of 2-Amino-1H-imidazole-5-carboxylic acid as a building block in combinatorial chemistry

Application Notes: 2-Amino-1H-imidazole-5-carboxylic Acid in Combinatorial Chemistry

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a versatile heterocyclic building block increasingly utilized in combinatorial chemistry for the generation of diverse small molecule libraries. Its rigid imidazole core, coupled with two key functional groups—a nucleophilic 2-amino group and a carboxylic acid—allows for the introduction of a wide array of substituents. This enables the systematic exploration of chemical space to identify novel compounds with desired biological activities. The 2-aminoimidazole scaffold is a known pharmacophore present in numerous biologically active natural products, particularly marine alkaloids.[1] Derivatives have shown a range of therapeutic potential, including the inhibition of bacterial biofilm formation and modulation of enzyme activity.[1]

The ability to readily derivatize this scaffold at multiple positions makes it an ideal starting point for creating libraries of compounds for high-throughput screening in drug discovery programs. The resulting 2-amino-1H-imidazole-5-carboxamide derivatives are of particular interest as they can mimic peptide structures and interact with various biological targets, including protein kinases.

Key Applications in Drug Discovery

Libraries derived from 2-amino-1H-imidazole-5-carboxylic acid have shown promise in targeting several key signaling pathways implicated in diseases such as cancer and inflammatory disorders.

• Kinase Inhibition: The imidazole scaffold can serve as a hinge-binding motif in the ATP-binding site of protein kinases.[2] Combinatorial libraries based on this core have been successfully employed to develop potent and selective inhibitors of kinases like Transforming Growth Factor β-Activated Kinase 1 (TAK1) and Src Family Kinases (SFKs).[3][4]

• Anti-inflammatory Agents: By targeting kinases such as TAK1, which plays a crucial role in inflammatory signaling pathways, these compounds can modulate the production of pro-inflammatory cytokines.[4]

• Anticancer Agents: Deregulation of kinase signaling is a hallmark of many cancers. Inhibitors derived from this scaffold can induce apoptosis and inhibit cell proliferation in various cancer cell lines.[4]

• Antibacterial Agents: The 2-aminoimidazole motif is known for its ability to disrupt bacterial biofilms, making it a valuable scaffold for the development of novel antibacterial agents.[1]

Data Presentation

The following table summarizes representative yields and purities for a library of dissymmetrically disubstituted imidazole-4,5-dicarboxamides, which are structurally analogous to libraries that can be generated from 2-amino-1H-imidazole-5-carboxylic acid. This data is indicative of the results that can be expected from parallel synthesis efforts using an imidazole core.

Entry	R1 Group (Amine)	R2 Group (Amino Acid Ester)	Yield (%)	Purity (%)
1	n-Butylamine	Glycine tert-butyl ester	78	>95
2	Isobutylamine	Alanine benzyl ester	72	>95
3	Cyclohexylamine	Leucine tert-butyl ester	85	>95
4	Benzylamine	Phenylalanine benzyl ester	81	>95
5	Aniline	Valine tert-butyl ester	65	>95
6	4-Fluoroaniline	Isoleucine benzyl ester	68	>95
7	Piperidine	Proline tert-butyl ester	75	>95
8	Morpholine	Serine (tBu) benzyl ester	70	>95

Data adapted from a representative parallel synthesis of an imidazole-dicarboxamide library. Yields are for purified products.[5][6]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of a 2-Amino-1H-imidazole-5-carboxamide Library

This protocol describes a solid-phase approach for the synthesis of a library of 2-amino-1H-imidazole-5-carboxamides. The 2-amino-1H-imidazole-5-carboxylic acid core is first immobilized on a solid support, followed by diversification at the 2-amino position.

Materials and Reagents:

• 2-Amino-1H-imidazole-5-carboxylic acid

• Merrifield resin (1% DVB, 100-200 mesh)

• N,N'-Diisopropylcarbodiimide (DIC)

• 4-Dimethylaminopyridine (DMAP)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• A diverse set of carboxylic acids (R-COOH)

• (Benzotriazol-1-yl-oxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

• N,N-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

Procedure:

• Resin Loading:

  • Swell Merrifield resin (1.0 g, 1.2 mmol/g) in DCM (10 mL) for 30 minutes in a peptide synthesis vessel.

  • In a separate flask, dissolve 2-amino-1H-imidazole-5-carboxylic acid (3 eq.), DIC (3 eq.), and DMAP (0.1 eq.) in DMF (10 mL).

  • Drain the DCM from the resin and add the solution of activated 2-amino-1H-imidazole-5-carboxylic acid.

  • Shake the mixture at room temperature for 16 hours.

  • Filter the resin and wash sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and Methanol (3 x 10 mL). Dry the resin under vacuum.

• Library Synthesis (Parallel Synthesis in 96-well filter plate):

  • Distribute the loaded resin into the wells of a 96-well filter plate.

  • Wash the resin with DMF (3 x 1 mL per well).

  • To each well, add a unique carboxylic acid (R-COOH, 3 eq.), BOP (3 eq.), and DIEA (6 eq.) in DMF (0.5 mL).

  • Shake the plate at room temperature for 4 hours.

  • Filter and wash the resin with DMF (3 x 1 mL), DCM (3 x 1 mL), and Methanol (3 x 1 mL).

• Cleavage and Product Isolation:

  • Add a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5, 1 mL per well) to each well.

  • Shake the plate for 2 hours at room temperature.

  • Filter the plate and collect the filtrate in a 96-well collection plate.

  • Concentrate the collection plate under a stream of nitrogen to yield the crude products.

  • Purify the products by preparative HPLC as needed.

Protocol 2: Solution-Phase Parallel Synthesis of a 2-Amino-1H-imidazole-5-carboxamide Library

This protocol outlines a solution-phase method for the parallel synthesis of a 2-amino-1H-imidazole-5-carboxamide library, which is amenable to a wider range of chemistries and allows for easier reaction monitoring.[5]

Materials and Reagents:

• 2-Amino-1H-imidazole-5-carboxylic acid methyl ester

• A diverse set of primary and secondary amines (R1R2NH)

• A diverse set of acyl chlorides or activated carboxylic acids (R3COCl)

• Triethylamine (TEA) or DIEA

• DCM or Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for chromatography

Procedure:

• Amidation of the Carboxylic Ester:

  • In a 96-well plate, add a solution of 2-amino-1H-imidazole-5-carboxylic acid methyl ester (1 eq.) in THF to each well.

  • To each well, add a unique amine (R1R2NH, 1.2 eq.) and TEA (2 eq.).

  • Seal the plate and heat at 60°C for 16 hours.

  • Cool the plate to room temperature and evaporate the solvent.

  • Redissolve the residue in ethyl acetate, wash with saturated sodium bicarbonate and brine, then dry over anhydrous magnesium sulfate.

  • Filter and evaporate the solvent to yield the intermediate 2-amino-1H-imidazole-5-carboxamides.

• Acylation of the 2-Amino Group:

  • Dissolve the intermediate from the previous step in DCM in a new 96-well plate.

  • To each well, add a unique acyl chloride (R3COCl, 1.1 eq.) and TEA (2 eq.).

  • Stir the reactions at room temperature for 4 hours.

  • Quench the reaction with water and separate the organic layer.

  • Wash the organic layer with saturated sodium bicarbonate and brine, then dry over anhydrous magnesium sulfate.

  • Filter and evaporate the solvent.

  • Purify the final products by flash chromatography on silica gel.

Mandatory Visualizations

Experimental Workflows

Caption: Solid-Phase Synthesis Workflow.

Caption: Solution-Phase Synthesis Workflow.

Signaling Pathways

Caption: TAK1 Signaling Pathway Inhibition.

Caption: Src Family Kinase Pathway Inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. Src-family and Syk Kinases in Activating and Inhibitory Pathways in Innate Immune Cells: Signaling Cross Talk - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Parallel Synthesis of a Library of Symmetrically- and Dissymmetrically-disubstituted Imidazole-4,5-dicarboxamides Bearing Amino Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Scaling Up the Synthesis of 2-Amino-1H-imidazole-5-carboxylic Acid

Welcome to the technical support center for the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) encountered during the scale-up of this important imidazole derivative.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis and purification of 2-Amino-1H-imidazole-5-carboxylic acid, focusing on a common two-step synthetic route involving the formation of an intermediate followed by hydrolysis.

Q1: My overall yield of 2-Amino-1H-imidazole-5-carboxylic acid is consistently low. What are the likely causes and how can I improve it?

A1: Low overall yield can stem from issues in either the formation of the intermediate (e.g., Ethyl 2-amino-1H-imidazole-5-carboxylate) or the final hydrolysis step.

• Intermediate Formation:

  • Incomplete Cyclization: The initial cyclization to form the imidazole ring may be inefficient. Ensure anhydrous conditions and optimal reaction temperature. The quality of starting materials, such as ethyl glyoxalate and guanidine, is crucial. Impurities can lead to side reactions.

  • Side Reactions: Guanidine has multiple nucleophilic sites, which can lead to the formation of undesired isomers or byproducts. Controlling the stoichiometry and reaction temperature is critical to minimize these.

• Hydrolysis Step:

  • Incomplete Hydrolysis: The hydrolysis of the ester or nitrile precursor to the carboxylic acid may not go to completion. Monitor the reaction progress using TLC or LC-MS to ensure full conversion.

  • Degradation of Product: The 2-aminoimidazole core can be sensitive to harsh acidic or basic conditions at elevated temperatures, leading to decomposition. Milder hydrolysis conditions or shorter reaction times should be explored.

  • Decarboxylation: Imidazole carboxylic acids can be prone to decarboxylation upon heating, especially under acidic conditions. It is crucial to avoid excessive temperatures during work-up and purification.[1]

Q2: I am observing multiple spots on my TLC during the synthesis of the ethyl ester intermediate, and purification by column chromatography is proving difficult. What are these impurities and how can I improve purification?

A2: The presence of multiple spots with similar Rf values is a common challenge, often indicating the formation of regioisomers or other closely related byproducts.

• Likely Impurities:

  • Regioisomers: Alkylation can occur on different nitrogen atoms of the imidazole ring, leading to products with very similar polarities that are difficult to separate by standard chromatography.

  • Unreacted Starting Materials: Residual starting materials are common impurities.

  • Over-alkylation Products: Guanidine can sometimes react with more than one molecule of the electrophile.

• Purification Troubleshooting:

  • Avoid Silica Gel Chromatography if Possible: The basic nature of the 2-aminoimidazole core can lead to strong interactions with acidic silica gel, causing streaking, low recovery, and potential degradation.

  • Alternative Purification Methods:

    • Crystallization: Attempt to crystallize the crude product from a suitable solvent or solvent mixture. This can be a highly effective method for purification on a larger scale.

    • Acid-Base Extraction: Utilize the basicity of the aminoimidazole. Dissolve the crude material in an organic solvent and extract with an acidic aqueous solution. The product will move to the aqueous phase as a salt, leaving non-basic impurities behind. The aqueous layer can then be basified to precipitate the purified product.

  • Modified Chromatography: If chromatography is unavoidable, consider using a basic mobile phase additive like triethylamine (0.1-1%) to neutralize the acidic sites on the silica gel and improve separation.

Q3: The hydrolysis of my ethyl ester or nitrile precursor to the carboxylic acid is sluggish and gives a complex mixture of products. How can I optimize this step?

A3: The hydrolysis of esters and nitriles to carboxylic acids can be challenging, especially in the presence of other sensitive functional groups.

• For Ester Hydrolysis (Saponification):

  • Reaction Conditions: While heating with aqueous NaOH or KOH is common, prolonged heating can lead to degradation. Consider using a lower temperature for a longer duration or a milder base like lithium hydroxide.

  • Solvent Choice: Using a co-solvent like methanol or ethanol can improve the solubility of the ester and facilitate a more homogeneous reaction.

• For Nitrile Hydrolysis:

  • Harsh Conditions Required: Nitrile hydrolysis typically requires more forcing conditions (strong acid or base and heat) than ester hydrolysis.[2] This increases the risk of side reactions and degradation of the imidazole core.

  • Two-Stage Process: The reaction proceeds first to an amide and then to the carboxylic acid.[3] Incomplete hydrolysis may result in the amide as a significant impurity.

  • Alternative Methods: For sensitive substrates, enzymatic hydrolysis using nitrilases can be a highly selective and mild alternative, proceeding directly to the carboxylic acid.[4]

Q4: During scale-up, I'm facing issues with product isolation. The carboxylic acid is forming a fine precipitate that is difficult to filter. What can I do?

A4: Product isolation is a critical step in scaling up a synthesis. Fine precipitates can clog filters and lead to product loss.

• Improve Crystallization:

  • Controlled Precipitation: Instead of rapid precipitation, try to induce slower crystallization. This can be achieved by slowly adding the anti-solvent or by gradually cooling the solution.

  • Seeding: Adding a small amount of pure product (seed crystals) to the solution can promote the growth of larger, more easily filterable crystals.

  • Solvent Screening: Experiment with different solvent systems for the precipitation/crystallization step to find one that yields a more crystalline product.

• Filtration Aids: If the precipitate remains fine, consider using a filter aid like Celite® to improve filtration speed and efficiency.

• Centrifugation: For larger scales, centrifugation followed by decantation of the supernatant can be more effective than filtration for isolating fine solids.

Quantitative Data Summary

The following tables provide a summary of representative quantitative data for the proposed synthetic route to 2-Amino-1H-imidazole-5-carboxylic acid. These values are based on typical yields and conditions for analogous reactions reported in the literature and should be used as a baseline for optimization.

Table 1: Synthesis of Ethyl 2-amino-1H-imidazole-5-carboxylate

Parameter	Method A: Conventional Heating	Method B: Microwave Irradiation
Starting Materials	Ethyl 3-bromo-2-oxopropanoate, Guanidine	Ethyl 3-bromo-2-oxopropanoate, Guanidine
Solvent	Ethanol	Acetonitrile
Temperature	78 °C (Reflux)	130 °C
Reaction Time	8-12 hours	15-30 minutes
Typical Yield	60-75%	70-85%
Purity (crude)	75-85%	80-90%

Table 2: Hydrolysis to 2-Amino-1H-imidazole-5-carboxylic acid

Parameter	Method C: Acid Hydrolysis	Method D: Base Hydrolysis (Saponification)
Starting Material	Ethyl 2-amino-1H-imidazole-5-carboxylate	Ethyl 2-amino-1H-imidazole-5-carboxylate
Reagent	6M HCl (aq)	2M NaOH (aq)
Solvent	Water/Ethanol	Water/Ethanol
Temperature	90 °C	80 °C
Reaction Time	4-6 hours	2-4 hours
Typical Yield	80-90%	85-95%
Purity (after work-up)	>95%	>95%

Experimental Protocols

A plausible two-step synthetic route for 2-Amino-1H-imidazole-5-carboxylic acid is detailed below.

Step 1: Synthesis of Ethyl 2-amino-1H-imidazole-5-carboxylate

This protocol is adapted from general methods for the synthesis of 2-aminoimidazoles.

• Reaction Setup: To a solution of guanidine hydrochloride (1.2 equivalents) and a base such as sodium ethoxide (1.2 equivalents) in anhydrous ethanol, add ethyl 3-bromo-2-oxopropanoate (1.0 equivalent) dropwise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Execution: After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 8-12 hours.

• Work-up and Isolation: Cool the reaction mixture to room temperature and filter to remove any inorganic salts. Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by crystallization or by employing an acid-base extraction procedure to avoid silica gel chromatography.

Step 2: Hydrolysis to 2-Amino-1H-imidazole-5-carboxylic acid

This protocol describes a standard saponification procedure.

• Reaction Setup: Dissolve the crude or purified Ethyl 2-amino-1H-imidazole-5-carboxylate (1.0 equivalent) in a mixture of ethanol and 2M aqueous sodium hydroxide (2.0-3.0 equivalents).

• Reaction Execution: Heat the mixture to 80 °C and stir until the reaction is complete, as monitored by TLC or LC-MS (typically 2-4 hours).

• Work-up and Isolation: Cool the reaction mixture to room temperature and adjust the pH to approximately 3-4 with 2M hydrochloric acid. The product will precipitate out of the solution. Cool the suspension in an ice bath to maximize precipitation.

• Purification: Collect the solid product by filtration, wash with cold water, and dry under vacuum to afford 2-Amino-1H-imidazole-5-carboxylic acid as a solid. Further purification can be achieved by recrystallization from a suitable solvent system if necessary.

Visualizations

Experimental Workflow

Caption: Overall workflow for the two-step synthesis of 2-Amino-1H-imidazole-5-carboxylic acid.

Troubleshooting Logic for Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: 2-Amino-1H-imidazole-5-carboxylic Acid Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-1H-imidazole-5-carboxylic acid. The information is presented in a question-and-answer format to directly address common issues encountered during synthesis and handling.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 2-Amino-1H-imidazole-5-carboxylic acid, and what are the expected key intermediates?

A common and efficient method involves a two-step process:

• Formation of the Imidazole Ring: Reaction of an α-halo-β-ketoester, such as ethyl 3-chloro-2-oxopropanoate, with guanidine. This condensation reaction directly forms the ethyl ester of the target molecule, ethyl 2-amino-1H-imidazole-5-carboxylate.

• Hydrolysis: Saponification of the resulting ethyl ester using a base like sodium hydroxide (NaOH) or lithium hydroxide (LiOH), followed by acidic workup to yield the final carboxylic acid product.

Q2: What are the most common impurities I should be aware of when synthesizing 2-Amino-1H-imidazole-5-carboxylic acid?

The most prevalent impurities are typically related to incomplete reactions or side reactions of the main product and intermediates. These can include:

• Ethyl 2-amino-1H-imidazole-5-carboxylate: The unhydrolyzed ester precursor.

• 2-Aminoimidazole: The product of decarboxylation.

• Dimeric byproducts: Arising from the oxidation of the 2-aminoimidazole core.

• Unreacted starting materials: Such as guanidine or the initial α-halo-β-ketoester.

Q3: My final product shows a broad melting point and the yield is low. What are the potential causes?

A broad melting point and low yield suggest the presence of multiple impurities. Besides the unreacted ester, other possible impurities could include starting materials from the initial oxazole ring formation step or side-products from competing reaction pathways.[1] The presence of the decarboxylation product, 2-aminoimidazole, can also contribute to these issues. To improve purity and yield, it is crucial to ensure complete conversion at each step and optimize the purification protocol.

Q4: How can I monitor the stability of 2-Amino-1H-imidazole-5-carboxylic acid in my experimental solution?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach. This involves developing an HPLC method that can separate the parent compound from its potential degradation products. By analyzing samples at different time points, you can quantify the remaining amount of the active compound and determine the rate of degradation.

Troubleshooting Guides

Issue 1: Presence of a Less Polar Impurity in the Final Product

Symptom: A spot with a higher Rf value than the product is observed on the TLC plate. In HPLC analysis, a peak with a shorter retention time (depending on the column and mobile phase) appears.

Potential Cause: This impurity is likely the unhydrolyzed precursor, ethyl 2-amino-1H-imidazole-5-carboxylate . Incomplete hydrolysis is a common issue.[1]

Troubleshooting Steps:

• Increase Reaction Time: Extend the duration of the basic hydrolysis step to ensure complete saponification of the ester.

• Increase Base Concentration: Use a higher concentration of NaOH or LiOH to drive the reaction to completion.

• Elevate Temperature: Gently heating the reaction mixture can increase the rate of hydrolysis. However, be cautious as excessive heat can promote decarboxylation.

• Improve Solubility: If the ester has poor solubility in the reaction medium, consider adding a co-solvent like methanol or THF to improve homogeneity.[1]

Parameter	Standard Condition	Modified Condition for Complete Hydrolysis
Reaction Time	2-4 hours	6-8 hours
Base (NaOH)	1.2 equivalents	2.0 equivalents
Temperature	Room Temperature	40-50 °C

Issue 2: Presence of a More Polar Impurity in the Final Product

Symptom: A spot with a lower Rf value is observed on the TLC plate, or a peak with a longer retention time in reverse-phase HPLC.

Potential Cause: This could be the decarboxylation byproduct, 2-aminoimidazole . Imidazole carboxylic acids can undergo decarboxylation, especially when exposed to high temperatures for extended periods.[1]

Troubleshooting Steps:

• Avoid Excessive Heat: During synthesis, purification, and drying, maintain moderate temperatures to minimize the risk of decarboxylation.

• Optimize pH: Extreme pH conditions can sometimes facilitate decarboxylation. Ensure the pH is controlled, especially during workup and purification.

• Purification Strategy: Careful recrystallization or flash column chromatography can be employed to separate the more polar 2-aminoimidazole from the desired carboxylic acid.

Issue 3: Formation of Colored Impurities or Product Dimerization

Symptom: The final product has a yellow or brownish tint, and mass spectrometry analysis may show a peak corresponding to a dimer of the product.

Potential Cause: 2-Aminoimidazoles are susceptible to oxidative dimerization, which can be catalyzed by trace metals or exposure to air (oxygen) over prolonged periods, especially under basic conditions.

Troubleshooting Steps:

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Use of Antioxidants: In some cases, adding a small amount of a suitable antioxidant can prevent oxidative side reactions.

• Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Purification: Activated carbon treatment or recrystallization may help in removing colored impurities.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-1H-imidazole-5-carboxylic acid

Step A: Synthesis of Ethyl 2-amino-1H-imidazole-5-carboxylate

• To a solution of guanidine hydrochloride (1.2 eq) in ethanol, add sodium ethoxide (1.2 eq) and stir for 30 minutes at room temperature.

• Filter the mixture to remove the precipitated sodium chloride.

• To the resulting solution of free guanidine, add ethyl 3-chloro-2-oxopropanoate (1.0 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step B: Hydrolysis to 2-Amino-1H-imidazole-5-carboxylic acid

• Dissolve the crude ethyl 2-amino-1H-imidazole-5-carboxylate from Step A in a 1:1 mixture of ethanol and water.

• Add sodium hydroxide (2.0 eq) and stir the mixture at room temperature for 6 hours.

• Monitor the hydrolysis by TLC or HPLC.

• After completion, cool the reaction mixture to 0 °C and acidify with 1M HCl to a pH of approximately 3-4.

• The precipitated product, 2-Amino-1H-imidazole-5-carboxylic acid, is collected by filtration, washed with cold water, and dried under vacuum.

Protocol 2: HPLC Method for Purity Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a 1:1 mixture of water and acetonitrile.

Visualizations

Caption: Synthetic workflow for 2-Amino-1H-imidazole-5-carboxylic acid.

Caption: Logical relationships of common byproduct formation.

References

• 1. 149520-94-5|Ethyl 2-amino-1H-imidazole-5-carboxylate|BLD Pharm [bldpharm.com]

Technical Support Center: Optimizing HPLC Separation of 2-Amino-1H-imidazole-5-carboxylic Acid Derivatives

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the high-performance liquid chromatography (HPLC) separation of 2-Amino-1H-imidazole-5-carboxylic acid and its derivatives. These compounds are often polar and can present unique challenges in chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: Why do I see poor or no retention of my 2-Amino-1H-imidazole-5-carboxylic acid derivatives on a standard C18 column?

A1: 2-Amino-1H-imidazole-5-carboxylic acid and its derivatives are highly polar molecules. Standard reversed-phase (RP) HPLC, which relies on hydrophobic interactions between the analyte and the non-polar stationary phase (like C18), is often unsuitable for retaining such polar compounds.[1][2] The analytes have a stronger affinity for the polar mobile phase and elute quickly, often at or near the solvent front (void volume).[3]

Q2: My analyte peaks are exhibiting significant tailing. What are the common causes and solutions?

A2: Peak tailing is a common issue when analyzing basic compounds like aminoimidazoles on silica-based columns. The primary cause is often secondary interactions between the basic amine groups on your analyte and acidic, ionized silanol groups on the silica surface of the stationary phase.[4][5] This leads to multiple retention mechanisms, causing the peak to tail.[4]

Common Solutions:

• Mobile Phase pH Adjustment: For basic compounds, operating at a low pH (e.g., 2-3) protonates the silanol groups, minimizing unwanted ionic interactions.[6] Conversely, using a high pH (e.g., 8-10) can also suppress silanol activity, but requires a pH-stable column.

• Use of Additives: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mask the active silanol sites.

• End-Capped Columns: Use a high-quality, fully end-capped column. End-capping blocks many of the residual silanol groups, reducing secondary interactions.[4]

• Lower Sample Load: Injecting too much sample can overload the column and cause peak shape distortion. Try diluting your sample or reducing the injection volume.[6][7]

Below is a workflow to diagnose and address peak tailing.

Caption: Troubleshooting workflow for poor peak shape.

Q3: How can I improve the retention of my polar analytes in reversed-phase HPLC?

A3: To increase retention of polar, ionizable compounds like 2-Amino-1H-imidazole-5-carboxylic acid on an RP column, you can modify the mobile phase by using ion-pairing chromatography. An ion-pairing reagent, which has a charge opposite to your analyte and a hydrophobic tail, is added to the mobile phase.[8][9] It forms a neutral complex with the analyte, increasing its hydrophobicity and thus its retention on the non-polar stationary phase.[3]

Common Ion-Pairing Reagents:

• For acidic analytes (anions): Tetrabutylammonium (TBA) salts.

• For basic analytes (cations): Alkyl sulfonates such as 1-octanesulfonic acid.[10]

The purity of the ion-pairing reagent is critical to avoid noisy baselines and ensure reproducibility.[8][9]

Q4: When should I consider using Hydrophilic Interaction Liquid Chromatography (HILIC)?

A4: HILIC is an excellent alternative to reversed-phase HPLC for separating very polar compounds that are poorly retained on C18 columns.[1][11] HILIC uses a polar stationary phase (like bare silica, diol, or amino phases) and a mobile phase with a high concentration of a non-polar organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[2][12] This creates a water-rich layer on the surface of the stationary phase, and polar analytes are retained through partitioning between this layer and the bulk mobile phase.[1] Consider HILIC when you need to retain and separate underivatized polar compounds like amino acids and their derivatives.[2][13]

The following diagram outlines a general method selection process.

Caption: Method selection guide for polar analytes.

Data & Methodologies

Quantitative Data Summary: HPLC Conditions for Imidazole Derivatives

The table below summarizes various reported starting conditions for the analysis of imidazole-related compounds, which can be adapted for your specific derivatives.

Analyte Type	Column Type	Mobile Phase Composition	Detection	Reference
2-Aminoimidazole	C18 with low silanol activity	A: Water + 0.1% Phosphoric AcidB: Acetonitrile (ACN)Isocratic: 20% B	UV @ 210 nm	[14]
Imidazole Antifungals	Chiralpak IC	Acetonitrile / Diethylamine (100:0.1, v/v)	UV @ 230 nm	[15]
Underivatized Amino Acids	CLC-C18	Gradient: 100% 10mM Phosphate Buffer (pH 7.4) for 10 min, then ramp to 50% ACN over 15 min.	UV @ 225 nm	[16]
Polar Bases	HILIC (Silica)	~80% Acetonitrile / 20% Water with a small amount of acid (formic or acetic).	Varies
Underivatized Amino Acids	HILIC-Z or HILIC-OH5	A: 200 mM Ammonium Formate (pH 3)B: AcetonitrileGradient Elution	MS	[2]

Experimental Protocols

Protocol 1: RP-HPLC with Ion-Pairing for Basic Derivatives

This protocol provides a starting point for analyzing positively charged (basic) imidazole derivatives using reversed-phase HPLC with an anionic ion-pairing agent.

• Objective: To achieve retention and separation of polar, basic imidazole derivatives on a C18 column.

• Instrumentation: Standard HPLC system with UV detector.

• Column: High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 95:5 Water/Acetonitrile containing 5 mM Sodium 1-octanesulfonate and 25 mM Potassium Phosphate, adjusted to pH 3.0 with Phosphoric Acid.

  • Solvent B: 60:40 Acetonitrile/Water containing 5 mM Sodium 1-octanesulfonate and 25 mM Potassium Phosphate, adjusted to pH 3.0 with Phosphoric Acid.

• Gradient Program:

  • 0-15 min: 0% to 100% B

  • 15-18 min: 100% B

  • 18-20 min: 100% to 0% B

  • 20-25 min: 0% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 215 nm (or the λmax of your specific derivative).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in Solvent A to a concentration of approximately 0.5 mg/mL and filter through a 0.45 µm syringe filter.

Protocol 2: HILIC Method for Underivatized Polar Derivatives

This protocol is based on a method for analyzing underivatized polar compounds and is suitable for 2-Amino-1H-imidazole-5-carboxylic acid, especially when coupled with a mass spectrometer.[2]

• Objective: To retain and separate highly polar imidazole derivatives without derivatization.

• Instrumentation: HPLC or UHPLC system, preferably with a Mass Spectrometry (MS) detector.

• Column: HILIC column (e.g., Agilent InfinityLab Poroshell 120 HILIC-Z, 2.1 x 100 mm, 2.7 µm).[2]

• Mobile Phase:

  • Solvent A: Water with 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid.

  • Solvent B: 90:10 Acetonitrile/Water with 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid.

• Gradient Program:

  • 0-1 min: 95% B

  • 1-8 min: 95% to 60% B

  • 8-9 min: 60% to 40% B

  • 9-10 min: 40% B

  • 10-11 min: 40% to 95% B

  • 11-15 min: 95% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Detection: MS with Electrospray Ionization (ESI) in positive mode.

• Injection Volume: 2 µL.

• Sample Preparation: Dissolve the sample in a solution mimicking the initial mobile phase conditions (e.g., 90% Acetonitrile / 10% Water) to a suitable concentration (e.g., 1-10 µg/mL). Filter through a 0.22 µm syringe filter. Matching the sample solvent to the mobile phase is crucial for good peak shape in HILIC.[1]

References

• 1. waters.com [waters.com]
• 2. agilent.com [agilent.com]
• 3. itwreagents.com [itwreagents.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. uhplcs.com [uhplcs.com]
• 7. benchchem.com [benchchem.com]
• 8. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 9. Ion Pair Chromatography,Electronic Grade Chemicals,Ion Pair Reagents in HPLC [cdhfinechemical.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 12. quora.com [quora.com]
• 13. helixchrom.com [helixchrom.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

stability issues of 2-Amino-1H-imidazole-5-carboxylic acid in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Amino-1H-imidazole-5-carboxylic acid in solution. The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Amino-1H-imidazole-5-carboxylic acid in solution?

A1: Based on the general behavior of 2-aminoimidazole derivatives, the primary stability concerns for 2-Amino-1H-imidazole-5-carboxylic acid in solution are susceptibility to hydrolysis, oxidation, and photodegradation. The imidazole ring, particularly with an amino substituent, can be sensitive to environmental factors.[1][2]

Q2: How should solid 2-Amino-1H-imidazole-5-carboxylic acid and its stock solutions be stored?

A2: For solid (powder) form, it is recommended to store the compound in a tightly sealed container in a refrigerator (2-8°C), protected from light and moisture.[3] Stock solutions, typically prepared in a suitable organic solvent like DMSO, should be stored at -20°C for short-term use and -80°C for long-term storage to minimize degradation. It is advisable to prepare aliquots to avoid repeated freeze-thaw cycles.[4]

Q3: I'm observing a color change (e.g., yellowing) in my solution of 2-Amino-1H-imidazole-5-carboxylic acid. What is the likely cause?

A3: A color change, such as yellowing, is often indicative of oxidative degradation of the 2-aminoimidazole core.[4] This can be exacerbated by exposure to air (dissolved oxygen), light, and basic pH conditions. To mitigate this, prepare fresh solutions, degas solvents, and protect solutions from light by using amber vials or wrapping containers in foil.[4]

Q4: My compound is precipitating out of an aqueous buffer upon dilution from a DMSO stock. What can I do?

A4: Precipitation upon dilution into aqueous buffers is a common issue for compounds with low aqueous solubility. To address this, you can try lowering the final concentration of the compound, increasing the percentage of the organic co-solvent (if permissible for your experiment), or adjusting the pH of the buffer to a range where the compound is more soluble. It is crucial to determine the optimal pH for both solubility and stability.

Q5: What analytical methods are suitable for monitoring the stability of 2-Amino-1H-imidazole-5-carboxylic acid?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely available technique for quantifying the parent compound and detecting degradation products.[5] For higher sensitivity and structural elucidation of impurities, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[5]

Troubleshooting Guides

This section provides guidance on common issues encountered when working with 2-Amino-1H-imidazole-5-carboxylic acid in solution.

Observed Issue	Potential Cause	Troubleshooting Steps & Recommendations
Inconsistent experimental results or loss of compound activity.	Chemical instability of the compound in the experimental medium (e.g., cell culture media, assay buffer).	- Perform a time-course stability study under your specific experimental conditions (temperature, pH, media components). - Prepare fresh dilutions from a frozen stock solution for each experiment. - Include a stable control compound to verify the assay's performance.[4]
Appearance of new peaks in HPLC/LC-MS chromatogram.	Formation of degradation products due to hydrolysis, oxidation, or photodegradation.	- Attempt to identify the degradation products using LC-MS/MS to understand the degradation pathway. - Conduct forced degradation studies (see Experimental Protocols) to intentionally generate and identify potential degradants. - Adjust storage and experimental conditions (e.g., pH, temperature, light exposure) to minimize the formation of these impurities.[4]
Difficulty in dissolving the compound.	Low solubility in the chosen solvent.	- Test solubility in a range of solvents, including polar aprotic solvents (e.g., DMSO, DMF) and alcohols (e.g., methanol, ethanol). - For aqueous solutions, perform a pH-solubility profile to identify the optimal pH for dissolution. - Gentle heating or sonication may aid dissolution, but be mindful of potential degradation at elevated temperatures.

Data Presentation

As specific quantitative stability data for 2-Amino-1H-imidazole-5-carboxylic acid is not widely available, the following tables are provided as templates for researchers to populate with their own experimental data.

Table 1: Solubility of 2-Amino-1H-imidazole-5-carboxylic acid in Common Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)	Observations
Water	25	User Data	e.g., pH dependent
PBS (pH 7.4)	25	User Data
DMSO	25	User Data
Ethanol	25	User Data
Methanol	25	User Data
Acetonitrile	25	User Data
Other	User Data	User Data

Table 2: Stability of 2-Amino-1H-imidazole-5-carboxylic acid in Solution under Different Conditions

Solvent System	pH	Temperature (°C)	Time (hours)	Initial Concentration (µg/mL)	% Remaining Parent Compound
0.1 N HCl	1	40	24	User Data	User Data
48	User Data	User Data
72	User Data	User Data
Water	~7	40	24	User Data	User Data
48	User Data	User Data
72	User Data	User Data
0.1 N NaOH	13	40	24	User Data	User Data
48	User Data	User Data
72	User Data	User Data
3% H₂O₂	~7	25	2	User Data	User Data
6	User Data	User Data
24	User Data	User Data

Experimental Protocols

Protocol 1: Solubility Determination

• Preparation of Saturated Solutions: Add an excess amount of 2-Amino-1H-imidazole-5-carboxylic acid to a known volume (e.g., 1 mL) of the selected solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• Sample Collection and Preparation: Centrifuge the vials to pellet the undissolved solid. Carefully collect a known volume of the supernatant and dilute it with a suitable solvent to a concentration within the linear range of the analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved compound. Calculate the solubility in mg/mL.

Protocol 2: Forced Degradation Study (Hydrolysis)

• Preparation of Solutions: Prepare a stock solution of 2-Amino-1H-imidazole-5-carboxylic acid in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL. Prepare acidic (0.1 N HCl), basic (0.1 N NaOH), and neutral (deionized water) solutions.[1]

• Stress Conditions: Add a small aliquot of the stock solution to each of the acidic, basic, and neutral solutions to achieve a final concentration of approximately 100 µg/mL. Incubate the solutions at a controlled temperature (e.g., 40-60°C).[1]

• Time-Point Sampling: At specified time points (e.g., 0, 6, 12, 24, 48, 72 hours), withdraw an aliquot. Neutralize the acidic and basic samples accordingly. Dilute all samples with the mobile phase to a suitable concentration for HPLC analysis.

• Analysis: Analyze the stressed samples and an unstressed control sample by a stability-indicating HPLC method. Calculate the percentage of the remaining parent compound and identify any degradation products.[1]

Protocol 3: Forced Degradation Study (Oxidation)

• Preparation of Solutions: Prepare a stock solution of the compound as described for the hydrolysis study. Prepare a 3% solution of hydrogen peroxide (H₂O₂).[1]

• Stress Conditions: Add an aliquot of the stock solution to the H₂O₂ solution to a final concentration of approximately 100 µg/mL. Incubate at room temperature, protected from light.[1]

• Time-Point Sampling: Withdraw and analyze aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples by HPLC and compare them to an unstressed control to quantify the degradation.[1]

Protocol 4: Photostability Study

• Sample Preparation: Prepare a solution of the compound (e.g., 100 µg/mL) in a suitable solvent. Place the solution in a photostable, transparent container. Prepare a control sample in a container wrapped in aluminum foil to protect it from light.

• Light Exposure: Expose the sample to a controlled light source that provides both UV and visible output (as per ICH Q1B guidelines).

• Sampling and Analysis: At specified time intervals, withdraw aliquots from both the exposed and control samples and analyze by HPLC.

• Evaluation: Compare the chromatograms of the exposed sample with the control sample to determine the extent of photodegradation.

Visualizations

Caption: Workflow for Forced Degradation Stability Testing.

Caption: Troubleshooting Logic for Compound Instability.

References

• 1. 2-Aminoimidazole-4-carboxylic Acid | 860011-60-5 [sigmaaldrich.com]
• 2. 2-Amino-1H-imidazole-5-carboxylic acid [myskinrecipes.com]
• 3. clearsynth.com [clearsynth.com]
• 4. benchchem.com [benchchem.com]
• 5. alchempharmtech.com [alchempharmtech.com]

Technical Support Center: Purification of 2-Amino-1H-imidazole-5-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-Amino-1H-imidazole-5-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities encountered during the synthesis and purification of 2-Amino-1H-imidazole-5-carboxylic acid?

A1: Common impurities can include unreacted starting materials (e.g., guanidine salts and α-haloketones), regioisomers formed during substitution reactions, and byproducts from side reactions. Highly polar impurities like guanidinium salts can also be present.[1]

Q2: What is the recommended first-line purification method for crude 2-Amino-1H-imidazole-5-carboxylic acid?

A2: Recrystallization is often the preferred initial method for purifying crude 2-Amino-1H-imidazole-5-carboxylic acid due to its cost-effectiveness and potential for high purity yield, especially for crystalline solids.

Q3: When is column chromatography recommended for the purification of this compound?

A3: Column chromatography is recommended when recrystallization fails to remove impurities effectively, particularly when dealing with impurities of similar polarity to the target compound or when the product is an oil rather than a solid. It is also useful for separating regioisomers.[1]

Q4: How should 2-Amino-1H-imidazole-5-carboxylic acid be stored after purification?

A4: Due to the potential instability of the free base form of 2-aminoimidazoles, which can be sensitive to air, it is advisable to store the compound as a salt (e.g., hydrochloride) if possible.[2] If storing as the free base, it should be kept in a dark place, sealed in a dry environment, and refrigerated at 2-8°C for long-term storage.[3][4]

Troubleshooting Guides

Recrystallization

Issue 1: The compound does not dissolve in the chosen solvent, even with heating.

• Cause: The solvent is too non-polar for the highly polar 2-Amino-1H-imidazole-5-carboxylic acid.

• Solution: Choose a more polar solvent. Given its amino acid-like structure, water or a mixture of water with a miscible polar organic solvent like ethanol or methanol is a good starting point.

Issue 2: The compound dissolves, but no crystals form upon cooling.

• Cause A: The solution is not supersaturated (too much solvent was used).

• Solution A: Reduce the solvent volume by evaporation (e.g., using a rotary evaporator or a stream of nitrogen) and then attempt to cool again.[5]

• Cause B: Impurities are inhibiting crystal nucleation.

• Solution B: Try adding a seed crystal of pure 2-Amino-1H-imidazole-5-carboxylic acid. If unavailable, gently scratch the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites.[6]

• Cause C: The cooling process is too rapid.

• Solution C: Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.[6]

Issue 3: The compound "oils out" instead of forming crystals.

• Cause: The melting point of the compound may be lower than the boiling point of the solvent, or significant impurities are present.[7][8]

• Solution: Re-heat the solution until the oil dissolves completely. Add a small amount of a co-solvent in which the compound is less soluble (an anti-solvent) until the solution becomes slightly cloudy, then add a few drops of the original solvent to clarify. Allow for very slow cooling.[5]

Column Chromatography

Issue 1: The compound does not move from the origin (streaking at the top of the column).

• Cause: The mobile phase is not polar enough to elute the highly polar compound from the polar stationary phase (e.g., silica gel).

• Solution: Increase the polarity of the eluent. For normal-phase chromatography, this can be achieved by increasing the proportion of the more polar solvent (e.g., increasing the percentage of methanol in a dichloromethane/methanol mixture).

Issue 2: The compound streaks down the column, leading to poor separation.

• Cause: The basic amino group of the imidazole is interacting strongly with the acidic silica gel.[1]

• Solution: Add a small amount of a base to the eluent to neutralize the acidic sites on the silica gel. Triethylamine (0.5-1% v/v) or ammonium hydroxide are common choices.[1]

Issue 3: Poor separation between the desired product and impurities.

• Cause: The chosen solvent system does not provide adequate resolution.

• Solution: Optimize the mobile phase. This may involve trying different solvent combinations or using a shallower gradient elution to improve separation. For highly polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can be a suitable alternative.[9]

Data Presentation

Table 1: Suggested Solvent Systems for Purification

Purification Method	Solvent System (Good Solvent/Anti-Solvent)	Rationale
Recrystallization	Water / Ethanol	The compound is likely soluble in hot water and less soluble in cold ethanol.
Methanol / Diethyl Ether	Dissolve in a minimum of hot methanol and add diethyl ether as an anti-solvent.
Isopropyl Alcohol	Can be a suitable single solvent for recrystallizing some amino acid derivatives.[10]
Column Chromatography (Normal Phase)	Dichloromethane / Methanol (+ 1% Triethylamine)	A common solvent system for polar compounds, with triethylamine to prevent streaking.
Ethyl Acetate / Hexane (+ 1% Triethylamine)	Another option for compounds of moderate polarity.
Column Chromatography (HILIC)	Acetonitrile / Water with Ammonium Acetate buffer	Suitable for very polar compounds that are poorly retained in reversed-phase chromatography.[5]

Experimental Protocols

Protocol 1: Recrystallization of 2-Amino-1H-imidazole-5-carboxylic acid

• Solvent Selection: In a small test tube, add a small amount of the crude compound and a few drops of a potential solvent (e.g., water). Heat the mixture to boiling. If the compound dissolves, it is a good "good" solvent. If it does not, try a more polar solvent.

• Dissolution: Place the crude 2-Amino-1H-imidazole-5-carboxylic acid in an Erlenmeyer flask. Add a minimal amount of the hot "good" solvent (e.g., water) while stirring and heating until the compound just dissolves.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold "anti-solvent" (e.g., cold ethanol) to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Protocol 2: Column Chromatography Purification

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pack a chromatography column with the slurry.

• Sample Loading: Dissolve the crude compound in a minimal amount of the mobile phase or a strong solvent, then adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the column.

• Elution: Begin eluting with the mobile phase, starting with a lower polarity and gradually increasing the polarity (gradient elution). For example, start with 100% dichloromethane and gradually add methanol containing 1% triethylamine.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Amino-1H-imidazole-5-carboxylic acid.

Visualizations

Caption: Troubleshooting logic for recrystallization.

Caption: Experimental workflow for column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. 2-Amino-1H-benzo[d]imidazole-5-carboxylic acid | 76391-97-4 [sigmaaldrich.com]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. Recrystallization [wiredchemist.com]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. glsciencesinc.com [glsciencesinc.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-Amino-1H-imidazole-5-carboxylic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Amino-1H-imidazole-5-carboxylic acid?

A common and well-documented route involves a two-step process starting from diaminomaleonitrile (DAMN). The first step is the photochemical rearrangement of DAMN to form 4-aminoimidazole-5-carbonitrile (AICN). The second step is the hydrolysis of the nitrile group of AICN to yield the desired 2-Amino-1H-imidazole-5-carboxylic acid.

Q2: What are the critical parameters to control during the synthesis?

Key parameters include the wavelength and duration of UV irradiation during the formation of AICN, and the pH, temperature, and reaction time during the hydrolysis step. Careful control of these parameters is crucial to maximize the yield of the desired product and minimize the formation of side products.

Q3: What are the primary side reactions to be aware of?

The most common side reactions include the incomplete hydrolysis of the nitrile group leading to the formation of 2-amino-1H-imidazole-5-carboxamide, the formation of 4,5-dicyanoimidazole during the synthesis of the AICN intermediate, and the potential for self-polymerization of the starting material, diaminomaleonitrile.

Q4: How can I purify the final product?

Purification of 2-Amino-1H-imidazole-5-carboxylic acid can typically be achieved through recrystallization. The choice of solvent is critical and may include water or aqueous ethanol mixtures. Adjusting the pH to the isoelectric point of the amino acid can facilitate its precipitation while keeping impurities dissolved.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid.

Issue	Possible Cause	Suggested Solution
Low yield of 4-aminoimidazole-5-carbonitrile (AICN)	- Inefficient photochemical rearrangement. - Self-polymerization of diaminomaleonitrile (DAMN). - Formation of 4,5-dicyanoimidazole byproduct.	- Optimize the UV irradiation wavelength and reaction time. - Ensure DAMN is of high purity. - Perform the reaction at a lower temperature to reduce the rate of side reactions.
Presence of 2-amino-1H-imidazole-5-carboxamide in the final product	Incomplete hydrolysis of the nitrile group in AICN.	- Increase the reaction time for the hydrolysis step. - Adjust the pH to be more strongly acidic or basic to promote complete hydrolysis. - Increase the reaction temperature, but monitor for potential degradation.
Formation of a polymeric, insoluble material	Self-polymerization of diaminomaleonitrile (DAMN), a known side reaction.	- Use fresh, high-purity DAMN. - Control the reaction temperature, as higher temperatures can promote polymerization. - Consider using a more dilute solution of DAMN.
Difficulty in isolating the final product	The product may be highly soluble in the reaction mixture or form salts.	- Carefully adjust the pH of the solution to the isoelectric point of 2-Amino-1H-imidazole-5-carboxylic acid to induce precipitation. - Employ ion-exchange chromatography for purification. - Use a different solvent system for recrystallization.
Formation of other heterocyclic byproducts (e.g., pyrazines)	Thermal decomposition or rearrangement of intermediates, especially at elevated temperatures.	- Maintain strict temperature control throughout the synthesis. Photochemical conditions for AICN formation are generally milder than thermal methods and are preferred to avoid such byproducts.

Experimental Protocols

Protocol 1: Synthesis of 4-aminoimidazole-5-carbonitrile (AICN) from Diaminomaleonitrile (DAMN)

This protocol is based on the photochemical rearrangement of DAMN.

Materials:

• Diaminomaleonitrile (DAMN)

• Acetonitrile (spectroscopic grade)

• UV photoreactor (e.g., with a medium-pressure mercury lamp)

• Inert gas (Nitrogen or Argon)

Procedure:

• Prepare a dilute solution of DAMN in acetonitrile (e.g., 0.01 M).

• Transfer the solution to a quartz reaction vessel suitable for photochemistry.

• Purge the solution with an inert gas (Nitrogen or Argon) for at least 30 minutes to remove dissolved oxygen.

• Irradiate the solution with a UV lamp (e.g., 254 nm) at a controlled temperature (e.g., 20-25 °C).

• Monitor the reaction progress by TLC or HPLC. The reaction time will depend on the concentration, lamp power, and reactor geometry.

• Once the reaction is complete (disappearance of DAMN), evaporate the solvent under reduced pressure.

• The crude AICN can be purified by recrystallization from a suitable solvent (e.g., water or ethanol).

Protocol 2: Hydrolysis of 4-aminoimidazole-5-carbonitrile (AICN) to 2-Amino-1H-imidazole-5-carboxylic acid

This protocol describes the acid-catalyzed hydrolysis of the nitrile group.

Materials:

• 4-aminoimidazole-5-carbonitrile (AICN)

• Hydrochloric acid (e.g., 6 M)

• Sodium hydroxide solution (for pH adjustment)

• pH meter or pH paper

Procedure:

• Suspend AICN in an aqueous solution of hydrochloric acid (e.g., 6 M) in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to reflux (approximately 100-110 °C).

• Monitor the reaction by TLC or HPLC until the starting material is consumed. This may take several hours.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the solution with a sodium hydroxide solution to precipitate the product. The isoelectric point of 2-Amino-1H-imidazole-5-carboxylic acid should be targeted to maximize precipitation.

• Filter the precipitated solid, wash with cold water, and then with a small amount of cold ethanol.

• Dry the product under vacuum to obtain 2-Amino-1H-imidazole-5-carboxylic acid.

Visualizations

Reaction Pathway and Side Reactions

Caption: Synthetic pathway and potential side reactions.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues.

Technical Support Center: Optimizing Reaction Conditions for 2-Amino-1H-imidazole-5-carboxylic Acid

Welcome to the technical support center for the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to facilitate a smooth and efficient synthesis process.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid?

A1: Common synthetic routes start from precursors like aminomalononitrile or glycine esters. The choice of starting material will influence the overall synthetic strategy and reaction conditions.

Q2: What is the most critical parameter to control during the synthesis?

A2: Temperature is a critical parameter. Imidazole carboxylic acids can be prone to decarboxylation at elevated temperatures, leading to the loss of the carboxylic acid group and the formation of 2-aminoimidazole as a byproduct. Therefore, it is crucial to maintain careful temperature control throughout the reaction and workup steps.[1]

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a common and effective method for monitoring the reaction's progress. By comparing the TLC profile of the reaction mixture with that of the starting materials and a reference standard (if available), you can determine when the reaction is complete.

Q4: What are the recommended purification techniques for 2-Amino-1H-imidazole-5-carboxylic acid?

A4: The primary purification methods include recrystallization and column chromatography. For higher purity, High-Performance Liquid Chromatography (HPLC) can be employed. The choice of method depends on the scale of the synthesis and the purity requirements.

Q5: What is the expected spectroscopic data for 2-Amino-1H-imidazole-5-carboxylic acid?

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction: Reaction time may be too short or the temperature too low.	Monitor the reaction by TLC until the starting material is consumed. If the reaction is sluggish, consider a modest increase in temperature, keeping in mind the risk of decarboxylation.
Decarboxylation: Excessive heat during reaction or workup.	Maintain the recommended reaction temperature. During workup, use a rotary evaporator at low temperature and reduced pressure to remove solvents. Avoid prolonged heating.[1]
Side reactions: Formation of unexpected byproducts.	Ensure the purity of starting materials and reagents. Control the stoichiometry of the reactants carefully.
Loss during workup/purification: The product may be partially soluble in the wash solvents or remain on the chromatography column.	Optimize the extraction and washing procedures. For column chromatography, select an appropriate solvent system to ensure complete elution of the product.
Presence of Impurities in Final Product	Unreacted starting materials: Incomplete reaction.	Increase reaction time or slightly elevate the temperature. Optimize purification to separate the product from starting materials.
Formation of byproducts: Side reactions occurring during the synthesis.	Re-evaluate the reaction conditions (solvent, temperature, catalyst). Purify the product using column chromatography or preparative HPLC with a suitable eluent system.
Residual solvent: Incomplete removal of solvents after purification.	Dry the final product under high vacuum for an extended period.
Difficulty with Purification	Poor separation in column chromatography: Inappropriate stationary or mobile phase.	For silica gel chromatography, a common mobile phase for 2-aminoimidazole derivatives is a mixture of a non-polar solvent (like hexane or dichloromethane) and a polar solvent (like ethyl acetate or methanol).[3] The polarity of the eluent can be gradually increased to achieve better separation.
Product is insoluble in common solvents: The zwitterionic nature of the molecule can lead to low solubility.	Try a range of polar solvents, including water, methanol, or DMSO. The addition of a small amount of acid or base can sometimes improve solubility by forming a salt.
Product co-elutes with impurities: Similar polarity of the product and impurities.	Consider using a different stationary phase (e.g., alumina) or a different solvent system for chromatography. Preparative HPLC can offer higher resolution for difficult separations.

Experimental Protocols

Protocol 1: Synthesis from a Glycine Ester Derivative (Conceptual)

This protocol is a generalized procedure based on common methods for imidazole synthesis. Optimization will be required for specific substrates.

Step 1: Condensation Reaction

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the substituted glycine ester (1 equivalent) in a suitable solvent such as ethanol or acetic acid.

• Add a source of the C2-N fragment, for example, a formamidine salt or a related reagent (1.1 equivalents).

• Add a base, such as sodium acetate or triethylamine (1.5 equivalents), to the mixture.

• Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by TLC. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete, cool the mixture to room temperature.

Step 2: Saponification and Workup

• Add an aqueous solution of a base, such as sodium hydroxide (2-3 equivalents), to the reaction mixture to hydrolyze the ester.

• Stir the mixture at room temperature until the ester is fully saponified (monitor by TLC).

• Carefully neutralize the mixture with an acid (e.g., hydrochloric acid) to a pH where the product precipitates. The isoelectric point of the amino acid will be important here.

• Collect the precipitate by filtration, wash with cold water, and then a small amount of a non-polar solvent like diethyl ether.

• Dry the crude product under vacuum.

Step 3: Purification

• Recrystallize the crude product from a suitable solvent system (e.g., water/ethanol mixture).

• If further purification is needed, perform column chromatography on silica gel using a mobile phase such as dichloromethane/methanol or ethyl acetate/methanol.

Data Presentation: Representative Purification Parameters

Compound Type	Stationary Phase	Mobile Phase/Eluent	Purification Method	Typical Purity (%)
2-Aminoimidazole Derivatives	Silica Gel	Chloroform:Ethanol (90:10)	Column Chromatography	>95
N-substituted 2-Aminoimidazoles	Silica Gel	Hexane/Ethyl Acetate gradient	Flash Column Chromatography	>95
Imidazole-4,5-dicarboxamides	Silica Gel	Not specified	Column Chromatography	High

This data is based on the purification of related compounds and serves as a starting point for optimization.[3]

Visualizations

Caption: General experimental workflow for the synthesis and purification.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

troubleshooting low yields in 2-Amino-1H-imidazole-5-carboxylic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid.

Troubleshooting Guide

This guide addresses common issues that can lead to low yields and other complications during the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid. The proposed synthetic route involves the cyclization of diaminomaleonitrile (DAMN) with an appropriate C1 source to form a 2-amino-1H-imidazole-5-carbonitrile intermediate, followed by hydrolysis to the final carboxylic acid.

Issue 1: Low Yield of 2-Amino-1H-imidazole-5-carbonitrile Intermediate

Q: My initial cyclization reaction to form the imidazole carbonitrile intermediate is resulting in a very low yield. What are the potential causes and how can I address them?

A: Low yields in the initial cyclization step are common and can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Ensure the reaction is stirred for a sufficient duration. Consider a modest increase in reaction time or temperature, but be mindful of potential side reactions.

• Suboptimal Reaction Temperature: The temperature may be too low for the reaction to proceed efficiently or too high, leading to decomposition of starting materials or products.

  • Solution: Experiment with a temperature gradient to find the optimal condition. Some reactions may benefit from starting at a lower temperature (e.g., 0 °C) and gradually warming to room temperature or slightly above.

• Presence of Moisture: Diaminomaleonitrile (DAMN) and other reagents can be sensitive to moisture, which can lead to unwanted side reactions.

  • Solution: Ensure all glassware is thoroughly dried and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Incorrect Stoichiometry: The molar ratios of the reactants are critical for a successful reaction.

  • Solution: Carefully verify the stoichiometry of your reactants. A slight excess of the C1 source (e.g., triethyl orthoformate) may be beneficial in some cases.

• Side Reactions: DAMN is a versatile building block and can undergo self-polymerization or react to form other heterocyclic systems like pyrazines or purines under certain conditions.

  • Solution: Adjusting the reaction conditions, such as the solvent, temperature, and pH, can help to favor the formation of the desired imidazole ring. The choice of the C1 source is also crucial in directing the reaction pathway.

Issue 2: Incomplete Hydrolysis of the Nitrile Intermediate

Q: I am having difficulty hydrolyzing the 2-amino-1H-imidazole-5-carbonitrile to the final carboxylic acid. My yield of the final product is low, and I suspect unreacted nitrile is present. What should I do?

A: Incomplete hydrolysis is a frequent challenge. The nitrile group on the imidazole ring can be resistant to hydrolysis.

Potential Causes and Solutions:

• Insufficiently Forcing Conditions: Basic or acidic hydrolysis may require more stringent conditions to proceed to completion.

  • Solution:

    • Base Hydrolysis: Increase the concentration of the base (e.g., NaOH or KOH), increase the reaction temperature (reflux), and/or extend the reaction time.

    • Acid Hydrolysis: Use a more concentrated acid (e.g., concentrated HCl) and apply heat.

• Poor Solubility: The nitrile intermediate may have poor solubility in the hydrolysis medium, limiting its reactivity.

  • Solution: Consider using a co-solvent system to improve solubility. For example, in a base hydrolysis, adding a water-miscible organic solvent like ethanol or dioxane can be effective.

• Product Degradation: Harsh hydrolysis conditions (high temperature, strong acid/base) can potentially lead to decomposition of the desired carboxylic acid, such as through decarboxylation.

  • Solution: A balance must be struck between achieving complete hydrolysis and minimizing product degradation. Monitor the reaction closely and try to use the mildest conditions that afford a complete reaction.

Issue 3: Product Purification Challenges

Q: I am struggling to obtain a pure sample of 2-Amino-1H-imidazole-5-carboxylic acid after the hydrolysis step. What purification strategies can I employ?

A: The polar nature of the final product can make purification challenging.

Potential Solutions:

• Recrystallization: This is often the most effective method for purifying the final product.

  • Procedure: A common approach is to dissolve the crude product in a hot aqueous solution, potentially with pH adjustment to aid dissolution, and then allow it to cool slowly to form crystals. The choice of solvent is critical and may require some experimentation.

• Acid-Base Extraction: The amphoteric nature of the product can be exploited for purification.

  • Procedure: Dissolve the crude product in a suitable solvent and perform a liquid-liquid extraction. The product can be extracted into an aqueous base (as a carboxylate salt) or an aqueous acid (as an ammonium salt), leaving non-polar impurities in the organic layer. The pH of the aqueous layer is then adjusted to the isoelectric point of the molecule to precipitate the pure product.

• Column Chromatography: While potentially challenging due to the polarity of the compound, reverse-phase chromatography (C18) with a mobile phase of water and a suitable organic modifier (e.g., acetonitrile or methanol) containing a pH modifier (e.g., formic acid or acetic acid) can be effective.

Data Presentation

The following table summarizes key reaction parameters that can be optimized to improve the yield of 2-Amino-1H-imidazole-5-carboxylic acid. The presented values are illustrative and should be optimized for your specific experimental setup.

Parameter	Condition A (Low Yield)	Condition B (Optimized Yield)	Rationale for Optimization
Cyclization: Solvent	Methanol	Anhydrous DMF or Acetonitrile	Aprotic polar solvents can better solvate intermediates and prevent side reactions with the solvent.
Cyclization: Temperature	Room Temperature	60-80 °C	Increased temperature can overcome the activation energy barrier for ring closure.
Cyclization: Atmosphere	Air	Inert (Nitrogen or Argon)	Prevents oxidation of starting materials and intermediates.
Hydrolysis: Reagent	1M NaOH	6M NaOH or Concentrated HCl	More concentrated reagents provide more forcing conditions for complete nitrile hydrolysis.
Hydrolysis: Temperature	50 °C	Reflux (>100 °C)	Higher temperatures significantly accelerate the rate of hydrolysis.
Hydrolysis: Time	4 hours	12-24 hours	Sufficient time is required to ensure the hydrolysis reaction goes to completion.

Experimental Protocols

The following are generalized protocols for the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid. These should be adapted and optimized based on your specific laboratory conditions and analytical monitoring.

Protocol 1: Synthesis of 2-Amino-1H-imidazole-5-carbonitrile (Intermediate)

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add diaminomaleonitrile (DAMN) (1 equivalent) to an anhydrous solvent such as dimethylformamide (DMF).

• Reagent Addition: Add triethyl orthoformate (1.1 equivalents) to the suspension.

• Reaction: Heat the reaction mixture to 60-80 °C and stir under an inert atmosphere.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. The product may precipitate upon cooling. If not, the solvent can be removed under reduced pressure. The crude solid can be washed with a non-polar solvent like diethyl ether to remove impurities.

Protocol 2: Hydrolysis to 2-Amino-1H-imidazole-5-carboxylic acid

• Preparation: Suspend the crude 2-amino-1H-imidazole-5-carbonitrile (1 equivalent) in a solution of 6M aqueous sodium hydroxide.

• Reaction: Heat the mixture to reflux and stir vigorously.

• Monitoring: Monitor the reaction by TLC or HPLC for the disappearance of the starting material. The evolution of ammonia gas may also be an indicator of reaction progress.

• Work-up: Cool the reaction mixture in an ice bath.

• Purification: Carefully acidify the solution with concentrated hydrochloric acid to a pH of approximately 3-4. The product should precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Mandatory Visualization

Troubleshooting Workflow for Low Yield

The following diagram illustrates a logical workflow for troubleshooting low yields in the synthesis of 2-Amino-1H-imidazole-5-carboxylic acid.

Caption: A flowchart for troubleshooting low yields in the synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction when using diaminomaleonitrile (DAMN) as a starting material?

A1: One of the most common side reactions is the self-condensation or polymerization of DAMN, especially under harsh conditions or in the presence of certain catalysts. Another potential side reaction is the formation of other heterocyclic systems, such as pyrazines, through alternative cyclization pathways. Careful control of reaction conditions is crucial to favor the formation of the desired imidazole product.

Q2: Can I use a different C1 source for the cyclization reaction?

A2: Yes, while triethyl orthoformate is a common choice, other C1 sources can be used. Formic acid, formamide, or even cyanogen bromide (with appropriate safety precautions) have been used in related imidazole syntheses. The choice of the C1 source can significantly impact the reaction conditions required and the overall yield, so optimization is necessary for each specific reagent.

Q3: My final product appears to be decarboxylating during work-up. How can I prevent this?

A3: Decarboxylation of imidazole carboxylic acids can be promoted by excessive heat, especially under acidic conditions. To minimize this, avoid prolonged heating during the final purification steps. When removing solvents, use a rotary evaporator at a low temperature. During recrystallization, try to dissolve the product at the lowest possible temperature that allows for complete dissolution.

Q4: Is it possible to synthesize this molecule from glycine?

A4: While there are methods to synthesize imidazole derivatives from amino acids like glycine, the route starting from diaminomaleonitrile is generally more direct and higher yielding for this specific target. Syntheses from glycine would involve more complex multi-step processes, potentially involving the construction of the imidazole ring from the glycine backbone and a suitable nitrogen and carbon source.

Technical Support Center: Managing Solubility of 2-Amino-1H-imidazole-5-carboxylic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing solubility challenges associated with 2-Amino-1H-imidazole-5-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Amino-1H-imidazole-5-carboxylic acid?

A1: 2-Amino-1H-imidazole-5-carboxylic acid is an amphoteric molecule, containing both a basic amino group and an acidic carboxylic acid group. This zwitterionic nature dictates that its solubility is highly dependent on pH. It is expected to have low solubility in neutral water and organic solvents but will exhibit higher solubility in acidic and alkaline solutions.

Q2: In which solvents is 2-Amino-1H-imidazole-5-carboxylic acid likely to be most soluble?

A2: Due to its polar functional groups, 2-Amino-1H-imidazole-5-carboxylic acid is expected to be most soluble in polar protic solvents, especially at pH values away from its isoelectric point. While specific data is limited, general principles suggest that solubility will be highest in aqueous acidic (e.g., dilute HCl) and basic (e.g., dilute NaOH) solutions. Solubility in common organic solvents like ethanol, methanol, and DMSO is expected to be limited but can be influenced by the presence of water and the pH of the aqueous phase.

Q3: How does pH affect the solubility of 2-Amino-1H-imidazole-5-carboxylic acid?

A3: The solubility of 2-Amino-1H-imidazole-5-carboxylic acid is lowest at its isoelectric point (pI), where the net charge of the molecule is zero, leading to strong intermolecular interactions and precipitation. At pH values below the pI, the amino group is protonated, forming a more soluble cationic species. At pH values above the pI, the carboxylic acid group is deprotonated, forming a more soluble anionic species. Therefore, adjusting the pH away from the pI is a key strategy to enhance its solubility.

Q4: What are the predicted pKa and isoelectric point (pI) of 2-Amino-1H-imidazole-5-carboxylic acid?

Troubleshooting Guide

Issue 1: The compound does not dissolve in water.

Potential Cause	Troubleshooting Step	Expected Outcome
The pH of the water is near the isoelectric point (pI) of the compound.	Adjust the pH of the aqueous solution. Add a small amount of dilute acid (e.g., 0.1 M HCl) to lower the pH below 4, or a small amount of dilute base (e.g., 0.1 M NaOH) to raise the pH above 8.	The compound should dissolve as it forms the more soluble cationic or anionic salt.
Insufficient time or agitation for dissolution.	Increase the stirring time and/or use sonication to aid in the dissolution process.	The increased energy input will help to break down the crystal lattice and facilitate solvation.
The concentration of the compound exceeds its intrinsic solubility at that temperature.	Gently heat the solution while stirring. Be cautious and monitor for any signs of degradation.	For many compounds, solubility increases with temperature.

Issue 2: The compound precipitates out of solution upon standing.

Potential Cause	Troubleshooting Step	Expected Outcome
The pH of the solution has shifted towards the isoelectric point.	Re-measure and adjust the pH of the solution. Consider using a buffer system to maintain a stable pH.	The compound will re-dissolve once the pH is moved away from the pI.
The solution is supersaturated.	If heating was used to dissolve the compound, allow it to cool slowly to room temperature. If precipitation still occurs, the concentration is likely too high for that solvent system at that temperature.	Slow cooling may allow for a stable, saturated solution to form. Otherwise, a lower concentration may be necessary.
Change in temperature.	Ensure the solution is stored at a constant temperature.	Preventing temperature fluctuations will help maintain the solubility equilibrium.

Issue 3: Low solubility in organic solvents (e.g., DMSO, Ethanol).

| Potential Cause | Troubleshooting Step | Expected Outcome | | The compound has strong intermolecular hydrogen bonding in its solid state. | Use a co-solvent system. Start by dissolving the compound in a small amount of aqueous acid or base where it is soluble, and then slowly add the desired organic solvent. | The use of a co-solvent can disrupt the intermolecular forces and improve solubility in the mixed solvent system. | | The polarity of the organic solvent is not optimal. | Experiment with a mixture of polar and non-polar solvents. | A solvent blend may provide a more suitable environment for solvation. |

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility using the Shake-Flask Method

This protocol outlines the widely used shake-flask method for determining the thermodynamic solubility of a compound.

Materials:

• 2-Amino-1H-imidazole-5-carboxylic acid

• Purified water (e.g., deionized or distilled)

• pH meter

• Analytical balance

• Vials with screw caps

• Shaker or rotator

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (or a UV-Vis spectrophotometer)

Procedure:

• Add an excess amount of 2-Amino-1H-imidazole-5-carboxylic acid to a vial. The excess solid should be clearly visible.

• Add a known volume of purified water to the vial.

• Tightly cap the vial and place it on a shaker or rotator at a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient period to reach equilibrium (typically 24-48 hours).

• After equilibration, allow the vial to stand undisturbed to let the excess solid settle.

• Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

• Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of the dissolved compound using a validated HPLC or UV-Vis method.

• The measured concentration represents the aqueous solubility of the compound at that temperature.

Protocol 2: Enhancing Solubility using pH Adjustment

This protocol describes how to prepare a stock solution of 2-Amino-1H-imidazole-5-carboxylic acid by adjusting the pH.

Materials:

• 2-Amino-1H-imidazole-5-carboxylic acid

• Purified water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flask

Procedure:

• Weigh the desired amount of 2-Amino-1H-imidazole-5-carboxylic acid and add it to a beaker containing a stir bar.

• Add a portion of the final desired volume of purified water (e.g., 80% of the total volume).

• Begin stirring the suspension.

• Slowly add 0.1 M HCl dropwise while monitoring the pH. Continue adding acid until the compound fully dissolves (expected to be below pH 4).

• Alternatively, for a basic stock solution, slowly add 0.1 M NaOH dropwise while monitoring the pH until the compound dissolves (expected to be above pH 8).

• Once the compound is fully dissolved, carefully adjust the pH to the desired final value if necessary.

• Transfer the solution to a volumetric flask and add purified water to reach the final volume.

Data Summary

While specific experimental solubility values for 2-Amino-1H-imidazole-5-carboxylic acid are not widely published, the following table provides a qualitative summary of expected solubility based on its chemical properties.

Solvent	Expected Solubility	Notes
Water (neutral pH)	Low	Solubility is limited due to the zwitterionic nature at the isoelectric point.
Aqueous Acid (e.g., 0.1 M HCl)	High	Forms a soluble cationic salt.
Aqueous Base (e.g., 0.1 M NaOH)	High	Forms a soluble anionic salt.
Dimethyl sulfoxide (DMSO)	Moderate to Low	May require heating or the addition of a co-solvent.
Ethanol	Low	Limited solubility is expected.
Methanol	Low	Limited solubility is expected.

Visualizations

Caption: Workflow for solubility determination using the shake-flask method.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. theorango.com [theorango.com]

preventing degradation of 2-Amino-1H-imidazole-5-carboxylic acid during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 2-Amino-1H-imidazole-5-carboxylic acid during storage.

Troubleshooting Guide: Investigating Degradation

If you suspect degradation of your 2-Amino-1H-imidazole-5-carboxylic acid sample, follow this logical workflow to identify the potential cause and implement corrective actions.

Caption: Troubleshooting workflow for identifying and addressing the degradation of 2-Amino-1H-imidazole-5-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Amino-1H-imidazole-5-carboxylic acid to prevent degradation?

A1: To ensure the long-term stability of 2-Amino-1H-imidazole-5-carboxylic acid, it is recommended to store the compound in a cool, dry, and dark place. For related benzimidazole compounds, storage at refrigerator temperatures (2-8°C) is often advised.[1] The container should be tightly sealed to prevent moisture uptake. For extended storage, blanketing the compound with an inert gas such as argon or nitrogen can mitigate oxidative degradation.

Q2: What are the likely degradation pathways for 2-Amino-1H-imidazole-5-carboxylic acid?

A2: While specific degradation pathways for 2-Amino-1H-imidazole-5-carboxylic acid are not extensively documented in publicly available literature, related imidazole compounds are known to be susceptible to oxidation and photodegradation.[2] The imidazole ring can be oxidized, and the presence of an amino group can increase susceptibility to oxidative processes. Photodegradation, particularly under UV light, can also occur, potentially leading to decarboxylation and subsequent ring-opening reactions, as has been observed in similar heterocyclic carboxylic acids.[3]

Caption: Potential degradation pathways for 2-Amino-1H-imidazole-5-carboxylic acid.

Q3: Are there any known chemical incompatibilities for 2-Amino-1H-imidazole-5-carboxylic acid?

A3: Safety data for a related compound, 1H-Imidazole-2-carboxylic acid, indicates incompatibility with strong oxidizing agents, strong bases, amines, and strong reducing agents. It is prudent to avoid storing or handling 2-Amino-1H-imidazole-5-carboxylic acid with these classes of chemicals to prevent potential reactions that could lead to degradation.

Q4: How can I detect degradation in my sample?

A4: Degradation can be initially identified by visual inspection for changes in color or physical state. However, for accurate assessment, analytical techniques are necessary. High-Performance Liquid Chromatography (HPLC) is a highly precise method for purity assessment and can be used to detect and quantify degradation products.[4] Mass spectrometry (MS), often coupled with liquid chromatography (LC-MS), is invaluable for identifying the molecular weights of any impurities, which can help in elucidating the degradation pathway.[5]

Illustrative Stability Data

The following table provides an example of how stability data for 2-Amino-1H-imidazole-5-carboxylic acid could be presented. Note: This data is illustrative and not based on experimental results for this specific compound. A forced degradation study would be required to generate actual data.

Condition	Duration	Purity (%)	Major Degradant (%)	Appearance
Control (2-8°C, Dark, Inert Gas)	6 months	>99.5	<0.1	White to off-white solid
Accelerated (40°C, 75% RH)	1 month	98.2	1.5 (Oxidative Product)	Slight yellowing
Photostability (ICH Q1B Option 2)	1.2 million lux hours	97.5	2.1 (Photodegradant A)	Yellow solid
Acid Hydrolysis (0.1 M HCl, 60°C)	24 hours	99.0	0.8	No change
Base Hydrolysis (0.1 M NaOH, 60°C)	24 hours	96.8	2.9 (Hydrolytic Product)	Slight discoloration
Oxidative (3% H₂O₂, RT)	24 hours	92.1	7.2 (Oxidative Product B)	Brownish solid

Experimental Protocols

Protocol: Forced Degradation Study for Stability Indicating Method Development

This protocol outlines a general procedure for conducting a forced degradation study, which is essential for understanding the stability of 2-Amino-1H-imidazole-5-carboxylic acid and developing a stability-indicating analytical method.[6][7][8]

• Sample Preparation: Prepare a stock solution of 2-Amino-1H-imidazole-5-carboxylic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., a mixture of water and acetonitrile).[4]

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for up to 7 days. Take samples at various time points (e.g., 0, 6, 12, 24 hours, 7 days). Neutralize the samples before analysis.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Heat at 60°C for up to 7 days. Sample and neutralize as above.

  • Oxidation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for up to 7 days. Sample at various time points.

  • Thermal Degradation: Store the solid compound and the stock solution at an elevated temperature (e.g., 60-80°C). Analyze at various time points.

  • Photodegradation: Expose the solid compound and the stock solution to a light source according to ICH Q1B guidelines (e.g., a combination of UV and visible light). Protect a control sample from light.

• Analysis: Analyze all stressed samples and a control sample (stored at 2-8°C in the dark) by a suitable analytical method, such as reverse-phase HPLC with UV detection.

• Peak Purity and Mass Balance: For the developed HPLC method, assess the peak purity of the main component in the stressed samples to ensure no co-eluting degradants. Calculate the mass balance to account for all the material after degradation.

• Identification of Degradants: If significant degradation is observed, use techniques like LC-MS to identify the structure of the degradation products.

References

• 1. clearsynth.com [clearsynth.com]
• 2. alchempharmtech.com [alchempharmtech.com]
• 3. UV-Induced Photodegradation of 2-Aminothiazole-4-Carboxylic Acid: Identification of New Carbodiimide Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. biopharminternational.com [biopharminternational.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 2-Amino-1H-imidazole-5-carboxylic Acid Analogs and Related 2-Aminoimidazole Derivatives

The 2-aminoimidazole (2-AI) scaffold is a significant pharmacophore in modern drug discovery, found in a variety of biologically active marine natural products.[1] Analogs of 2-amino-1H-imidazole-5-carboxylic acid and other 2-AI derivatives have garnered considerable attention for their diverse therapeutic potential. This guide provides a comparative overview of the biological activities of these compounds, with a focus on their antibacterial, antibiofilm, and anticancer properties, supported by experimental data and detailed methodologies.

Antibacterial and Antibiofilm Activity

2-Aminoimidazole derivatives have emerged as a promising class of small molecules with the ability to inhibit the formation of and disperse existing bacterial biofilms.[2][3] Biofilms are communities of bacteria encased in a self-produced matrix, which makes them notoriously resistant to conventional antibiotics.[1] 2-AI compounds have demonstrated efficacy against a broad spectrum of bacteria, including multidrug-resistant strains.[2][4]

A notable characteristic of many 2-AI analogs is their ability to act as adjuvants, potentiating the efficacy of conventional antibiotics.[5][6] For instance, certain 2-AI compounds can resensitize multidrug-resistant bacteria like methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Acinetobacter baumannii to antibiotics.[2][3] This synergistic effect can lead to a significant reduction in the minimum inhibitory concentration (MIC) of the antibiotic.[5]

Table 1: Antibiofilm and Synergistic Activity of Representative 2-Aminoimidazole Analogs

Compound/Analog	Target Organism(s)	Activity Type	Key Findings	Reference(s)
2-aminoimidazole/triazole conjugate (Compound 1)	Pseudomonas aeruginosa, Acinetobacter baumannii, Staphylococcus aureus	Biofilm Inhibition & Dispersion, Antibiotic Synergy	Inhibits and disperses biofilms; shows synergistic effects with tetracycline, leading to >99% reduction in bacterial growth.	[2]
2-amino-N-undecyl-H-imidazole-5-butanamide (H10)	Pseudomonas aeruginosa, Staphylococcus aureus	Biofilm Inhibition & Dispersion	For S. aureus, IC50 and EC50 values were 12 µM and 100 µM, respectively. For P. aeruginosa, IC50 and EC50 were 31 µM and 46 µM.	[4]
Aryl 2-AI Adjuvants (Compounds 1 and 7)	Acinetobacter baumannii (Tobramycin-resistant strain AB5075)	Antibiotic Sensitization	Lowered the tobramycin (TOB) MIC from 128 µg/mL to 2 µg/mL at a 30 µM concentration.	[5]
Dimeric 2-AIs	Acinetobacter baumannii	Macrolide Adjuvant	Lowers the clarithromycin (CLR) MIC against A. baumannii 5075 from 32 μg/mL to 1 μg/mL at 7.5 μM.	[6]

Anticancer Activity

Derivatives of 2-aminoimidazole have also been investigated for their potential as anticancer agents, primarily as inhibitors of various protein kinases.[7][8][9][10] Aberrant kinase activity is a hallmark of many cancers, making kinase inhibitors a crucial class of oncology drugs.[10] Specifically, certain aminoimidazole analogs have shown inhibitory activity against Src family kinases (SFKs), which are implicated in cancer growth and progression.[7][8]

Table 2: Anticancer Activity of Representative Aminoimidazole Analogs

Compound/Analog	Target Cancer Cell Line(s)	Target Kinase(s)	Activity (IC50/Ki)	Reference(s)
4-aminoimidazole derivatives (Compound 3b)	SH-SY5Y (neuroblastoma), K562 (chronic myelogenous leukemia)	Src, Fyn, Lyn, Yes	Ki values in the range of 90-480 nM against SFKs.	[7]
Aminoimidazole derivatives (Compounds 50 and 51)	SH-SY5Y, K562, U87 (glioblastoma)	SFKs (Src, Fyn, Lyn, Yes)	IC50 values of 8.6 µM and 7.8 µM against SH-SY5Y cells, respectively. IC50 values against SFKs in the range of 3–50 nM.	[8]
4-aminoimidazole derivatives (Compounds 4k and 4l)	SH-SY5Y (neuroblastoma)	Src Family Kinases	Showed interesting antiproliferative activity on SH-SY5Y cells, more potent than dasatinib in this assay.	[9][10]
2-Amidobenzimidazole derivatives (Compound 23)	Not specified	CK1δ	IC50 = 98.6 nM	[11]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The antibacterial activity of 2-aminoimidazole analogs is often determined using the broth microdilution method.

• Preparation of Bacterial Culture: A fresh overnight culture of the test bacterium is diluted in Mueller-Hinton broth to a concentration of approximately 5 × 10^5 CFU/mL.[2]

• Compound Preparation: The test compounds are serially diluted in a 96-well microtiter plate.

• Incubation: The bacterial suspension is added to each well containing the diluted compounds. The plate is then incubated for 18-24 hours at 37°C.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacterium.

Biofilm Inhibition and Dispersion Assays

• Biofilm Inhibition (IC50):

  • Bacterial cultures are grown in media containing various concentrations of the test compound in a 96-well plate.[4]

  • After an incubation period (e.g., 6 hours for P. aeruginosa, 24 hours for S. aureus), non-adherent cells are washed away.[4]

  • The remaining biofilm is stained with crystal violet, which is then solubilized, and the absorbance is measured to quantify the biofilm mass.

  • The IC50 is the concentration of the compound that inhibits 50% of biofilm formation.[4]

• Biofilm Dispersion (EC50):

  • Biofilms are allowed to form in a 96-well plate prior to the addition of the test compound.

  • The compound is then added at various concentrations, and the plate is incubated for a further period.

  • The remaining biofilm is quantified as described above.

  • The EC50 is the concentration of the compound that disperses 50% of the pre-formed biofilm.[4]

In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and, by extension, the cytotoxic effects of potential anticancer compounds.[1][12]

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the 2-aminoimidazole analogs and incubated for a specified period (e.g., 72 hours).[1]

• MTT Addition: The treatment medium is removed, and MTT solution (typically 0.5 mg/mL) is added to each well. The plate is then incubated for 1.5 to 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[1]

• Formazan Solubilization: The MTT solution is removed, and a solvent such as DMSO is added to dissolve the formazan crystals.[1]

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 492 nm or 570 nm) using a microplate reader.[1][12]

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.[1]

Visualizations

Caption: Workflow for determining the in vitro anticancer activity of 2-aminoimidazole analogs using the MTT assay.

Caption: Simplified signaling pathway illustrating the inhibition of Src Family Kinases by 2-aminoimidazole analogs.

References

• 1. benchchem.com [benchchem.com]
• 2. Synergistic Effects between Conventional Antibiotics and 2-Aminoimidazole-Derived Antibiofilm Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [kuscholarworks.ku.edu]
• 4. Evaluation of a 2-aminoimidazole variant as adjuvant treatment for dermal bacterial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Dimeric 2-Aminoimidazoles are Highly Active Adjuvants for Gram-positive Selective Antibiotics against Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Aminoimidazole and Aminothiazole Derivatives as Src Family Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural Investigations on 2-Amidobenzimidazole Derivatives as New Inhibitors of Protein Kinase CK1 Delta | MDPI [mdpi.com]
• 12. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Cross-Reactivity of 2-Amino-1H-imidazole-5-carboxylic Acid in a Competitive ELISA

This guide provides a comprehensive comparison of the cross-reactivity of 2-Amino-1H-imidazole-5-carboxylic acid in a competitive enzyme-linked immunosorbent assay (ELISA). The data presented is intended for researchers, scientists, and drug development professionals to understand the specificity of assays targeting this molecule and to consider potential interferences from structurally related compounds.

Introduction

2-Amino-1H-imidazole-5-carboxylic acid is a heterocyclic compound of interest in various research and development areas. Accurate quantification of this molecule is crucial, and immunoassays such as ELISA are often employed for this purpose due to their high sensitivity and throughput. However, a key consideration for any immunoassay is its specificity, particularly the potential for cross-reactivity with structurally similar molecules. Cross-reactivity occurs when the antibodies in the assay bind to compounds other than the target analyte, which can lead to inaccurate quantification.

This guide details the results of a hypothetical competitive ELISA developed for the quantification of 2-Amino-1H-imidazole-5-carboxylic acid. The assay's performance was evaluated by testing the cross-reactivity of several structurally related imidazole and carboxylic acid derivatives.

Data Presentation

The cross-reactivity of potential interfering compounds was determined in a competitive ELISA format. The 50% inhibitory concentration (IC50) for each compound was calculated, and the percent cross-reactivity was determined relative to 2-Amino-1H-imidazole-5-carboxylic acid.

Table 1: Cross-Reactivity of Structurally Related Compounds in a Competitive ELISA for 2-Amino-1H-imidazole-5-carboxylic Acid

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
2-Amino-1H-imidazole-5-carboxylic acid		10.2	100
Imidazole-4-carboxylic acid		525.8	1.94
2-Aminobenzimidazole		> 10,000	< 0.1
Histidine		1,280.5	0.80
Urocanic acid		850.2	1.20
4-Imidazoleacetic acid		2,150.7	0.47

Cross-reactivity (%) = (IC50 of 2-Amino-1H-imidazole-5-carboxylic acid / IC50 of test compound) x 100

Experimental Protocols

Competitive ELISA Protocol

This protocol outlines the steps for a competitive ELISA to determine the concentration of 2-Amino-1H-imidazole-5-carboxylic acid and to assess the cross-reactivity of other compounds.

Materials:

• 96-well microtiter plates

• Coating antigen: 2-Amino-1H-imidazole-5-carboxylic acid conjugated to a carrier protein (e.g., BSA)

• Primary antibody: Monoclonal or polyclonal antibody specific to 2-Amino-1H-imidazole-5-carboxylic acid

• Secondary antibody: Horseradish peroxidase (HRP)-conjugated anti-species IgG

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine)

• Stop solution (e.g., 2 M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Standard solutions of 2-Amino-1H-imidazole-5-carboxylic acid

• Test solutions of potentially cross-reacting compounds

Procedure:

• Coating: Wells of a 96-well microtiter plate are coated with the coating antigen (e.g., 1 µg/mL in carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: The plate is washed three times with wash buffer.

• Blocking: Non-specific binding sites are blocked by adding blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Washing: The plate is washed three times with wash buffer.

• Competition: A mixture of the primary antibody and either the standard or the test compound is added to the wells. The plate is incubated for 1-2 hours at room temperature.

• Washing: The plate is washed three times with wash buffer to remove unbound antibodies.

• Secondary Antibody Incubation: HRP-conjugated secondary antibody is added to each well and incubated for 1 hour at room temperature.

• Washing: The plate is washed five times with wash buffer.

• Substrate Reaction: TMB substrate is added to each well, and the plate is incubated in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: The enzymatic reaction is stopped by adding the stop solution to each well.

• Measurement: The absorbance is read at 450 nm using a microplate reader.

• Data Analysis: A standard curve is generated by plotting the absorbance versus the concentration of the 2-Amino-1H-imidazole-5-carboxylic acid standards. The concentration of the test compounds is determined from the standard curve, and the IC50 values are calculated.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the principle of the competitive ELISA and the experimental workflow.

Caption: Principle of Competitive ELISA.

Caption: Experimental Workflow for Competitive ELISA.

The Pivotal Role of the 2-Amino-1H-imidazole-5-carboxylic Acid Scaffold: A Comparative Guide to Structure-Activity Relationships

For researchers, scientists, and drug development professionals, understanding the structure-activity relationship (SAR) of a core chemical scaffold is paramount in the quest for novel therapeutics. This guide provides a comprehensive comparison of 2-Amino-1H-imidazole-5-carboxylic acid derivatives, detailing their performance against various biological targets, supported by experimental data and protocols.

The 2-amino-1H-imidazole-5-carboxylic acid moiety is a privileged scaffold in medicinal chemistry, forming the basis for compounds targeting a range of biological entities, from enzymes to receptors. Variations in the substituents on this core structure can dramatically influence potency, selectivity, and pharmacokinetic properties. This guide synthesizes findings from multiple studies to illuminate these critical relationships.

Comparative Analysis of Biological Activity

The biological activity of 2-Amino-1H-imidazole-5-carboxylic acid derivatives is highly dependent on the nature and position of substituents. The following tables summarize the quantitative data for key derivatives, highlighting their efficacy as enzyme inhibitors and receptor antagonists.

Table 1: Inhibition of Insulin-Degrading Enzyme (IDE) by Imidazole-Derived Acetic Acids

Compound	R Group Modification	IC50 (µM)	Solubility (µM)
1	Methyl ester	>50	-
44	Amide	0.028	102
46	1,2,4-oxadiazole	0.015	118

Data sourced from a study on imidazole-derived dual binders of human Insulin-Degrading Enzyme.[1][2]

The data clearly indicates that modification of the methyl ester at the acetic acid side chain is crucial for activity against IDE. Conversion to an amide or a 1,2,4-oxadiazole significantly enhances inhibitory potency and improves solubility. The tertiary amine and the carboxylic acid on the core scaffold were found to be critical for activity.[1][2]

Table 2: Angiotensin II AT1 Receptor Antagonist Activity of Imidazole-5-Carboxylic Acid Analogs

Compound Feature	Correlation with Activity
SsCH3Count (Number of methyl groups)	Positive
5Chain Count (Number of 5-membered rings)	Positive
SdsCHE-index (An electrotopological state index)	Positive
H-acceptor count	Positive

This table is derived from 2D and 3D-QSAR studies on imidazole-5-carboxylic acid derivatives.[3][4] The studies did not provide IC50 values for individual compounds but rather identified key molecular descriptors influencing activity.

These quantitative structure-activity relationship (QSAR) studies reveal that increasing the number of methyl groups, 5-membered rings, and hydrogen bond acceptors, along with a higher SdsCHE-index, is beneficial for angiotensin II AT1 receptor antagonist activity.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in this guide.

Synthesis of Imidazole-Derived Acetic Acid Analogs (for IDE Inhibition)

The synthesis of analogs involved the alkylation or acylation of the dimethyl ester of iminodiacetic acid to introduce various substituents. For instance, non-commercial iminodiacetic precursors were prepared by alkylating iminodiacetic acid with bromides. Subsequent reaction with the desired amine, followed by deprotection if necessary, yielded the final compounds. For tetrazole analogs, the carboxylic acid was first reacted with an amine, the resulting primary amide was converted to a cyano group, and finally, the nitrile was converted to a tetrazole using sodium azide (NaN3).[1]

Angiotensin II AT1 Receptor Binding Assay

The antagonist activity of the imidazole-5-carboxylic acid derivatives was evaluated through radioligand binding assays using membranes from cells expressing the human AT1 receptor. The assay measures the ability of the test compounds to displace a radiolabeled angiotensin II analog from the receptor. The concentration of the compound that inhibits 50% of the specific binding (IC50) is then determined. While specific IC50 values were not provided in the QSAR studies, this is a standard method for evaluating such compounds.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate a key signaling pathway and a typical experimental workflow.

References

• 1. Structure-activity relationships of Imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human Insulin-Degrading Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationships of imidazole-derived 2-[N-carbamoylmethyl-alkylamino]acetic acids, dual binders of human insulin-degrading enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Structure-Activity Relationship Study of Imidazole-5-Carboxylic Acid Derivatives as Angiotensin II Receptor Antagonists Combining 2D and 3D QSAR Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A structure-activity relationship study of imidazole-5-carboxylic acids derivatives as angiotensin II receptor antagonists combining 2D and 3D QSAR methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of 2-Amino-1H-imidazole-5-carboxylic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the potential mechanism of action of 2-Amino-1H-imidazole-5-carboxylic acid. Due to a lack of specific experimental data for this compound in publicly available literature, this document leverages data from structurally related 2-aminoimidazole derivatives to propose potential biological activities and outlines detailed experimental protocols for their validation. The primary putative mechanisms explored are anticancer activity via Epidermal Growth Factor Receptor (EGFR) inhibition and antibacterial activity through the disruption of bacterial quorum sensing.

Data Presentation: Comparative Biological Activity of 2-Aminoimidazole Derivatives

The following tables summarize the reported biological activities of various 2-aminoimidazole derivatives, which may serve as a benchmark for evaluating 2-Amino-1H-imidazole-5-carboxylic acid.

Table 1: Anticancer Activity of 2-Aminoimidazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Compound 2b (benzylidene 2-aminoimidazolone)	SMMC-7721 (Hepatocellular Carcinoma)	12.87	5-FU	18.39
Compound 21 (imidazole derivative)	HeLa (Cervical Cancer)	0.010	-	-
Compound 21 (imidazole derivative)	T47D (Breast Cancer)	0.012	-	-
Compound 21 (imidazole derivative)	MCF-7 (Breast Cancer)	0.013	-	-
Compound 21 (imidazole derivative)	MDA-MB-231 (Breast Cancer)	0.047	-	-
Compound 2c (imidazole-based)	MDA-MB-231 (Breast Cancer)	0.617	Erlotinib	0.239
Compound 2d (imidazole-based)	MDA-MB-231 (Breast Cancer)	0.710	Erlotinib	0.239

Table 2: Antibiofilm Activity of 2-Aminoimidazole Derivatives

Compound ID	Bacterial Strain	Biofilm Inhibition (IC50, µM)	Biofilm Dispersion (EC50, µM)
H10 (2-amino-N-undecyl-H-imidazole-5-butanamide)	S. aureus	12	100
H10 (2-amino-N-undecyl-H-imidazole-5-butanamide)	P. aeruginosa	31	46
Unnamed 2-aminoimidazole/triazole	E. coli	13	Not Reported

Experimental Protocols

Detailed methodologies for key experiments to validate the proposed mechanisms of action are provided below.

Protocol 1: In Vitro EGFR Kinase Inhibition Assay

This assay determines the ability of a test compound to inhibit the phosphorylation activity of the EGFR kinase.

Materials:

• Recombinant human EGFR kinase domain

• Kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 5 mM MgCl2, 1 mM EGTA, 5 mM β-glycerophosphate, 5% glycerol, 0.2 mM DTT)

• ATP

• Peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

• Test compound (2-Amino-1H-imidazole-5-carboxylic acid) and a known EGFR inhibitor (e.g., Erlotinib)

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well white plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of the test compound and the reference inhibitor in DMSO.

• Add 1 µL of the compound dilutions to the wells of a 384-well plate. Include wells with DMSO only as a control.

• Add 2 µL of EGFR kinase solution (e.g., 4 ng/µL in kinase buffer) to each well.

• Incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding 2 µL of a substrate/ATP mix (e.g., 0.2 µg/µL Poly(Glu, Tyr) and 10 µM ATP in kinase buffer).

• Incubate for 60 minutes at room temperature.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Briefly, add 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Bacterial Biofilm Inhibition Assay

This assay assesses the ability of a test compound to prevent the formation of bacterial biofilms.

Materials:

• Bacterial strain (e.g., Pseudomonas aeruginosa PAO1 or Staphylococcus aureus ATCC 25923)

• Tryptic Soy Broth (TSB) or Luria-Bertani (LB) broth

• Test compound (2-Amino-1H-imidazole-5-carboxylic acid)

• 96-well flat-bottom sterile microtiter plates

• Crystal Violet solution (0.1% w/v)

• Ethanol (95%) or acetic acid (30%)

• Microplate reader

Procedure:

• Grow a fresh overnight culture of the bacterial strain in the appropriate broth.

• Dilute the overnight culture to an OD600 of approximately 0.05 in fresh broth.

• Prepare serial dilutions of the test compound in the broth in the wells of a 96-well plate. Include wells with broth only (negative control) and broth with bacteria but no compound (positive control).

• Add 100 µL of the diluted bacterial culture to each well.

• Incubate the plate at 37°C for 24-48 hours without shaking.

• Carefully discard the planktonic culture from each well and gently wash the wells twice with sterile phosphate-buffered saline (PBS).

• Add 150 µL of 0.1% crystal violet solution to each well and incubate for 15 minutes at room temperature.

• Remove the crystal violet solution and wash the wells three times with PBS.

• Add 200 µL of 95% ethanol or 30% acetic acid to each well to solubilize the stained biofilm.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of biofilm inhibition at each compound concentration compared to the positive control and determine the IC50 value.

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams illustrate the putative signaling pathways that may be modulated by 2-Amino-1H-imidazole-5-carboxylic acid, based on the activities of related compounds.

Caption: Putative inhibition of the EGFR signaling pathway.

Caption: Proposed inhibition of bacterial quorum sensing.

Experimental Workflow Diagram

Caption: Workflow for validating biological activity.

assessing the selectivity of 2-Amino-1H-imidazole-5-carboxylic acid derivatives

Assessing the Selectivity of 2-Aminoimidazole Derivatives: A Comparative Guide

The 2-amino-1H-imidazole-5-carboxylic acid scaffold and its bioisosteres are key pharmacophores in a variety of selective inhibitors targeting diverse protein classes. The inherent versatility of the 2-aminoimidazole core allows for its incorporation into molecules with tailored selectivity profiles, crucial for minimizing off-target effects and enhancing therapeutic efficacy. This guide provides a comparative analysis of the selectivity of several classes of 2-aminoimidazole derivatives, supported by experimental data and detailed methodologies.

Comparative Selectivity of 2-Aminoimidazole Derivatives

The selectivity of 2-aminoimidazole derivatives is highly dependent on the specific substitutions on the imidazole core and the overall molecular structure. Below is a comparison of representative inhibitors from different classes, highlighting their primary targets and selectivity over other related proteins.

Table 1: Selectivity of 2-Aminobenzimidazole Derivatives as NOD1 Inhibitors

Compound	Primary Target	IC50 (µM)	Off-Target	IC50 (µM)	Selectivity Fold
Nodinitib-1 (ML130)	NOD1	0.56[1]	NOD2	>20	>36[1]

Table 2: Selectivity of 2,4-1H-Imidazole Carboxamides as TAK1 Inhibitors

Compound	Primary Target	IC50 (nM)	Off-Targets (>65% inhibition @ 10µM)
Compound 22	TAK1	N/A	ABL1(H369P), EIF2AK1, TNK2, YANK1[2]
Compound 54	TAK1	2[2]	Not specified, but retains selectivity in the TKL family[2]
Reference Compound
Staurosporine	Pan-kinase	39	Broad

Table 3: Comparative Selectivity of Clinically Relevant BTK Inhibitors (Illustrating the importance of selectivity for a related scaffold)

Compound	Primary Target	IC50 (nM)	Key Off-Targets
Ibrutinib	BTK	1.5[3]	TEC, ITK, EGFR, JAK3, HER2, BLK[4][5]
Acalabrutinib	BTK	5.1[3]	TEC, BMX, TXK[4]
Zanubrutinib	BTK	0.5[3]	Less active against TEC and ITK than ibrutinib[3]

Experimental Protocols

The assessment of inhibitor selectivity relies on a variety of robust experimental methodologies. Below are detailed protocols for key assays used to characterize the 2-aminoimidazole derivatives discussed.

In Vitro Kinase Profiling

This protocol is used to determine the selectivity of kinase inhibitors against a large panel of kinases.

• Objective: To determine the IC50 values of a test compound against a panel of purified kinases.

• Principle: The assay measures the ability of an inhibitor to prevent the phosphorylation of a substrate by a specific kinase. This is often done using a radiometric assay that quantifies the incorporation of radiolabeled phosphate from [γ-³³P]ATP onto a substrate.[6]

• Materials:

  • Purified recombinant kinases.

  • Specific peptide or protein substrates for each kinase.

  • Test compound (e.g., 2-aminoimidazole derivative) stock solution in DMSO.

  • Kinase reaction buffer.

  • [γ-³³P]ATP and non-radiolabeled ATP.

  • 96- or 384-well plates.

  • Phosphocellulose filter plates.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a microplate, add the kinase, its specific substrate, and the test compound dilution.

  • Initiate the kinase reaction by adding a mixture of [γ-³³P]ATP and non-radiolabeled ATP.

  • Incubate the plate at a controlled temperature for a defined period (e.g., 60 minutes at 30°C).

  • Stop the reaction and transfer the contents to a phosphocellulose filter plate, which captures the phosphorylated substrate.

  • Wash the filter plate to remove unincorporated [γ-³³P]ATP.

  • Measure the radioactivity on the filter plate using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of kinase activity inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

NOD1/NOD2-Mediated NF-κB Reporter Assay

This cell-based assay is used to assess the inhibitory activity of compounds on the NOD1 and NOD2 signaling pathways.

• Objective: To measure the inhibition of NOD1- or NOD2-induced NF-κB activation by a test compound.

• Principle: HEK293T cells are co-transfected with a plasmid expressing NOD1 or NOD2 and a reporter plasmid containing the luciferase gene under the control of an NF-κB promoter. Activation of the NOD receptor by its specific ligand leads to the activation of NF-κB and subsequent expression of luciferase. The inhibitory effect of a compound is quantified by the reduction in luciferase activity.[7]

• Materials:

  • HEK293T cells.

  • Plasmids: pCDNA3-NOD1 or pCDNA3-NOD2, pNF-κB-Luc, and a control plasmid (e.g., pRL-TK for normalization).

  • Transfection reagent.

  • NOD1 ligand (e.g., Tri-DAP) or NOD2 ligand (e.g., MDP).

  • Test compound.

  • Luciferase assay reagent.

  • Luminometer.

• Procedure:

  • Seed HEK293T cells in a 96-well plate.

  • Transfect the cells with the appropriate plasmids.

  • After 24 hours, pre-incubate the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with the specific NOD1 or NOD2 ligand.

  • Incubate for an additional 16-24 hours.[8]

  • Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis:

  • Normalize the NF-κB luciferase activity to the control reporter activity.

  • Calculate the percent inhibition of ligand-induced NF-κB activation for each concentration of the test compound.

  • Determine the IC50 value from the dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical method to verify target engagement of a compound in a cellular environment.

• Objective: To confirm that a test compound binds to its intended target protein in intact cells.

• Principle: The binding of a ligand to a protein generally increases the protein's thermal stability. In CETSA, cells are treated with the compound and then heated to various temperatures. The amount of soluble target protein remaining at each temperature is quantified, typically by Western blotting. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[9][10]

• Materials:

  • Cultured cells.

  • Test compound.

  • PBS with protease and phosphatase inhibitors.

  • Thermal cycler or heating block.

  • Reagents for cell lysis, SDS-PAGE, and Western blotting.

  • Primary antibody specific to the target protein.

• Procedure:

  • Treat cultured cells with the test compound or vehicle (DMSO).

  • Harvest and resuspend the cells in PBS with inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures for a short duration (e.g., 3 minutes), followed by cooling.[9]

  • Lyse the cells (e.g., by freeze-thaw cycles).

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.[9]

  • Analyze the amount of soluble target protein in the supernatant by Western blotting.

• Data Analysis:

  • Quantify the band intensities of the target protein at each temperature.

  • Plot the normalized band intensity against temperature to generate melting curves for both the compound-treated and vehicle-treated samples.

  • A rightward shift in the melting curve for the compound-treated sample indicates thermal stabilization and target engagement.

Visualizations

Signaling Pathway

Caption: TAK1 signaling pathway and the point of inhibition by 2,4-1H-imidazole carboxamides.

Experimental Workflow

Caption: A typical workflow for assessing the selectivity of a novel kinase inhibitor.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Selective Inhibition of Bruton’s Tyrosine Kinase by a Designed Covalent Ligand Leads to Potent Therapeutic Efficacy in Blood Cancers Relative to Clinically Used Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Amino-1H-imidazole-5-carboxylic Acid: A Step-by-Step Guide for Laboratory Professionals

Effective management and disposal of chemical waste are paramount for ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the proper disposal of 2-Amino-1H-imidazole-5-carboxylic acid, designed for researchers, scientists, and professionals in drug development.

2-Amino-1H-imidazole-5-carboxylic acid is classified as a hazardous substance, and as such, requires meticulous handling and disposal to mitigate potential risks. Adherence to the following protocols is essential for safe laboratory operations.

I. Hazard Identification and Safety Precautions

Prior to handling, it is crucial to be aware of the hazards associated with 2-Amino-1H-imidazole-5-carboxylic acid and to use appropriate personal protective equipment (PPE).

Hazard Category	Description	Recommended Personal Protective Equipment (PPE)
Acute Toxicity	Harmful if swallowed.[1]	Standard laboratory attire (lab coat, closed-toe shoes)
Skin Irritation	Causes skin irritation.[2][3]	Chemical-resistant gloves (e.g., nitrile)
Eye Irritation	Causes serious eye irritation.[1][2][3]	Safety glasses with side shields or chemical goggles
Respiratory Irritation	May cause respiratory irritation.[1][2][3]	Use in a well-ventilated area or under a chemical fume hood. If dust is generated, a NIOSH-approved respirator is recommended.

Incompatible Materials: To prevent dangerous chemical reactions, do not mix 2-Amino-1H-imidazole-5-carboxylic acid with strong oxidizing agents, strong bases, or amines.[1]

II. Step-by-Step Disposal Protocol

The disposal of 2-Amino-1H-imidazole-5-carboxylic acid must be handled through a certified hazardous waste management program. Under no circumstances should this chemical be disposed of in the regular trash or down the drain.

1. Waste Collection and Segregation:

• Solid Waste: Collect waste 2-Amino-1H-imidazole-5-carboxylic acid, including any contaminated materials such as weighing paper or disposable spatulas, in a designated, compatible, and properly sealed waste container.[4] If possible, use the original container, provided it is in good condition.[5]

• Contaminated Labware: Non-disposable labware (e.g., glassware) that has come into contact with the chemical should be decontaminated. This is typically done by rinsing with a suitable solvent. The rinsate from the initial rinse must be collected and treated as hazardous waste.[6] Subsequent rinses may be permissible for drain disposal, but it is imperative to consult your institution's specific guidelines.

• Segregation: Store the waste container for 2-Amino-1H-imidazole-5-carboxylic acid separately from incompatible materials.[5]

2. Waste Container Labeling:

• All waste containers must be clearly labeled as "Hazardous Waste."[7]

• The label must include the full chemical name: "2-Amino-1H-imidazole-5-carboxylic acid." Avoid using abbreviations or chemical formulas.[7]

• Indicate the primary hazards: "Irritant," "Harmful if swallowed."

• Include the date when the waste was first added to the container.

3. Storage in a Satellite Accumulation Area (SAA):

• Store the labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[5][8]

• The SAA should be at or near the point of waste generation and under the control of the laboratory personnel.[9]

• Ensure the container is kept closed at all times, except when adding waste.[6]

• It is good practice to use secondary containment, such as a tray, to prevent the spread of potential spills.[6]

4. Arranging for Disposal:

• Once the waste container is full, or in accordance with your institution's policies on waste storage duration, arrange for a pickup from your facility's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]

• Follow your institution's specific procedures for requesting a waste pickup, which may involve an online request system or direct contact with the EHS office.

III. Emergency Procedures for Spills

In the event of a spill, adhere to the following procedures:

• Evacuate and Secure: Alert personnel in the immediate area and, if necessary, evacuate. Restrict access to the spill area.

• Ventilate: Ensure the area is well-ventilated. If the spill occurs in a fume hood, keep it operational.

• Personal Protection: Before cleaning, don the appropriate PPE as outlined in the table above.

• Containment and Cleanup: For a solid spill, carefully sweep up the material, avoiding dust formation, and place it into a labeled hazardous waste container for disposal.[10]

• Decontamination: Clean the spill area with a suitable solvent and decontaminating solution. Collect all cleanup materials (e.g., absorbent pads, wipes) and place them in the hazardous waste container.

• Reporting: Report the spill to your laboratory supervisor and EHS department, following your institution's incident reporting protocol.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Amino-1H-imidazole-5-carboxylic acid.

Caption: Disposal workflow for 2-Amino-1H-imidazole-5-carboxylic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. 2-Amino-1H-imidazole-5-carboxylic acid | C4H5N3O2 | CID 541782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. assets.thermofisher.com [assets.thermofisher.com]

Essential Safety and Operational Protocols for 2-Amino-1H-imidazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling of 2-Amino-1H-imidazole-5-carboxylic acid to ensure a safe laboratory environment. Adherence to these protocols is essential to mitigate risks associated with this chemical. This compound and its derivatives are known to cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3]

Hazard Identification and Personal Protective Equipment (PPE)

Immediate implementation of the following PPE is mandatory when handling 2-Amino-1H-imidazole-5-carboxylic acid to prevent exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles meeting EN 166 (EU) or OSHA 29 CFR 1910.133 standards. A face shield is recommended when there is a splash hazard.[1][4]	Protects against splashes and airborne particles that can cause serious eye irritation.[1][2][5]
Hand Protection	Chemical-resistant gloves (Nitrile gloves are a suitable choice for incidental contact).[1]	Prevents direct skin contact which can lead to irritation.[1][2][5]
Body Protection	A flame-resistant lab coat, fully buttoned.[1]	Protects the body and personal clothing from contamination.[1][2]
Respiratory Protection	Generally not required with adequate ventilation. For large quantities, or in poorly ventilated areas, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[1][4]	Minimizes the risk of inhaling dust particles, which may cause respiratory irritation.[1][2][6]
Footwear	Closed-toed shoes.[1]	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

All handling of solid 2-Amino-1H-imidazole-5-carboxylic acid should be performed within a certified chemical fume hood to minimize inhalation exposure.[1]

• Preparation : Before handling, ensure the chemical fume hood is operational and all necessary PPE is correctly worn.

• Weighing : To prevent the dispersion of dust, weigh the required amount of the compound in a tared, sealed container.[1]

• Solution Preparation : Slowly add the weighed solid to the solvent in the reaction vessel while stirring to aid dissolution and prevent clumping. Keep the vessel covered whenever possible.[1]

• Post-Handling : After handling, thoroughly wash hands and any exposed skin.[1]

Disposal Plan

Proper disposal of 2-Amino-1H-imidazole-5-carboxylic acid and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Solid Waste	Collect in a clean, dry, sealable, and clearly labeled container for disposal.[2]
Liquid Waste	Collect in a labeled container. Do not release into the environment.[1]
General Disposal	All waste must be disposed of through an approved waste disposal plant in accordance with all applicable federal, state, and local environmental regulations.[1][3][4]

Emergency First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, seek medical attention.[4][7]
Skin Contact	Immediately wash the affected area with plenty of soap and water. If skin irritation persists, seek medical advice.[2][4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.[2][4]
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[7]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 2-Amino-1H-imidazole-5-carboxylic acid in a laboratory setting.

Caption: Workflow for handling 2-Amino-1H-imidazole-5-carboxylic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]